N,N-Dimethylamidino Urea

Core Science & Biosynthesis

N,N-Dimethylamidino Urea chemical structure and CAS number

This technical guide provides a comprehensive overview of N,N-Dimethylamidino Urea (B33335), including its chemical structure, properties, and relevant experimental context for researchers, scientists, and drug development professionals. Due to the limited specific experimental data available for this compound, this guide also incorporates information on the broader classes of urea and guanidine (B92328) derivatives to provide a framework for potential research and application.

Chemical Identity and Properties

N,N-Dimethylamidino Urea is an organic compound featuring both a urea and a guanidine-like functional group. Its chemical identity is established by its unique structure and identifiers.

Chemical Structure:

The structure of N,N-Dimethylamidino Urea consists of a central urea moiety with one of the nitrogen atoms substituted by a dimethylaminomethyleneamino group.

Figure 1: Chemical structure of N,N-Dimethylamidino Urea.

Chemical Identifiers and Properties:

A summary of the key identifiers and computed properties for N,N-Dimethylamidino Urea is provided in the table below. This data is essential for compound characterization and experimental design.

Property	Value	Reference
CAS Number	98026-16-5	[1]
Molecular Formula	C₄H₁₀N₄O	[1]
Molecular Weight	130.15 g/mol	[1]
IUPAC Name	(E)-[amino(dimethylamino)methylidene]urea	[2]
SMILES	CN(C)/C(=N/C(=O)N)/N	[2]
InChI	InChI=1S/C4H10N4O/c1-8(2)3(5)7-4(6)9/h1-2H3,(H4,5,6,7,9)	[2]
InChIKey	LZEBBXWIHQNXLJ-UHFFFAOYSA-N	[2]

Synthesis and Experimental Protocols

Conceptual Synthesis Workflow:

A potential synthetic route could involve the reaction of a substituted guanidine with a urea precursor or vice versa. The workflow for such a synthesis, including purification and characterization, is depicted below.

Figure 2: Generalized workflow for the synthesis and characterization of a urea derivative.

Generalized Experimental Protocol for the Synthesis of Urea Derivatives:

The synthesis of unsymmetrical urea derivatives can be achieved through various methods, including the use of phosgene (B1210022) or its safer equivalents, or via metal-free coupling reactions.[3][4] A general protocol for the synthesis of an unsymmetrical urea is as follows:

• Reaction Setup: A solution of a primary or secondary amine in a suitable aprotic solvent (e.g., tetrahydrofuran (B95107) or dichloromethane) is prepared in a reaction vessel under an inert atmosphere (e.g., nitrogen or argon).

• Intermediate Formation: A coupling reagent, such as N,N'-Carbonyldiimidazole (CDI), is added to the amine solution.[3] The reaction mixture is stirred at room temperature to form an activated carbamoyl (B1232498) intermediate.

• Second Amine Addition: A second, different amine is then added to the reaction mixture. The reaction is allowed to proceed, often with gentle heating, until completion, which can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Upon completion, the reaction is quenched, and the product is extracted using an appropriate organic solvent. The crude product is then purified using techniques such as column chromatography or recrystallization to yield the pure urea derivative.

Generalized Experimental Protocol for the Synthesis of Guanidine Derivatives:

Guanidine derivatives can be synthesized through the condensation of amines with urea derivatives or other guanylating agents.[1][5]

• Reactant Preparation: A primary amine and a substituted urea (such as 1,1,3,3-tetramethylurea (B151932) or N,N'-dimethylurea) are dissolved in a suitable solvent.[1]

• Condensation Reaction: A condensing agent, such as phosphoryl chloride (POCl₃), is added to the mixture.[1] The reaction is typically carried out at an elevated temperature.

• Product Isolation: After the reaction is complete, the mixture is cooled, and the product is isolated. This may involve precipitation, filtration, and washing to remove byproducts and unreacted starting materials.

• Characterization: The structure and purity of the synthesized guanidine derivative are confirmed using spectroscopic methods like NMR, FT-IR, and mass spectrometry.[1]

Potential Applications and Biological Activity

While there is a lack of specific biological data for N,N-Dimethylamidino Urea, the presence of urea and guanidine functionalities suggests potential for biological activity, as these motifs are present in many pharmacologically active compounds.[3][6]

Urea Derivatives in Drug Discovery: Urea derivatives are a significant class of compounds in medicinal chemistry due to their ability to form stable hydrogen bonds with biological targets.[7] They have been investigated for a wide range of therapeutic applications, including as antimicrobial agents.[6] For example, certain N,N-disubstituted urea derivatives have shown promising inhibitory activity against bacteria such as Acinetobacter baumannii and Staphylococcus aureus.[6]

Guanidine Derivatives in Medicinal Chemistry: The guanidine group is found in several natural products and synthetic drugs and is known for its ability to interact with biological receptors.[8] Guanidine derivatives have been explored as potential antibacterial agents, with some metal complexes of guanidine ligands showing significant activity against both Gram-positive and Gram-negative bacteria.[1]

Logical Workflow for Drug Discovery:

The investigation of a novel compound like N,N-Dimethylamidino Urea in a drug discovery context would follow a structured workflow.

Figure 3: A simplified logical workflow for the preclinical and clinical development of a new chemical entity.

Conclusion

N,N-Dimethylamidino Urea is a distinct chemical entity with a structure that suggests potential for further investigation, particularly in the fields of medicinal chemistry and materials science. While specific experimental data for this compound is limited, the established chemistry of urea and guanidine derivatives provides a solid foundation for its synthesis and the exploration of its properties and potential applications. The generalized protocols and workflows presented in this guide are intended to serve as a starting point for researchers interested in studying this and related molecules. Further research is warranted to fully characterize N,N-Dimethylamidino Urea and to elucidate its potential biological activities and utility in various scientific domains.

References

• 1. ijpsr.com [ijpsr.com]
• 2. N,N-Dimethylamidino Urea | C4H10N4O | CID 55289276 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. New Urea Derivatives as Potential Antimicrobial Agents: Synthesis, Biological Evaluation, and Molecular Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis of N,N-Dimethylamidino Urea Precursors

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic routes for obtaining precursors to N,N-Dimethylamidino Urea, a compound of interest in medicinal chemistry and drug discovery. The following sections detail the synthesis of key precursors, present quantitative data in structured tables, and provide detailed experimental protocols. This document is intended to serve as a valuable resource for researchers and professionals engaged in the design and synthesis of novel therapeutic agents.

Introduction

N,N-Dimethylamidino Urea, also referred to as N-(N',N'-dimethylguanidino)urea, belongs to the class of guanidinourea derivatives. The guanidine (B92328) moiety is a prominent structural feature in numerous biologically active natural products and pharmaceutical agents.[1] Its ability to form stable hydrogen bonds and exist in a protonated state at physiological pH makes it a critical pharmacophore for interacting with biological targets. This guide focuses on the synthesis of the primary precursors required for the assembly of N,N-Dimethylamidino Urea: N,N-Dimethylguanidine and suitable urea synthons .

Synthesis of N,N-Dimethylguanidine

N,N-Dimethylguanidine is a key building block for the target molecule. A highly efficient method for its preparation involves the reaction of dicyanodiamide with dimethylammonium chloride.

Synthetic Pathway for N,N-Dimethylguanidine Hydrochloride

The synthesis of N,N-dimethylguanidine hydrochloride can be achieved in practically quantitative yields by heating an intimate mixture of dicyanodiamide and dimethylammonium chloride.[2] The reaction proceeds through the depolymerization of dicyanodiamide to cyanamide, which then reacts with the dimethylammonium salt.[2]

References

• 1. Synthesis of new linear guanidines and macrocyclic amidinourea derivatives endowed with high antifungal activity against Candida spp. and Aspergillus spp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. zenodo.org [zenodo.org]

Technical Guide: Solubility of N,N-Dimethylamidino Urea in Organic Solvents

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the solubility of N,N-Dimethylamidino Urea in organic solvents. Despite a comprehensive search of scientific literature and chemical databases, no specific quantitative solubility data for N,N-Dimethylamidino Urea has been found. This document, therefore, serves as a procedural guide for researchers to determine the solubility of this compound. It provides detailed experimental protocols based on established methodologies, such as the shake-flask method, which is widely regarded as the gold standard for solubility determination.[1][2] Additionally, this guide includes a visual workflow to aid in the experimental setup and execution.

Introduction to N,N-Dimethylamidino Urea

N,N-Dimethylamidino Urea, with the IUPAC name (E)-[amino(dimethylamino)methylidene]urea, is an organic compound with the molecular formula C4H10N4O.[3] Its chemical structure and properties are available in public databases such as PubChem (CID 55289276).[3] Understanding the solubility of this compound in various organic solvents is crucial for its application in research and development, particularly in areas such as drug discovery and formulation, where solubility directly impacts bioavailability and efficacy.

Quantitative Solubility Data

As of the date of this publication, there is no publicly available quantitative data on the solubility of N,N-Dimethylamidino Urea in common organic solvents. To facilitate future research, the following table is provided as a template for recording experimentally determined solubility data.

Table 1: Experimentally Determined Solubility of N,N-Dimethylamidino Urea

Organic Solvent	Temperature (°C)	Solubility ( g/100 mL)	Molar Solubility (mol/L)	Method of Analysis
e.g., Ethanol	e.g., 25	e.g., HPLC-UV
e.g., Acetone	e.g., 25	e.g., Gravimetric
e.g., Dichloromethane	e.g., 25
e.g., Toluene	e.g., 25
e.g., Dimethyl Sulfoxide (DMSO)	e.g., 25
e.g., N,N-Dimethylformamide (DMF)	e.g., 25

Experimental Protocol for Solubility Determination: The Shake-Flask Method

The shake-flask method is a reliable and widely used technique for determining the thermodynamic solubility of a solid in a liquid.[1][4] The following protocol provides a step-by-step guide for its implementation.

Materials and Equipment

• N,N-Dimethylamidino Urea (solid)

• Selected organic solvents (analytical grade or higher)

• Screw-capped vials or flasks

• Orbital shaker or agitator with temperature control

• Analytical balance

• Syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• Analytical instrument for concentration measurement (e.g., HPLC-UV, UV-Vis spectrophotometer, or gravimetric analysis setup)

Procedure

• Preparation of Solvent: Select the desired organic solvent and ensure it is of high purity.

• Addition of Solute: Add an excess amount of solid N,N-Dimethylamidino Urea to a vial or flask containing a known volume or mass of the solvent. The presence of undissolved solid at the end of the experiment is crucial to ensure that a saturated solution has been achieved.[1]

• Equilibration: Seal the vials or flasks and place them in an orbital shaker with a constant temperature bath. Agitate the mixture for a sufficient period to reach equilibrium. This can range from 24 to 72 hours, depending on the compound and solvent system.[4] It is advisable to perform preliminary experiments to determine the optimal equilibration time.

• Phase Separation: Once equilibrium is reached, allow the suspension to settle. Carefully withdraw a sample of the supernatant using a syringe and immediately filter it through a syringe filter to remove any undissolved solid particles.

• Sample Preparation: Accurately dilute the filtered saturated solution with the same solvent to a concentration that falls within the linear range of the analytical method.

• Concentration Analysis: Analyze the concentration of N,N-Dimethylamidino Urea in the diluted sample using a validated analytical method.[5]

  • High-Performance Liquid Chromatography (HPLC): A highly specific and sensitive method for quantifying the concentration of the solute.

  • UV-Vis Spectrophotometry: A simpler method that can be used if the compound has a chromophore and there are no interfering substances. A calibration curve must be prepared beforehand.

  • Gravimetric Analysis: This involves evaporating the solvent from a known volume of the saturated solution and weighing the remaining solid residue. This method is straightforward but may be less accurate for solvents with high boiling points or for compounds that are not thermally stable.

• Calculation of Solubility: Calculate the solubility from the determined concentration and the dilution factor. Express the solubility in appropriate units, such as grams per 100 mL ( g/100 mL) or moles per liter (mol/L).

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of N,N-Dimethylamidino Urea using the shake-flask method.

Solubility Determination Workflow

Conclusion

While direct solubility data for N,N-Dimethylamidino Urea in organic solvents is not currently available in the public domain, this guide provides a robust framework for researchers to experimentally determine this crucial physicochemical property. The detailed protocol for the shake-flask method, along with the suggested analytical techniques, offers a reliable approach to generating accurate and reproducible solubility data. The provided table template can be used to systematically record these findings, which will be invaluable for the scientific community and for any future work involving this compound.

References

• 1. dissolutiontech.com [dissolutiontech.com]
• 2. tandfonline.com [tandfonline.com]
• 3. N,N-Dimethylamidino Urea | C4H10N4O | CID 55289276 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 5. 2024.sci-hub.se [2024.sci-hub.se]

A Technical Guide to (E)-[Amino(dimethylamino)methylidene]urea

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This document provides a comprehensive technical overview of the chemical compound N,N-Dimethylamidino Urea (B33335), known by its IUPAC name (E)-[amino(dimethylamino)methylidene]urea. While specific experimental data and biological activity for this precise molecule are not extensively documented in publicly available literature, this guide consolidates the known chemical properties and provides critical context based on structurally related compounds. The information herein is intended to serve as a foundational resource for researchers exploring its potential applications. This guide covers its chemical identity, inferred biological relevance based on analogous guanidino-urea structures, and generalized experimental protocols relevant to this class of compounds.

Chemical Identity and Properties

The compound specified as N,N-Dimethylamidino Urea is identified in chemical databases with the IUPAC name (E)-[amino(dimethylamino)methylidene]urea[1]. It belongs to the class of organic compounds containing both a urea and a guanidine-like functional group. The guanidine (B92328) moiety is known to be a key pharmacophore in numerous biologically active molecules.

Quantitative Chemical Data

A summary of the computed physicochemical properties for (E)-[amino(dimethylamino)methylidene]urea is presented below. This data is essential for experimental design, including solvent selection and analytical method development.

Property	Value	Source
IUPAC Name	(E)-[amino(dimethylamino)methylidene]urea	PubChem[1]
PubChem CID	55289276	PubChem[1]
Molecular Formula	C₄H₁₀N₄O	PubChem[1]
Molecular Weight	130.15 g/mol	PubChem[1]
Canonical SMILES	CN(C)C(=NC(=O)N)N	PubChem[1]
InChI Key	LZEBBXWIHQNXLJ-UHFFFAOYSA-N	PubChem[1]
Hydrogen Bond Donor Count	2	PubChem[1]
Hydrogen Bond Acceptor Count	3	PubChem[1]
Rotatable Bond Count	2	PubChem[1]

Potential Synthesis and Experimental Protocols

While a specific, documented synthesis protocol for (E)-[amino(dimethylamino)methylidene]urea was not found, its structure as an N-acylguanidine suggests plausible synthetic routes based on established organic chemistry principles. The following sections describe generalized methodologies applicable for the synthesis and evaluation of such compounds.

General Synthesis Approach

The synthesis of unsymmetrical ureas and guanidines often involves the reaction of an amine with an isocyanate equivalent or a guanidinylating agent. A potential logical workflow for synthesizing the target compound and similar structures is outlined below.

Caption: A potential synthetic workflow for N-acylguanidines.

This approach utilizes N-alkyl carbamoylimidazoles as stable and versatile synthons, which serve as isocyanate equivalents for the synthesis of ureas[2]. Reacting such an intermediate with N,N-dimethylguanidine would be a plausible route to the target molecule.

Example Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution)

Given that many urea and guanidine derivatives exhibit antimicrobial properties, a key experiment would be to determine the Minimum Inhibitory Concentration (MIC) against a panel of pathogenic microbes[3][4].

• Preparation of Inoculum: A standardized bacterial or fungal suspension (e.g., 0.5 McFarland standard) is prepared from a fresh culture. This is further diluted in appropriate broth (e.g., Mueller-Hinton for bacteria) to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the assay wells.

• Compound Dilution: The test compound is serially diluted (typically 2-fold) in a 96-well microtiter plate using the broth as the diluent. A typical concentration range might be 256 µg/mL to 0.5 µg/mL.

• Inoculation: Each well containing the diluted compound is inoculated with the prepared microbial suspension.

• Controls: Positive control wells (broth with inoculum, no compound) and negative control wells (broth only) are included on each plate. A known antibiotic (e.g., Vancomycin, Colistin) is used as a standard[3].

• Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Potential Biological Activity and Signaling Pathways

The biological activity of (E)-[amino(dimethylamino)methylidene]urea has not been explicitly reported. However, its structural components are present in molecules with well-defined pharmacological profiles.

Inferred Biological Roles

• Antimicrobial Agents: The guanidino-urea scaffold is a known feature in compounds with potent antibacterial activity. These molecules are thought to interact with and disrupt bacterial cell membranes[4]. The combination of a charged guanidinium (B1211019) group and a hydrogen-bonding urea moiety can facilitate binding to negatively charged components of microbial cell envelopes.

• Enzyme Inhibition: Substituted ureas are core structures in many enzyme inhibitors. For example, some urea derivatives act as potent inhibitors of STAT3 (Signal Transducer and Activator of Transcription 3), a key protein in cell signaling pathways related to growth and apoptosis[5][6]. While this specific compound is not a known STAT3 inhibitor, the urea moiety represents a potential starting point for inhibitor design.

• Receptor Antagonism: Diarylguanidines, which are structurally related, have been developed as selective, non-competitive antagonists of the NMDA receptor, indicating potential applications in neuroprotection[7].

Illustrative Signaling Pathway: STAT3 Inhibition

To illustrate a potential, though speculative, mechanism of action for related urea-based compounds, the STAT3 signaling pathway is presented. Inhibition of this pathway is a key strategy in oncology drug development. Stattic is a known small-molecule inhibitor that targets the SH2 domain of STAT3, preventing its activation and dimerization[5][6].

Caption: Simplified STAT3 signaling pathway and point of inhibition.

Conclusion and Future Directions

(E)-[amino(dimethylamino)methylidene]urea is a small molecule with a well-defined chemical structure but limited characterization in biological systems. Its structural similarity to known bioactive compounds, particularly those with antimicrobial and enzyme-inhibiting properties, suggests it is a candidate for further investigation.

Future research should focus on:

• Developing a robust and scalable synthesis protocol.

• Screening for biological activity , with an initial focus on antimicrobial assays and kinase inhibition panels.

• In-depth mechanistic studies should activity be confirmed in any primary screen.

This document provides the foundational chemical information and a strategic framework for initiating research into this promising compound.

References

• 1. N,N-Dimethylamidino Urea | C4H10N4O | CID 55289276 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-Alkyl Carbamoylimidazoles as Versatile Synthons for the Synthesis of Urea-Based PSMA Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. New Urea Derivatives as Potential Antimicrobial Agents: Synthesis, Biological Evaluation, and Molecular Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. usiena-air.unisi.it [usiena-air.unisi.it]
• 5. Stattic | STATs | Tocris Bioscience [tocris.com]
• 6. selleckchem.com [selleckchem.com]
• 7. Synthesis and structure-activity studies of N,N'-diarylguanidine derivatives. N-(1-naphthyl)-N'-(3-ethylphenyl)-N'-methylguanidine: a new, selective noncompetitive NMDA receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]

Molecular weight and formula of N,N-Dimethylamidino Urea

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N,N-Dimethylamidino Urea (B33335), a molecule of interest in metabolic and pharmaceutical research. This document details its chemical properties, potential synthetic approaches, and its known biological relevance, particularly in the context of metformin (B114582) metabolism.

Core Molecular Data

N,N-Dimethylamidino Urea, also known as (E)-[amino(dimethylamino)methylidene]urea or N-Carbonylguanidine, is a small organic molecule with the following key identifiers and properties.

Property	Value	Citation(s)
Molecular Formula	C4H10N4O	[1]
Molecular Weight	130.15 g/mol	[1]
IUPAC Name	(E)-[amino(dimethylamino)methylidene]urea	[1]
CAS Number	98026-16-5
Computed XLogP3	-0.8	[1]
Hydrogen Bond Donor Count	3	[1]
Hydrogen Bond Acceptor Count	3	[1]
Rotatable Bond Count	2	[1]

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of N,N-Dimethylamidino Urea is not extensively documented in publicly available literature. However, based on established methods for the synthesis of urea and amidinourea derivatives, a plausible synthetic route can be proposed. The following represents a generalized experimental protocol.

Proposed Synthesis: A common method for forming the urea backbone involves the reaction of an amine with an isocyanate or a phosgene (B1210022) equivalent.[2] For amidinourea derivatives, a multi-step synthesis is often required. One potential approach involves the reaction of an isonitrile with a urea in the presence of an acid chloride to form a formamidine (B1211174) urea.

Generalized Experimental Protocol for Amidinourea Synthesis:

• Reaction Setup: To a solution of N,N-dimethylguanidine (1 equivalent) in an anhydrous aprotic solvent such as dichloromethane (B109758) or tetrahydrofuran (B95107) under an inert atmosphere (e.g., nitrogen or argon), add a suitable acylating agent (e.g., triphosgene (B27547) or carbonyldiimidazole (CDI)) (0.5 equivalents) dropwise at 0 °C.

• Reaction Progression: Allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. The progress of the reaction should be monitored by an appropriate technique, such as thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, the reaction mixture is quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extraction: The aqueous layer is extracted three times with an organic solvent (e.g., ethyl acetate). The combined organic layers are then washed with brine, dried over anhydrous sodium sulfate (B86663) or magnesium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., a gradient of methanol (B129727) in dichloromethane) to afford the pure N,N-Dimethylamidino Urea.

• Characterization: The final product should be characterized by spectroscopic methods such as ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) to confirm its identity and purity.

For a related compound, N,N'-bis(3-dimethylaminopropyl) urea, a patented synthesis process involves dissolving N,N-dimethyl-1,3-propanediamine in an organic solvent and reacting it with bis(trichloromethyl) carbonate.[3] This is followed by neutralization with an alkali liquor and subsequent purification steps.[3]

Biological Significance and Signaling

The primary known biological relevance of N,N-Dimethylamidino Urea is its role as an intermediate in the electrochemical oxidation of metformin.[4] Metformin is a first-line medication for the treatment of type 2 diabetes. Therefore, N,N-Dimethylamidino Urea can serve as a marker for studying the metabolic pathways of metformin in vivo.[4]

While no specific signaling pathways have been directly attributed to N,N-Dimethylamidino Urea, its close relationship with metformin suggests a connection to the well-established signaling cascades regulated by this drug. The primary mechanism of metformin involves the activation of AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis.

Below is a diagram illustrating the metabolic relationship and a simplified overview of the downstream signaling pathway of metformin.

Caption: Metabolic conversion of Metformin and its primary signaling pathway.

Experimental Workflow for Synthesis

The following diagram outlines a general experimental workflow for the proposed synthesis of N,N-Dimethylamidino Urea.

Caption: A generalized workflow for the synthesis of N,N-Dimethylamidino Urea.

While N,N-Dimethylamidino Urea itself is not as extensively studied as its parent compound, metformin, its role as a metabolic intermediate presents opportunities for further research. Understanding its formation, stability, and potential biological activities could provide deeper insights into the pharmacology of metformin and may open new avenues for drug development and diagnostics. The information and protocols provided in this guide are intended to serve as a foundational resource for researchers embarking on the study of this intriguing molecule.

References

• 1. N,N-Dimethylamidino Urea | C4H10N4O | CID 55289276 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN108299245B - Synthesis process of N, N' -bis (3-dimethylaminopropyl) urea - Google Patents [patents.google.com]
• 4. medchemexpress.com [medchemexpress.com]

Potential applications of N,N-Dimethylamidino Urea in organic synthesis

A-76: An In-Depth Technical Guide to N,N-Dimethylamidino Urea (B33335)

For Immediate Release

[City, State] – [Date] – As a cornerstone of innovation in chemical synthesis, we present this comprehensive technical guide on N,N-Dimethylamidino Urea, a compound of burgeoning interest in the fields of organic synthesis and drug development. This document serves as a crucial resource for researchers, scientists, and professionals dedicated to advancing chemical methodologies.

While N,N-Dimethylamidino Urea is a specific and novel compound with emerging research, its structural analogs and the broader class of urea derivatives have well-established and diverse applications in organic synthesis. This guide will provide available information on N,N-Dimethylamidino Urea and draw parallels to the extensively studied applications of related urea compounds to highlight its potential.

Introduction to N,N-Dimethylamidino Urea

N,N-Dimethylamidino Urea, with the molecular formula C4H10N4O, is an organic compound that is gaining attention for its potential applications.[1][2] Its unique structure, featuring both a urea and an amidine functional group, suggests a rich and varied reactivity profile that could be exploited in a multitude of synthetic transformations.

Physicochemical Properties

A summary of the known physicochemical properties of N,N-Dimethylamidino Urea is presented in the table below. Understanding these properties is fundamental to its application in designing and optimizing synthetic routes.

Property	Value
Molecular Formula	C4H10N4O
Molecular Weight	130.15 g/mol [1]
IUPAC Name	(E)-[amino(dimethylamino)methylidene]urea[1]

Table 1: Physicochemical properties of N,N-Dimethylamidino Urea.

Potential Applications in Organic Synthesis

While specific, documented applications of N,N-Dimethylamidino Urea in organic synthesis are still emerging, the rich chemistry of its constituent functional groups—urea and amidine—provides a strong basis for predicting its utility. Urea and its derivatives are pivotal in a wide array of chemical transformations, serving as reactants, ligands, and catalysts.

Parallels with N,N'-Dimethylurea in Catalysis

N,N'-Dimethylurea (DMU), a close structural relative, has been effectively utilized as a ligand in Chan-Lam cross-coupling reactions.[3] This copper-catalyzed methodology is a powerful tool for the formation of carbon-nitrogen bonds, essential in the synthesis of many pharmaceutically relevant molecules.[3] The nitrogen-rich structure of N,N-Dimethylamidino Urea suggests it could also serve as an effective ligand in similar transition metal-catalyzed reactions.

Role in the Synthesis of Heterocyclic Compounds

Urea derivatives are fundamental building blocks in the synthesis of a vast range of heterocyclic compounds. For instance, they are key precursors in the synthesis of barbiturates through reactions with malonic esters.[4] The bifunctional nature of N,N-Dimethylamidino Urea could potentially open new pathways to novel heterocyclic scaffolds of medicinal interest.

Precursor for Biologically Active Molecules

The urea moiety is a privileged structure in medicinal chemistry, found in numerous approved drugs.[5] Substituted ureas are known to exhibit a wide spectrum of biological activities. Given this precedent, N,N-Dimethylamidino Urea represents a promising starting point for the development of new therapeutic agents.

Experimental Protocols: Synthesis of Substituted Ureas

While a specific, validated protocol for the synthesis of N,N-Dimethylamidino Urea is not widely published, general methods for the synthesis of substituted ureas can be adapted. A common and efficient method involves the reaction of primary amines with potassium cyanate (B1221674).[6][7]

General Protocol for the Synthesis of N-Substituted Ureas:

• Reaction Setup: In a round-bottom flask, dissolve the primary amine in a 1M aqueous solution of hydrochloric acid.

• Addition of Cyanate: To the stirred solution, add an equimolar amount of potassium cyanate at room temperature.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, the urea derivative can be isolated by filtration if it precipitates, or by extraction with an appropriate organic solvent.[6]

• Purification: The crude product can be purified by recrystallization or column chromatography.

Visualization of Synthetic Pathways

The following diagrams, generated using Graphviz, illustrate key conceptual pathways and relationships relevant to the synthesis and potential applications of urea derivatives.

Caption: General synthesis of N-substituted ureas.

References

• 1. N,N-Dimethylamidino Urea | C4H10N4O | CID 55289276 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. N,N′-Dimethylurea as an efficient ligand for the synthesis of pharma-relevant motifs through Chan–Lam cross-coupling strategy - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Urea | Definition, Formula, Production, Uses, & Facts | Britannica [britannica.com]
• 5. Recent advances in urea- and thiourea-containing compounds: focus on innovative approaches in medicinal chemistry and organic synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. eurekaselect.com [eurekaselect.com]

An In-depth Technical Guide to N,N-Dimethylamidino Urea and its Derivatives for Drug Development Professionals

An Overview of N,N-Dimethylamidino Urea (B33335): A Promising Scaffold in Medicinal Chemistry

N,N-Dimethylamidino Urea and its derivatives represent a class of compounds with significant potential in drug discovery and development. Possessing a unique structural motif characterized by a urea functionality linked to a dimethyl-substituted amidine group, these molecules have demonstrated a diverse range of biological activities. This technical guide provides a comprehensive overview of the synthesis, chemical properties, and biological applications of N,N-Dimethylamidino Urea and its analogs, with a focus on their therapeutic potential as antiviral, anticancer, and enzyme-inhibiting agents.

Chemical Properties and Synthesis

N,N-Dimethylamidino Urea, also known as (E)-[amino(dimethylamino)methylidene]urea, is a small molecule with the chemical formula C4H10N4O.[1] Its structure allows for multiple hydrogen bond donor and acceptor sites, a key feature for interacting with biological targets.[2]

Table 1: Physicochemical Properties of N,N-Dimethylamidino Urea [1]

Property	Value
Molecular Formula	C4H10N4O
Molecular Weight	130.15 g/mol
IUPAC Name	(E)-[amino(dimethylamino)methylidene]urea
InChIKey	LZEBBXWIHQNXLJ-UHFFFAOYSA-N
SMILES	CN(C)/C(=N/C(=O)N)/N
XLogP3	-0.8
Hydrogen Bond Donor Count	2
Hydrogen Bond Acceptor Count	4
Rotatable Bond Count	2

Biological Activities and Therapeutic Potential

The unique structural features of N,N-Dimethylamidino Urea and its derivatives have led to their investigation in various therapeutic areas. The urea moiety is a common pharmacophore in many approved drugs, valued for its ability to form strong hydrogen bonds with biological targets.[5][6]

Antiviral Activity

Amidinourea derivatives have emerged as a promising class of non-nucleoside antiviral agents. Studies have shown their efficacy against a range of viruses, including Herpes Simplex Virus (HSV) and Hepatitis C Virus (HCV).

• Herpes Simplex Virus (HSV): Certain amidinourea compounds, designed as analogs of the antiviral drug moroxydine, have demonstrated micromolar activity against HSV-1 with low cytotoxicity.[7] Preliminary mode-of-action studies suggest that these compounds act at an early stage of the HSV replication cycle, following viral attachment and entry.[7]

• Hepatitis C Virus (HCV): Novel amidinourea derivatives have been synthesized and evaluated for their activity against HCV. Some compounds with an amidinourea-spermine chemical structure have shown micromolar activity against HCV and excellent cell viability.[8] The proposed mechanism of action for these compounds involves the inhibition of IRES-mediated translation of the viral genome.[8]

Antiproliferative Activity

The antiproliferative effects of urea derivatives against various cancer cell lines are well-documented.[3] The urea scaffold is present in several clinically approved anticancer drugs, including sorafenib (B1663141) and lenvatinib.[9]

• Melanoma: Amidinourea derivatives have shown promising antiproliferative activities in the low micromolar range against aggressive metastatic melanoma A375 cell lines.[10][11]

• Breast Cancer: The antiproliferative activity of amidinourea derivatives has also been evaluated against breast cancer cell lines, with some compounds showing potent inhibition.[11]

The mechanism of antiproliferative activity for urea derivatives is often linked to the inhibition of key signaling pathways involved in cancer cell growth and survival, such as those involving receptor tyrosine kinases (RTKs) and Raf kinases.[3]

Enzyme Inhibition

The structural characteristics of N,N-Dimethylamidino Urea and its derivatives make them potential candidates for enzyme inhibitors.

• Urease Inhibition: Urease is a nickel-containing enzyme that catalyzes the hydrolysis of urea to ammonia (B1221849) and carbon dioxide.[7] Inhibition of urease is a therapeutic target for the treatment of infections caused by urease-producing bacteria, such as Helicobacter pylori. The mechanism of urease inhibition often involves the interaction of the inhibitor with the nickel ions in the active site of the enzyme.[8][12] While specific data for N,N-Dimethylamidino Urea is limited, the general class of urea and thiourea (B124793) derivatives has been extensively studied as urease inhibitors.[10]

Table 2: Summary of Reported Biological Activities of Amidinourea Derivatives

Therapeutic Area	Target/Virus	Reported Activity (IC50/EC50)	Reference
Antiviral	Herpes Simplex Virus-1 (HSV-1)	Micromolar activity	[7]
Antiviral	Hepatitis C Virus (HCV)	Micromolar activity	[8]
Anticancer	Melanoma (A375 cell line)	Low micromolar activity	[10][11]
Anticancer	Breast Cancer	Potent inhibition	[11]
Enzyme Inhibition	Urease	Potential inhibitors	[10]

Experimental Protocols

Detailed experimental protocols are essential for the synthesis and evaluation of N,N-Dimethylamidino Urea and its derivatives. Below are generalized protocols based on methods reported for similar compounds.

General Synthesis of Unsymmetrical Ureas using CDI

This protocol describes a common method for synthesizing unsymmetrical urea derivatives.

Caption: General workflow for the synthesis of unsymmetrical ureas.

Methodology:

• Intermediate Formation: To a solution of the first amine in an anhydrous solvent (e.g., tetrahydrofuran (B95107) or dichloromethane), N,N'-carbonyldiimidazole (CDI) is added portion-wise at room temperature. The reaction mixture is stirred for several hours to form the N-acylimidazole intermediate.

• Urea Formation: The second amine is then added to the reaction mixture, and stirring is continued until the reaction is complete (monitored by thin-layer chromatography).

• Work-up and Purification: The reaction mixture is typically subjected to an aqueous work-up to remove any unreacted reagents and byproducts. The crude product is then purified by column chromatography on silica (B1680970) gel to yield the desired unsymmetrical urea derivative.[2]

Cell Viability Assay (MTT Assay)

This protocol is a standard colorimetric assay for assessing the cytotoxic or antiproliferative effects of compounds on cancer cell lines.

Caption: Workflow for a typical MTT cell viability assay.

Methodology:

• Cell Plating: Cancer cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compound (e.g., N,N-Dimethylamidino Urea derivatives) and incubated for a specific period (e.g., 48 or 72 hours).

• MTT Addition: After the incubation period, a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well.

• Formazan Formation: The plates are incubated for a few hours, during which viable cells with active metabolism reduce the yellow MTT to purple formazan crystals.

• Solubilization: A solubilization solution, such as dimethyl sulfoxide (B87167) (DMSO), is added to dissolve the formazan crystals.

• Readout: The absorbance of the resulting purple solution is measured using a microplate reader at a specific wavelength (typically around 570 nm). The absorbance is directly proportional to the number of viable cells.

Urease Inhibition Assay

This protocol describes a common method to screen for urease inhibitors.

Caption: General workflow for a urease inhibition assay.

Methodology:

• Pre-incubation: The urease enzyme is pre-incubated with the test inhibitor (e.g., an N,N-Dimethylamidino Urea derivative) in a suitable buffer for a specific time.

• Reaction Initiation: The enzymatic reaction is initiated by the addition of the substrate, urea.

• Incubation: The reaction mixture is incubated at 37°C for a defined period.

• Ammonia Detection: The amount of ammonia produced from the hydrolysis of urea is determined by the indophenol method. This involves the addition of phenol and hypochlorite reagents, which react with ammonia to form a blue-colored indophenol complex.

• Readout: The absorbance of the blue solution is measured spectrophotometrically (e.g., at 630 nm). The percentage of inhibition is calculated by comparing the absorbance of the wells with the inhibitor to the control wells without the inhibitor.

Signaling Pathways

While the precise signaling pathways modulated by N,N-Dimethylamidino Urea are still under investigation, the broader class of urea derivatives has been shown to interact with several key cellular pathways.

Antiviral Signaling

The antiviral activity of amidinourea derivatives against viruses like HSV suggests an interference with the viral replication cycle. The observation that these compounds act at an early stage, after viral entry, points towards the inhibition of viral gene expression or protein synthesis.[7] For HCV, the inhibition of IRES-mediated translation is a proposed mechanism, which would directly impact the synthesis of viral proteins.[8] This could involve interactions with viral or host factors that are essential for the initiation of translation.

Caption: Potential antiviral mechanism of amidinourea derivatives.

Anticancer Signaling

The antiproliferative activity of urea derivatives in cancer is often attributed to the inhibition of protein kinases, which are crucial components of signaling pathways that regulate cell growth, proliferation, and survival.[3] Many urea-containing drugs, such as sorafenib, are multi-kinase inhibitors. The amidinourea scaffold could potentially interact with the ATP-binding site of various kinases, thereby blocking their activity and inhibiting downstream signaling.

References

• 1. Urea-based anticancer agents. Exploring 100-years of research with an eye to the future - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Urea derivatives as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. reffit-tech.tpu.ru [reffit-tech.tpu.ru]
• 7. scispace.com [scispace.com]
• 8. Chemistry and mechanism of urease inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. zenodo.org [zenodo.org]
• 10. mdpi.com [mdpi.com]
• 11. graphviz.org [graphviz.org]
• 12. Unraveling Binding Mechanism and Stability of Urease Inhibitors: A QM/MM MD Study - PMC [pmc.ncbi.nlm.nih.gov]

The Genesis and Evolution of Amidino Urea Compounds: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amidino urea (B33335) compounds, characterized by a core structure containing both a guanidinyl and a urea moiety, have a rich and evolving history in the landscape of chemistry and pharmacology. From early investigations into guanidine (B92328) derivatives to their modern application as potent enzyme inhibitors, this class of molecules has demonstrated significant versatility. This technical guide provides an in-depth exploration of the discovery, history, and key scientific milestones related to amidino urea compounds, with a focus on their synthesis, biological activities, and mechanisms of action.

Historical Perspective: From Urea and Biguanides to Guanylurea (B105422)

The story of amidino ureas is intrinsically linked to the foundational discoveries in organic chemistry. The synthesis of urea by Friedrich Wöhler in 1828 is often cited as the starting point of modern organic chemistry, demonstrating that organic compounds could be synthesized from inorganic precursors[1]. This pivotal moment set the stage for the exploration of urea derivatives and related nitrogen-containing compounds.

A significant related class of compounds, the biguanides, were first synthesized in the late 19th century. Bernhard Rathke reported the first synthesis of biguanide (B1667054) in 1879[2]. The exploration of biguanides and their derivatives in the early 20th century, particularly from extracts of Galega officinalis (French lilac), revealed their glucose-lowering properties and laid the groundwork for the development of important antidiabetic drugs like metformin[2][3].

While the exact date of the first synthesis of the simplest amidino urea, guanylurea (also known as dicyandiamidine or N-amidinourea), is not definitively documented in a single seminal publication, its preparation and investigation appear to have gained traction in the early 20th century. Early methods for the synthesis of guanylurea often involved the hydrolysis of dicyandiamide (B1669379), a compound that itself was the subject of significant industrial and chemical research in the early 1900s[4][5]. Patents from the 1930s and 1940s detail industrial processes for the preparation of guanylurea, indicating its established synthesis and emerging applications by that time[6][7].

Synthesis of Amidino Urea Compounds

The synthesis of amidino urea compounds has evolved from early hydrolytic methods to more sophisticated and targeted approaches, particularly in the context of drug discovery.

Early Synthesis of Guanylurea

One of the earliest and most common methods for the industrial production of guanylurea involves the acid hydrolysis of dicyandiamide.

Experimental Protocol: Hydrolysis of Dicyandiamide to Guanylurea Sulfate (B86663) (Based on early 20th-century industrial processes) [6]

Materials:

• Dicyandiamide

• Sulfuric Acid (50% aqueous solution)

• Water

• Lime (Calcium Hydroxide)

Procedure:

• A mixture of dicyandiamide and water is prepared.

• 50% sulfuric acid is gradually added to the mixture. The rate of addition is controlled to manage the exothermic reaction, often regulated by the degree of boiling.

• The reaction mixture, now containing guanylurea sulfate, is cooled to below 50°C.

• Lime is then added to the cooled mixture to precipitate calcium sulfate. The temperature is maintained between 20 and 50°C during this step.

• The completion of the precipitation is monitored by testing a filtered sample of the slurry for the absence of sulfate ions using a calcium chloride solution.

• The entire batch is then filtered to remove the calcium sulfate precipitate.

• The filter cake is washed with water.

• The filtrate, an aqueous solution of guanylurea, can be used for further applications or crystallized to isolate the pure compound.

Modern Synthetic Approaches for Substituted Amidinoureas

The development of amidino urea compounds as therapeutic agents has necessitated the development of more versatile synthetic routes that allow for the introduction of various substituents. A common modern approach involves the reaction of a substituted guanidine with an isocyanate.

Experimental Protocol: General Synthesis of N-substituted Amidinoureas [8]

Materials:

• Alkyl or Aryl Guanidine Sulfate

• 10% Sodium Hydroxide or Potassium Hydroxide solution

• Acetone (B3395972) or Tetrahydrofuran (THF)

• Substituted Isocyanate

Procedure:

• The starting guanidine sulfate is dissolved in a mixture of aqueous base (e.g., 10% NaOH) and an organic solvent (e.g., acetone or THF).

• The desired isocyanate is added dropwise to the solution.

• The reaction mixture is heated to reflux and monitored for product formation using a suitable analytical technique such as UPLC.

• Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced pressure.

• The resulting residue is purified by an appropriate method, such as column chromatography, to yield the desired N-substituted amidinourea.

Modern Applications: Amidinoureas as Inhibitors of Mycobacterium tuberculosis Phosphopantetheinyl Transferase (PptT)

A significant recent advancement in the field of amidino urea compounds is their emergence as potent inhibitors of Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis. Specifically, a class of amidinoureas has been identified as inhibitors of phosphopantetheinyl transferase (PptT), an essential enzyme for the survival and virulence of Mtb[2][8][9].

The PptT Signaling Pathway

PptT plays a crucial role in the biosynthesis of essential lipids and virulence factors in Mtb. It catalyzes the transfer of the 4'-phosphopantetheine (B1211885) (Ppant) moiety from coenzyme A (CoA) to a conserved serine residue on acyl carrier protein (ACP) domains of various synthases, including polyketide synthases (PKS) and non-ribosomal peptide synthetases (NRPS)[10][11][12]. This post-translational modification is essential for the activation of these synthases, which are responsible for producing key components of the mycobacterial cell wall, such as mycolic acids, and virulence factors like mycobactin (B74219) siderophores[2][11]. By inhibiting PptT, amidino urea compounds effectively shut down these critical biosynthetic pathways, leading to bacterial cell death[9].

Experimental Workflow for Identifying and Characterizing PptT Inhibitors

The discovery and development of amidino urea inhibitors of PptT involve a multi-step process, from initial screening to detailed characterization.

Workflow for the discovery and development of PptT inhibitors.

PptT Inhibition Assay

A key step in characterizing PptT inhibitors is to demonstrate their direct effect on the enzyme's activity. One common method is a colorimetric assay that measures the PptT-mediated activation of a reporter enzyme.

Experimental Protocol: In Vitro PptT Inhibition Assay using BpsA Reporter [3][6]

Materials:

• Purified PptT enzyme

• Purified apo-BpsA (indigoidine synthetase)

• Coenzyme A (CoA)

• ATP

• L-glutamine

• Magnesium Chloride (MgCl₂)

• Tris-HCl buffer (pH 8.0)

• Test compounds (e.g., amidinoureas) dissolved in DMSO

• 96-well microplate

• Plate reader

Procedure:

• A reaction mixture is prepared containing Tris-HCl buffer, MgCl₂, ATP, L-glutamine, and CoA.

• The test compound at various concentrations (or DMSO as a control) is added to the wells of the microplate.

• A solution of PptT enzyme is added to the wells and incubated briefly to allow for inhibitor binding.

• The reaction is initiated by the addition of a solution of apo-BpsA.

• The plate is incubated at room temperature to allow for the PptT-mediated conversion of apo-BpsA to its active holo-form, which then synthesizes the blue pigment indigoidine.

• The absorbance at 590 nm is measured using a plate reader.

• The percentage of inhibition is calculated by comparing the absorbance in the presence of the test compound to the control. IC₅₀ values are then determined from the dose-response curves.

Quantitative Data

Quantitative data for early amidino urea compounds are scarce in the historical literature. However, modern research provides a wealth of data on the physicochemical and biological properties of these compounds.

Table 1: Physicochemical and Biological Properties of Selected Amidino Urea Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Application/Target	IC₅₀/EC₅₀	Reference(s)
Guanylurea	C₂H₆N₄O	102.10	Metformin Metabolite	-	[13]
AU 8918	C₁₈H₂₂N₄O	326.40	Mtb PptT Inhibitor	2.3 µM (Mtb growth)	[8]
Lidamidine	C₁₁H₁₆N₄	204.27	Antidiarrheal	~125 µM (PptT inhibition)	[8]
Guanylurea Sulfate	C₂H₈N₄O₅S	200.17	Flame Retardant	-	[13]

Signaling Pathway Diagram

The inhibitory action of amidino urea compounds on Mycobacterium tuberculosis can be visualized through the PptT signaling pathway.

Inhibition of the Mtb PptT pathway by amidino urea compounds.

Conclusion

The journey of amidino urea compounds from their early roots in classical organic synthesis to their current role as sophisticated enzyme inhibitors highlights a remarkable trajectory of scientific discovery and application. While the initial discovery of the amidino urea functional group is not marked by a single, celebrated event, its importance has grown steadily over the decades. The modern understanding of their mechanism of action, particularly as inhibitors of essential bacterial enzymes like PptT, has opened new avenues for the development of novel therapeutics. The detailed experimental protocols and signaling pathway information provided in this guide are intended to serve as a valuable resource for researchers and scientists working to unlock the full potential of this versatile class of compounds in drug development and beyond.

References

• 1. Dicyanamide - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Inhibition of Indigoidine Synthesis as a High-Throughput Colourimetric Screen for Antibiotics Targeting the Essential Mycobacterium tuberculosis Phosphopantetheinyl Transferase PptT - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. In Vitro and In Vivo Inhibition of the Mycobacterium tuberculosis Phosphopantetheinyl Transferase PptT by Amidinoureas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. US2277823A - Preparation of guanyl urea - Google Patents [patents.google.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. home.sandiego.edu [home.sandiego.edu]
• 10. researchgate.net [researchgate.net]
• 11. Mass spectral determination of phosphopantetheinylation specificity for carrier proteins in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. clinpathology.com [clinpathology.com]
• 13. Effects of guanylurea, the transformation product of the antidiabetic drug metformin, on the health of brown trout (Salmo trutta f. fario) - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Data of N,N-Dimethylamidino Urea: A Technical Overview

An In-depth Guide for Researchers and Drug Development Professionals

Introduction

N,N-Dimethylamidino Urea (B33335), also known by its IUPAC name (E)-[amino(dimethylamino)methylidene]urea, is a small organic molecule with the chemical formula C4H10N4O. It is structurally related to urea and biguanides, and is notably recognized as an impurity or a hydroxy analog of Metformin, a widely used antidiabetic drug. This document aims to provide a comprehensive guide to the spectroscopic properties of N,N-Dimethylamidino Urea, a critical resource for researchers in medicinal chemistry, drug metabolism, and analytical chemistry. Due to the limited availability of public domain spectroscopic data, this guide will focus on the known identifiers of the compound and outline the general methodologies for acquiring such data.

While extensive searches for publicly available experimental ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data for N,N-Dimethylamidino Urea have been conducted, specific datasets from peer-reviewed publications are not readily accessible. The compound is primarily available through commercial chemical suppliers as a reference standard, often for the purpose of impurity analysis in metformin-related drug products. The spectroscopic data is typically provided in the Certificate of Analysis upon purchase.

This guide will, therefore, provide a framework for the expected spectroscopic characteristics based on the known structure of N,N-Dimethylamidino Urea and detail the standard experimental protocols used to obtain such data.

Compound Identification

For clarity and precise identification, the following identifiers are associated with N,N-Dimethylamidino Urea:

Identifier	Value
Common Name	N,N-Dimethylamidino Urea
IUPAC Name	(E)-[amino(dimethylamino)methylidene]urea
CAS Number	98026-16-5[1][2][3][4][5]
Molecular Formula	C4H10N4O[1][4][5][6]
Molecular Weight	130.15 g/mol [6]
Synonyms	Metformin Hydroxy Analog 2, N-[(Dimethylamino)iminomethyl]Urea[1][3][5]

Predicted Spectroscopic Data

While experimental data is not publicly available, the following tables outline the expected signals in ¹H NMR, ¹³C NMR, and IR spectroscopy, and the expected molecular ion peak in mass spectrometry based on the compound's structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR)

Predicted Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~ 2.8 - 3.2	Singlet	6H	N(CH₃)₂
~ 5.5 - 7.0	Broad Singlet	2H	C(=O)NH₂
~ 7.0 - 8.5	Broad Singlet	2H	C(=NH)NH₂

¹³C NMR (Carbon NMR)

Predicted Chemical Shift (ppm)	Assignment
~ 35 - 45	N(CH₃)₂
~ 155 - 165	C=O
~ 160 - 170	C=N

Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹)	Functional Group
3100 - 3500	N-H stretching (amines and amides)
2800 - 3000	C-H stretching (alkane)
~ 1650 - 1700	C=O stretching (urea carbonyl)
~ 1600 - 1650	C=N stretching (amidine)
~ 1550 - 1640	N-H bending (amines and amides)

Mass Spectrometry (MS)

m/z	Ion
130.0855	[M]⁺ (Exact Mass)
131.0933	[M+H]⁺

Experimental Protocols

The following are detailed, generalized methodologies for the key experiments required to obtain the spectroscopic data for N,N-Dimethylamidino Urea.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : Dissolve approximately 5-10 mg of N,N-Dimethylamidino Urea in 0.5-0.7 mL of a deuterated solvent (e.g., DMSO-d₆, D₂O, or CD₃OD). The choice of solvent is critical and should be one in which the compound is fully soluble and which does not have signals that would obscure the analyte's peaks.

• Instrumentation : Utilize a high-resolution NMR spectrometer, typically operating at a frequency of 300 MHz or higher for ¹H NMR and 75 MHz or higher for ¹³C NMR.

• Data Acquisition for ¹H NMR :

  • Acquire a one-dimensional proton spectrum.

  • Typical parameters include a 30-45 degree pulse angle, a relaxation delay of 1-5 seconds, and an acquisition time of 2-4 seconds.

  • The number of scans can range from 8 to 64, depending on the sample concentration.

• Data Acquisition for ¹³C NMR :

  • Acquire a one-dimensional carbon spectrum with proton decoupling.

  • A larger number of scans (e.g., 1024 or more) is typically required due to the lower natural abundance of ¹³C.

  • A relaxation delay of 2-5 seconds is commonly used.

• Data Processing : Process the raw data (Free Induction Decay - FID) by applying a Fourier transform. Phase and baseline corrections should be performed. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., TMS).

Infrared (IR) Spectroscopy

• Sample Preparation :

  • KBr Pellet Method : Mix a small amount of the solid sample (1-2 mg) with approximately 100-200 mg of dry potassium bromide (KBr). Grind the mixture to a fine powder and press it into a transparent pellet using a hydraulic press.

  • Attenuated Total Reflectance (ATR) : Place a small amount of the solid sample directly onto the ATR crystal.

• Instrumentation : Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition :

  • Record a background spectrum of the empty sample compartment (or the clean ATR crystal).

  • Place the sample in the spectrometer and record the sample spectrum.

  • The spectrum is typically recorded over a range of 4000 to 400 cm⁻¹.

  • Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

• Data Processing : The final spectrum is presented as percent transmittance or absorbance versus wavenumber (cm⁻¹).

Mass Spectrometry (MS)

• Sample Preparation : Prepare a dilute solution of the sample (typically in the range of 1 µg/mL to 1 ng/mL) in a suitable solvent such as methanol, acetonitrile, or water. The solvent should be compatible with the ionization technique.

• Instrumentation : Employ a mass spectrometer equipped with an appropriate ionization source. Electrospray ionization (ESI) is a common choice for this type of polar molecule.

• Data Acquisition :

  • Introduce the sample solution into the ion source via direct infusion or through a liquid chromatography (LC) system.

  • Acquire the mass spectrum in positive ion mode to observe the protonated molecule [M+H]⁺.

  • For high-resolution mass spectrometry (HRMS), use an Orbitrap or Time-of-Flight (TOF) analyzer to determine the accurate mass and elemental composition.

• Data Processing : The resulting mass spectrum will show the relative abundance of ions as a function of their mass-to-charge ratio (m/z).

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the complete spectroscopic characterization of a chemical compound like N,N-Dimethylamidino Urea.

A logical workflow for the spectroscopic analysis of N,N-Dimethylamidino Urea.

Conclusion

While publicly accessible, experimentally-derived spectroscopic data for N,N-Dimethylamidino Urea is currently scarce, this guide provides the necessary framework for its identification, predicted spectral characteristics, and the standardized protocols for data acquisition. For researchers and professionals in drug development, obtaining a certified reference standard from a commercial supplier is the most direct path to acquiring the detailed spectroscopic data necessary for method development, validation, and quality control. The methodologies and expected data presented herein serve as a valuable resource for guiding such analytical work.

References

• 1. Metformin Hydroxy Analog 2 | CAS No-98026-16-5 [chemicea.com]
• 2. Metformin Hydroxy Analog 2 | CAS No- 98026-16-5 | Simson Pharma Limited [simsonpharma.com]
• 3. Metformin Hydroxy Analog 2 | CAS No: 98026-16-5 [aquigenbio.com]
• 4. 98026-16-5 CAS Manufactory [m.chemicalbook.com]
• 5. Metformin Hydroxy Analog 2 | 98026-16-5 | SynZeal [synzeal.com]
• 6. N,N-Dimethylamidino Urea | C4H10N4O | CID 55289276 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Step-by-Step Synthesis of N,N-Dimethylamidino Urea

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed, step-by-step protocol for the proposed synthesis of N,N-Dimethylamidino Urea (B33335). Due to the absence of direct literature precedence for this specific molecule, the outlined procedure is a well-reasoned, hypothetical pathway based on established chemical principles for the synthesis of structurally related compounds, namely N,N-dimethylguanidine and various urea derivatives. The proposed two-step synthesis involves the initial preparation of N,N-dimethylguanidine hydrochloride from dicyandiamide (B1669379) and dimethylamine (B145610) hydrochloride, followed by the reaction of N,N-dimethylguanidine with a carbamoylating agent to yield the final product. All quantitative data is summarized in tables, and the experimental workflow is visualized using a Graphviz diagram.

Introduction

N,N-Dimethylamidino Urea is a guanidine (B92328) derivative containing a urea moiety. While the biological activity of this specific compound is not widely documented, the guanidinium (B1211019) group is a key feature in many biologically active molecules, including the well-known antidiabetic drug Metformin (N,N-dimethylbiguanide). The synthesis protocol detailed herein provides a practical approach for researchers to produce N,N-Dimethylamidino Urea for further investigation in drug discovery and development.

The proposed synthetic strategy is a two-step process:

• Step 1: Synthesis of N,N-Dimethylguanidine Hydrochloride. This initial step involves the reaction of dicyandiamide with dimethylamine hydrochloride. This is a common and well-established method for the preparation of substituted guanidines.

• Step 2: Synthesis of N,N-Dimethylamidino Urea. The second step involves the reaction of the synthesized N,N-dimethylguanidine with isocyanic acid (generated in situ from potassium isocyanate) to form the final urea derivative. This method is analogous to the synthesis of other N-substituted ureas from primary and secondary amines.

Proposed Synthetic Pathway

The overall proposed reaction scheme is as follows:

Step 1: Synthesis of N,N-Dimethylguanidine Hydrochloride

(CH₃)₂NH·HCl + H₂N-C(=NH)-NH-CN → (CH₃)₂N-C(=NH)-NH₂·HCl + other byproducts

Step 2: Synthesis of N,N-Dimethylamidino Urea

(CH₃)₂N-C(=NH)-NH₂ + KNCO + H₂O → (CH₃)₂N-C(=NH)-NH-C(=O)NH₂ + KOH

Experimental Protocols

3.1. Step 1: Synthesis of N,N-Dimethylguanidine Hydrochloride

This procedure is adapted from established methods for the synthesis of substituted guanidines.

Materials and Reagents:

• Dicyandiamide (2-cyanoguanidine)

• Dimethylamine hydrochloride

• Toluene (B28343)

• Ethanol (B145695)

Equipment:

• Round-bottom flask with a reflux condenser

• Heating mantle with a magnetic stirrer

• Rotary evaporator

• Büchner funnel and filter paper

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add dicyandiamide (1.0 eq) and dimethylamine hydrochloride (1.1 eq).

• Add toluene to the flask to create a slurry.

• Heat the reaction mixture to reflux with vigorous stirring.

• Maintain the reflux for 12-18 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• The solid product, N,N-dimethylguanidine hydrochloride, will precipitate out of the solution.

• Collect the solid by vacuum filtration using a Büchner funnel.

• Wash the solid with a small amount of cold ethanol to remove any unreacted starting materials and impurities.

• Dry the product under vacuum to obtain N,N-dimethylguanidine hydrochloride as a white solid.

3.2. Step 2: Synthesis of N,N-Dimethylamidino Urea

This protocol is based on the general procedure for the synthesis of urea derivatives from amines and potassium cyanate.

Materials and Reagents:

• N,N-Dimethylguanidine hydrochloride (from Step 1)

• Potassium isocyanate (KNCO)

• Hydrochloric acid (1 M)

• Sodium hydroxide (B78521) solution (to adjust pH)

• Deionized water

Equipment:

• Beaker or Erlenmeyer flask

• Magnetic stirrer

• pH meter or pH paper

• Ice bath

• Büchner funnel and filter paper

Procedure:

• Dissolve N,N-dimethylguanidine hydrochloride (1.0 eq) in deionized water in a beaker.

• In a separate beaker, dissolve potassium isocyanate (1.2 eq) in deionized water.

• Cool the N,N-dimethylguanidine hydrochloride solution in an ice bath.

• Slowly add the potassium isocyanate solution to the cooled N,N-dimethylguanidine solution while stirring.

• Slowly add 1 M hydrochloric acid to the reaction mixture to maintain a slightly acidic pH (around 5-6). This facilitates the formation of isocyanic acid in situ.

• Continue stirring the reaction mixture in the ice bath for 1-2 hours, and then allow it to warm to room temperature and stir for an additional 4-6 hours.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, carefully adjust the pH of the solution to neutral (pH 7) using a dilute sodium hydroxide solution.

• Cool the solution in an ice bath to induce crystallization of the product.

• Collect the solid product by vacuum filtration.

• Wash the product with a small amount of cold water.

• Recrystallize the crude product from a suitable solvent (e.g., water or ethanol-water mixture) to obtain pure N,N-Dimethylamidino Urea.

• Dry the final product under vacuum.

Data Presentation

Table 1: Reagent Quantities for the Synthesis of N,N-Dimethylguanidine Hydrochloride

Reagent	Molar Mass ( g/mol )	Moles (mol)	Mass (g)	Volume (mL)
Dicyandiamide	84.08	1.0	84.08	-
Dimethylamine HCl	81.54	1.1	89.69	-
Toluene	-	-	-	~250-500

Table 2: Reagent Quantities for the Synthesis of N,N-Dimethylamidino Urea

Reagent	Molar Mass ( g/mol )	Moles (mol)	Mass (g)	Volume (mL)
N,N-Dimethylguanidine HCl	123.58	1.0	123.58	-
Potassium Isocyanate	81.11	1.2	97.33	-
1 M Hydrochloric Acid	-	-	-	As needed
Deionized Water	-	-	-	Sufficient to dissolve

Visualization of the Experimental Workflow

Caption: Proposed two-step synthesis workflow for N,N-Dimethylamidino Urea.

Application Notes and Protocols: N,N-Dimethylamidino Urea as a Novel Reagent in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The application of N,N-Dimethylamidino Urea as a direct reagent in cross-coupling reactions is a novel area of research and is not yet established in published scientific literature. The following application notes and protocols are presented as a forward-looking exploration based on analogous reactivity observed with other N-acyl compounds in palladium-catalyzed cross-coupling reactions. These protocols are intended to serve as a starting point for investigation and require thorough validation.

Introduction

Cross-coupling reactions are a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds with high precision and efficiency. The development of novel reagents that can introduce unique functional groups is a continuous pursuit in this field. This document explores the theoretical application of N,N-Dimethylamidino Urea as a novel "amidinoyl" transfer reagent in Suzuki-Miyaura type cross-coupling reactions.

N,N-Dimethylamidino Urea possesses a reactive N-acyl bond within its guanidinyl-urea core. Drawing parallels from the successful use of N-acylphthalimides and other N-acyl compounds as acyl-transfer reagents via N-C bond cleavage, it is hypothesized that N,N-Dimethylamidino Urea could similarly react with organoboron compounds.[1][2][3] Such a transformation would provide a direct route to valuable acylguanidine structures, which are prevalent in biologically active molecules and pharmaceuticals.

The proposed reaction envisions the palladium-catalyzed coupling of an aryl or vinyl boronic acid with N,N-Dimethylamidino Urea, leading to the formation of an N-aroyl-N',N'-dimethylguanidine.

Proposed Signaling Pathway: Catalytic Cycle

The hypothetical catalytic cycle for the Suzuki-Miyaura cross-coupling of an organoboron reagent with N,N-Dimethylamidino Urea is proposed to follow a pathway analogous to that of other N-acyl cross-couplings. The cycle likely involves oxidative addition of the palladium(0) catalyst to the N-C(O) bond of the amidino urea, followed by transmetalation with the organoboron species and subsequent reductive elimination to yield the desired product and regenerate the active catalyst.

Proposed catalytic cycle for amidinoyl transfer.

Experimental Protocols

Protocol 1: General Procedure for the Palladium-Catalyzed Amidinoyl Transfer Reaction

This protocol outlines a general method for the proposed cross-coupling of arylboronic acids with N,N-Dimethylamidino Urea. Optimization of the catalyst, ligand, base, and solvent may be necessary for different substrates.

Materials:

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Triphenylphosphine (PPh₃) or other suitable phosphine (B1218219) ligand

• N,N-Dimethylamidino Urea

• Arylboronic acid

• Potassium carbonate (K₂CO₃) or other suitable base

• Anhydrous 1,4-Dioxane (B91453)

• Reaction vessel (e.g., Schlenk tube)

• Magnetic stirrer and heating block

• Inert gas supply (Nitrogen or Argon)

Procedure:

• To a dry Schlenk tube under an inert atmosphere, add Pd(OAc)₂ (2 mol%), PPh₃ (4 mol%), N,N-Dimethylamidino Urea (1.0 mmol, 1.0 equiv.), and the arylboronic acid (1.2 mmol, 1.2 equiv.).

• Add K₂CO₃ (2.0 mmol, 2.0 equiv.).

• Add anhydrous 1,4-dioxane (5 mL).

• Seal the Schlenk tube and stir the mixture at 100 °C for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired N-aroyl-N',N'-dimethylguanidine.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for setting up and performing the proposed cross-coupling reaction.

General workflow for the amidinoyl transfer reaction.

Data Presentation: Hypothetical Substrate Scope

The following table summarizes hypothetical results for the proposed cross-coupling of various arylboronic acids with N,N-Dimethylamidino Urea, based on typical outcomes for related Suzuki-Miyaura reactions.[1][4]

Entry	Arylboronic Acid (Ar-B(OH)₂)	Product (Ar-C(O)-Amidine)	Hypothetical Yield (%)
1	Phenylboronic acid	N-Benzoyl-N',N'-dimethylguanidine	85
2	4-Methoxyphenylboronic acid	N-(4-Methoxybenzoyl)-N',N'-dimethylguanidine	92
3	4-Chlorophenylboronic acid	N-(4-Chlorobenzoyl)-N',N'-dimethylguanidine	78
4	4-(Trifluoromethyl)phenylboronic acid	N-(4-(Trifluoromethyl)benzoyl)-N',N'-dimethylguanidine	75
5	3-Nitrophenylboronic acid	N-(3-Nitrobenzoyl)-N',N'-dimethylguanidine	68
6	2-Methylphenylboronic acid	N-(2-Methylbenzoyl)-N',N'-dimethylguanidine	65
7	1-Naphthylboronic acid	N-(1-Naphthoyl)-N',N'-dimethylguanidine	80
8	Thiophene-2-boronic acid	N-(Thiophene-2-carbonyl)-N',N'-dimethylguanidine	72

Note: Yields are hypothetical and intended for illustrative purposes. Sterically hindered substrates (Entry 6) and some electron-deficient or heteroaromatic partners may result in lower yields. Electron-donating groups (Entry 2) are often well-tolerated and may lead to higher yields.

Conclusion and Future Outlook

The exploration of N,N-Dimethylamidino Urea as a novel reagent in palladium-catalyzed cross-coupling reactions presents an exciting, albeit theoretical, avenue for the synthesis of acylguanidines. The protocols and data presented herein are intended to provide a robust starting point for researchers to investigate this potential transformation. Successful development of this methodology would offer a valuable new tool for medicinal chemists and synthetic organic chemists, streamlining access to a class of compounds with significant biological and pharmaceutical relevance. Further research is required to validate these hypotheses and to fully understand the scope and limitations of this proposed reaction.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of Unsymmetrical Diaryl Ureas via Pd-Catalyzed C–N Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of N,N-Dimethylamidino Urea

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a detailed experimental protocol for the laboratory-scale synthesis of N,N-Dimethylamidino Urea (B33335), a compound of interest for applications in medicinal chemistry and drug development. Due to the absence of a specifically published synthetic procedure for this molecule, the following protocol is a proposed route based on established chemical principles for the synthesis of analogous urea derivatives. The procedure involves the reaction of N,N-dimethylguanidine with cyanic acid, the latter being generated in situ from potassium cyanate (B1221674). This method is anticipated to be efficient and amenable to standard laboratory equipment. All quantitative data are summarized for clarity, and a detailed experimental workflow is provided.

Introduction

N,N-Dimethylamidino Urea is a guanidino-urea derivative. The guanidinium (B1211019) group is a common feature in many biologically active molecules, and its combination with a urea moiety may lead to novel pharmacological properties. The lack of a described synthesis necessitates the development of a reliable and reproducible experimental protocol. The proposed method is based on the nucleophilic addition of the guanidine (B92328) nitrogen to an isocyanate intermediate.

Proposed Reaction Scheme

The overall proposed reaction is the formation of N,N-Dimethylamidino Urea from N,N-dimethylguanidine and potassium cyanate in an acidic aqueous medium.

Reaction:

(CH₃)₂NC(NH)NH₂ + KOCN + 2HCl → (CH₃)₂NC(NH)NHC(O)NH₂ + KCl + H₂O

Experimental Protocol

3.1. Materials and Equipment

• Reagents:

  • N,N-Dimethylguanidine hydrochloride (or sulfate)

  • Potassium cyanate (KOCN)

  • Hydrochloric acid (HCl), concentrated and 1 M solution

  • Sodium hydroxide (B78521) (NaOH), 1 M solution

  • Anhydrous magnesium sulfate (B86663) (MgSO₄)

  • Dichloromethane (B109758) (CH₂Cl₂)

  • Methanol (B129727) (MeOH)

  • Deionized water

• Equipment:

  • Round-bottom flask (100 mL)

  • Magnetic stirrer and stir bar

  • Reflux condenser

  • Heating mantle or oil bath

  • Separatory funnel (250 mL)

  • Rotary evaporator

  • Büchner funnel and flask

  • Standard laboratory glassware (beakers, graduated cylinders, etc.)

  • pH meter or pH paper

  • Thin-layer chromatography (TLC) plates (silica gel) and developing chamber

3.2. Detailed Methodology

• Preparation of N,N-Dimethylguanidine Solution:

  • In a 100 mL round-bottom flask, dissolve 1.0 equivalent of N,N-dimethylguanidine salt (e.g., hydrochloride) in a minimum amount of deionized water.

  • If starting from the free base, dissolve it in 1 M HCl to form the hydrochloride salt in situ.

• Reaction with Potassium Cyanate:

  • To the stirred solution of N,N-dimethylguanidine hydrochloride, add a solution of 1.2 equivalents of potassium cyanate dissolved in deionized water.

  • Adjust the pH of the reaction mixture to approximately 4-5 using 1 M HCl. This is crucial for the in situ formation of cyanic acid.

  • Attach a reflux condenser and heat the reaction mixture to 50-60 °C for 2-4 hours.

  • Monitor the progress of the reaction by TLC (e.g., using a 10:1 dichloromethane:methanol solvent system).

• Work-up and Isolation:

  • After the reaction is complete, cool the mixture to room temperature.

  • Neutralize the reaction mixture to a pH of 7-8 with a 1 M NaOH solution.

  • Transfer the aqueous solution to a separatory funnel and extract the product with dichloromethane (3 x 50 mL).

  • Combine the organic layers and dry over anhydrous magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate using a rotary evaporator to obtain the crude product.

• Purification:

  • The crude N,N-Dimethylamidino Urea can be purified by recrystallization from a suitable solvent system (e.g., methanol/ether or ethanol/hexane) or by column chromatography on silica (B1680970) gel, eluting with a gradient of dichloromethane and methanol.

Data Presentation

The following table summarizes the expected quantitative data for the synthesis of N,N-Dimethylamidino Urea based on the proposed protocol.

Parameter	Expected Value	Notes
Reactant
N,N-Dimethylguanidine HCl	1.0 eq	Starting material
Potassium Cyanate	1.2 eq	Provides the urea functionality
Reaction Conditions
Solvent	Water
Temperature	50-60 °C
Reaction Time	2-4 hours	Monitored by TLC
Product Characterization
Yield	60-80%	Estimated based on similar reactions
Purity	>95%	After purification
Appearance	White solid	Expected
Molecular Formula	C₄H₁₀N₄O
Molecular Weight	130.15 g/mol	[1]
Melting Point	Not reported	To be determined experimentally

Safety Precautions

• Handle all chemicals with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Work in a well-ventilated fume hood.

• Potassium cyanate is toxic; avoid inhalation and skin contact.

• Hydrochloric acid and sodium hydroxide are corrosive; handle with care.

• Dichloromethane and methanol are flammable and toxic; avoid inhalation and contact with skin.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the proposed synthesis of N,N-Dimethylamidino Urea.

Caption: Experimental workflow for the synthesis of N,N-Dimethylamidino Urea.

References

• 1. N,N-DIMETHYL-GUANIDINE [chembk.com]

Application Note and Protocol for the Purification of N,N-Dimethylamidino Urea by Recrystallization

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-Dimethylamidino Urea (B33335) is a substituted urea derivative containing a guanidinium (B1211019) group. Compounds of this class are of interest in medicinal chemistry and drug development due to their potential biological activities. The purity of synthesized active pharmaceutical ingredients is critical for accurate biological evaluation and to meet regulatory standards. Recrystallization is a fundamental and effective technique for the purification of solid organic compounds, leveraging the differential solubility of the target compound and its impurities in a given solvent at varying temperatures. This document provides a detailed protocol for the purification of synthesized N,N-Dimethylamidino Urea via recrystallization.

Principle of Recrystallization

The principle of recrystallization lies in the selection of a suitable solvent or solvent system in which the compound of interest has high solubility at an elevated temperature and low solubility at a lower temperature.[1][2] Impurities, ideally, should either be highly soluble at all temperatures, remaining in the mother liquor upon cooling, or be insoluble in the hot solvent, allowing for their removal by hot filtration. Slow cooling of the saturated solution allows for the formation of a crystalline lattice, excluding impurities and resulting in a highly purified solid product.

Materials and Methods

Materials

• Crude synthesized N,N-Dimethylamidino Urea

• Reagent grade solvents (e.g., Ethanol, Methanol, Isopropanol, Acetone, Water, Hexane)

• Erlenmeyer flasks

• Heating mantle or hot plate with magnetic stirring capability

• Magnetic stir bars

• Condenser (optional, to prevent solvent evaporation)

• Buchner funnel and flask

• Filter paper

• Ice bath

• Spatula

• Drying oven or vacuum desiccator

Solvent Selection

The choice of solvent is the most critical parameter for successful recrystallization. Based on the polar nature of ureas and guanidines, polar solvents are likely candidates.[3] A preliminary solvent screen should be performed on a small scale to identify the optimal solvent or solvent system.

Procedure for Solvent Screening:

• Place approximately 10-20 mg of crude N,N-Dimethylamidino Urea into several small test tubes.

• Add a few drops of a different solvent to each test tube at room temperature and observe the solubility. A suitable solvent should not dissolve the compound at room temperature.

• Heat the test tubes that did not show solubility at room temperature. The ideal solvent will dissolve the compound completely upon heating.

• Allow the heated solutions to cool to room temperature and then in an ice bath. A good solvent will result in the formation of a significant amount of crystals.

• If a single solvent is not ideal, a two-solvent system can be employed. This typically involves dissolving the compound in a "good" solvent (in which it is highly soluble) and then adding a "poor" solvent (in which it is insoluble) dropwise until the solution becomes turbid. The solution is then heated until it becomes clear and allowed to cool slowly.

Based on the general solubility of similar compounds like N,N'-dimethylurea, which is soluble in water and alcohols, a starting point for solvent screening would be ethanol, methanol, isopropanol, and water, or mixtures thereof such as ethanol/water.

Experimental Protocol: Recrystallization of N,N-Dimethylamidino Urea

This protocol outlines the general steps for recrystallization. The specific solvent, volumes, and temperatures should be optimized based on the results of the solvent screening.

• Dissolution: Place the crude N,N-Dimethylamidino Urea into an appropriately sized Erlenmeyer flask. Add a magnetic stir bar and the chosen recrystallization solvent. Begin heating the mixture with continuous stirring. Add the solvent portion-wise until the solid is completely dissolved at or near the boiling point of the solvent. Use the minimum amount of hot solvent necessary to achieve complete dissolution to ensure maximum recovery.

• Hot Filtration (if necessary): If insoluble impurities are present in the hot solution, perform a hot filtration. This step should be done quickly to prevent premature crystallization. Preheat a second Erlenmeyer flask and a funnel (stemless or short-stemmed) on the hot plate. Place a fluted filter paper in the funnel and pour the hot solution through it.

• Crystallization: Cover the flask containing the clear solution with a watch glass or loosely with a stopper to prevent solvent evaporation and contamination. Allow the solution to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals. Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the yield of precipitated crystals.

• Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Buchner funnel and flask.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering mother liquor containing dissolved impurities.

• Drying: Dry the purified crystals in a drying oven at a temperature well below the compound's melting point or in a vacuum desiccator to remove any residual solvent.

• Purity and Yield Assessment: Determine the melting point of the purified crystals. A sharp melting point close to the literature value indicates high purity. Calculate the percentage yield of the recrystallized product. Purity can be further assessed by techniques such as HPLC, NMR, or mass spectrometry. A study on the recrystallization of urea demonstrated that this method can achieve a purity of up to 99.9%.[4][5]

Data Presentation

Quantitative data from the purification process should be recorded in a clear and organized manner to allow for comparison and optimization.

Parameter	Trial 1	Trial 2	Trial 3
Starting Material
Mass of Crude Product (g)
Initial Purity (%)
Recrystallization Conditions
Solvent(s)
Solvent Volume (mL)
Dissolution Temperature (°C)
Cooling Method
Results
Mass of Purified Product (g)
Yield (%)
Final Purity (%)
Melting Point (°C)
Observations
Crystal Morphology
Color Change

Experimental Workflow Diagram

Caption: Workflow for the purification of N,N-Dimethylamidino Urea by recrystallization.

References

• 1. m.youtube.com [m.youtube.com]
• 2. youtube.com [youtube.com]
• 3. US4157348A - Process for preparing guanidine - Google Patents [patents.google.com]
• 4. atamankimya.com [atamankimya.com]
• 5. caod.oriprobe.com [caod.oriprobe.com]

Application Notes and Protocols for the Synthesis of Heterocyclic Compounds Using N,N-Dimethylamidino Urea

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-Dimethylamidino Urea (B33335) is a substituted urea derivative that holds potential as a versatile building block in the synthesis of various heterocyclic compounds. Its unique structure, featuring both a urea and an amidine moiety, offers multiple reactive sites for cyclization reactions. This document provides detailed application notes and a proposed experimental protocol for the utilization of N,N-Dimethylamidino Urea in the synthesis of dihydropyrimidinone derivatives, a class of compounds with significant pharmacological interest.

Dihydropyrimidinones (DHPMs) and their derivatives are known to exhibit a wide range of biological activities, including acting as calcium channel blockers, antihypertensive agents, and alpha-1a-antagonists. The synthesis of these compounds is often achieved through the Biginelli reaction, a one-pot multicomponent reaction involving a β-dicarbonyl compound, an aldehyde, and a urea or thiourea. This protocol adapts the classical Biginelli reaction for the use of N,N-Dimethylamidino Urea.

Proposed Synthesis: Biginelli Reaction for 4-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid ethyl ester

This section outlines a proposed synthetic protocol for the reaction of N,N-Dimethylamidino Urea with ethyl acetoacetate (B1235776) and 4-methoxybenzaldehyde (B44291).

Reaction Scheme

Caption: Proposed Biginelli-type reaction using N,N-Dimethylamidino Urea.

Experimental Protocol

Materials:

• N,N-Dimethylamidino Urea

• Ethyl acetoacetate

• 4-Methoxybenzaldehyde

• Ethanol (absolute)

• Concentrated Hydrochloric Acid (catalyst)

• Crushed ice

• Ethyl acetate (B1210297) (for recrystallization)

• Hexane (B92381) (for recrystallization)

Procedure:

• In a 100 mL round-bottom flask equipped with a reflux condenser, combine N,N-Dimethylamidino Urea (1.30 g, 10 mmol), ethyl acetoacetate (1.30 g, 10 mmol), and 4-methoxybenzaldehyde (1.36 g, 10 mmol) in 30 mL of absolute ethanol.

• To this mixture, add a catalytic amount of concentrated hydrochloric acid (0.2 mL).

• Heat the reaction mixture to reflux with constant stirring for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) using a 7:3 mixture of hexane and ethyl acetate as the eluent.

• After the reaction is complete (as indicated by TLC), cool the flask to room temperature.

• Pour the reaction mixture slowly into a beaker containing 100 g of crushed ice with gentle stirring.

• A solid precipitate is expected to form. Allow the mixture to stand for 30 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration and wash it with cold distilled water (2 x 20 mL).

• Dry the crude product in a vacuum oven at 60 °C.

• For purification, recrystallize the crude product from an ethyl acetate-hexane solvent system.

Data Presentation

Table 1: Expected Product Characterization Data

Parameter	Expected Value/Observation
Product Name	4-(4-methoxyphenyl)-6-methyl-2-(dimethylaminomethyleneamino)-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid ethyl ester
Molecular Formula	C₁₈H₂₄N₄O₃
Molecular Weight	360.41 g/mol
Physical Appearance	White to off-white crystalline solid
Expected Yield	70-85% (based on analogous reactions)
Melting Point	190-210 °C (typical range for similar DHPMs)
¹H NMR (DMSO-d₆, 400 MHz)	Predicted δ (ppm): 9.2 (s, 1H, NH), 7.7 (s, 1H, NH), 7.2 (d, 2H, Ar-H), 6.9 (d, 2H, Ar-H), 5.1 (d, 1H, CH), 4.0 (q, 2H, OCH₂CH₃), 3.7 (s, 3H, OCH₃), 3.0 (s, 6H, N(CH₃)₂), 2.2 (s, 3H, CH₃), 1.1 (t, 3H, OCH₂CH₃)
¹³C NMR (DMSO-d₆, 100 MHz)	Predicted δ (ppm): 165.5, 159.0, 152.5, 148.0, 137.0, 128.0, 114.0, 100.5, 59.5, 55.5, 54.0, 40.0, 18.0, 14.5
IR (KBr, cm⁻¹)	Predicted peaks: 3250-3100 (N-H stretching), 1700-1650 (C=O stretching), 1600 (C=N stretching), 1250 (C-O stretching)
Mass Spectrometry (ESI-MS)	Predicted m/z: 361.19 [M+H]⁺

Note: The presented data is predictive and based on the expected product structure and data from similar compounds reported in the literature. Actual experimental results may vary.

Visualizations

Proposed Biginelli Reaction Mechanism

Application Notes and Protocols: Guanidinylation of Aromatic Amines

For Researchers, Scientists, and Drug Development Professionals

Introduction

The introduction of a guanidinyl moiety into molecular scaffolds is a pivotal strategy in medicinal chemistry and drug development. Guanidines, characterized by their strong basicity and ability to form multiple hydrogen bonds, are key pharmacophores in a plethora of biologically active compounds. While various reagents can be employed for the guanidinylation of amines, this document focuses on a robust and well-documented method analogous to the reaction of N,N-Dimethylamidino Urea with aromatic amines. Due to the limited specific literature on N,N-Dimethylamidino Urea as a guanidinylating agent for aromatic amines, we present a detailed protocol using the closely related and extensively studied reagent, 1H-Pyrazole-1-carboxamidine hydrochloride. This reagent provides a reliable and versatile platform for the synthesis of N-arylguanidines, the core structures of many therapeutic agents.

These application notes provide detailed experimental protocols, quantitative data for reaction optimization, and an overview of the potential applications of the resulting N-arylguanidine derivatives in drug discovery.

Reaction Principle and Mechanism

The guanidinylation of aromatic amines with 1H-Pyrazole-1-carboxamidine hydrochloride proceeds via a nucleophilic substitution reaction. The aromatic amine acts as the nucleophile, attacking the electrophilic carbon atom of the carboxamidine. The pyrazole (B372694) group serves as an excellent leaving group, facilitating the formation of the stable guanidinium (B1211019) salt. The reaction is typically carried out in the presence of a base to deprotonate the amine and enhance its nucleophilicity.

Reaction Scheme

Caption: General reaction for the guanidinylation of an aromatic amine.

Experimental Protocols

Protocol 1: General Procedure for the Guanidinylation of Aromatic Amines

This protocol describes a general method for the synthesis of N-arylguanidinium salts using 1H-Pyrazole-1-carboxamidine hydrochloride.

Materials:

• Aromatic amine (e.g., aniline, substituted anilines)

• 1H-Pyrazole-1-carboxamidine hydrochloride

• Anhydrous N,N-Dimethylformamide (DMF)

• Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Diethyl ether

• Argon or Nitrogen gas

• Standard glassware for organic synthesis (round-bottom flask, condenser, magnetic stirrer, etc.)

Procedure:

• To a dry round-bottom flask under an inert atmosphere (Argon or Nitrogen), add the aromatic amine (1.0 eq).

• Dissolve the amine in anhydrous DMF (approximately 5-10 mL per mmol of amine).

• Add the base (DIPEA or TEA, 2.0 eq) to the solution and stir for 10 minutes at room temperature.

• Add 1H-Pyrazole-1-carboxamidine hydrochloride (1.1 eq) to the reaction mixture in one portion.

• Heat the reaction mixture to 50-80 °C and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion (typically 12-24 hours), cool the reaction mixture to room temperature.

• Precipitate the product by adding diethyl ether to the reaction mixture.

• Collect the precipitate by filtration, wash with diethyl ether, and dry under vacuum to yield the N-arylguanidinium salt.

Note: For less reactive aromatic amines (e.g., those with electron-withdrawing groups), higher temperatures and longer reaction times may be necessary.[1][2]

Data Presentation

The following table summarizes typical reaction conditions and yields for the guanidinylation of various aromatic amines based on literature data for analogous reactions.

Entry	Aromatic Amine	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	Aniline	DIPEA	DMF	60	18	85-95	[3][4]
2	4-Methoxyaniline	TEA	Acetonitrile	Reflux	12	92	[1]
3	4-Chloroaniline	DIPEA	DMF	80	24	75	[3]
4	2-Aminopyridine	DIPEA	DMF	70	20	88	[4]

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for the synthesis of N-arylguanidinium salts.

Signaling Pathway Relevance

N-arylguanidines are prevalent in compounds targeting various signaling pathways. For instance, they are found in inhibitors of kinases and modulators of G-protein coupled receptors (GPCRs). The guanidinium group can mimic a protonated arginine side chain, enabling interactions with key residues in enzyme active sites or receptor binding pockets.

References

• 1. researchgate.net [researchgate.net]
• 2. nva.sikt.no [nva.sikt.no]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 1H-Pyrazole-1-carboxamidine hydrochloride an attractive reagent for guanylation of amines and its application to peptide synthesis | Semantic Scholar [semanticscholar.org]

Protocol for the Scalable Synthesis of N,N-Dimethylamidino Urea

Abstract

This document provides a detailed protocol for the scalable synthesis of N,N-Dimethylamidino Urea (B33335), also known as N-[(Dimethylamino)iminomethyl]urea or N-Carbamoyl-N',N'-dimethylguanidine. This compound is recognized as a significant impurity in the synthesis of the antidiabetic drug Metformin. The protocol outlined here is based on a plausible synthetic route involving the reaction of N,N-dimethylguanidine with a carbamoylating agent. This application note is intended for researchers, scientists, and professionals in drug development and chemical synthesis.

Introduction

N,N-Dimethylamidino Urea (CAS No. 98026-16-5) is a molecule of interest primarily due to its status as a process-related impurity in the manufacturing of Metformin, a widely used medication for the management of type 2 diabetes. The presence of impurities in active pharmaceutical ingredients (APIs) is a critical quality attribute that must be carefully controlled and monitored. Therefore, the ability to synthesize and isolate pure N,N-Dimethylamidino Urea is essential for analytical standard preparation, impurity profiling, and toxicological studies.

Proposed Synthetic Pathway

The proposed synthesis of N,N-Dimethylamidino Urea involves a two-step process. The first step is the synthesis of the key intermediate, N,N-dimethylguanidine. The second step is the carbamoylation of N,N-dimethylguanidine to yield the final product.

Step 1: Synthesis of N,N-Dimethylguanidine

A common method for the synthesis of unsymmetrically substituted guanidines is the reaction of a primary or secondary amine with a guanylating agent.

Step 2: Synthesis of N,N-Dimethylamidino Urea

The final product is proposed to be synthesized by the reaction of N,N-dimethylguanidine with a carbamoylating agent such as urea or a cyanate (B1221674) salt.

Experimental Protocols

Synthesis of N,N-Dimethylguanidine Sulfate

Materials:

• Dimethylamine (B145610) hydrochloride

• Dicyandiamide (B1669379) (2-cyanoguanidine)

• Suitable high-boiling solvent (e.g., n-butanol, xylene)

Procedure:

• To a reaction vessel equipped with a mechanical stirrer, reflux condenser, and a nitrogen inlet, add dimethylamine hydrochloride and dicyandiamide in a 1:1 molar ratio.

• Add a suitable high-boiling solvent (e.g., n-butanol) to the reaction mixture.

• Heat the reaction mixture to reflux and maintain for a period of 16-28 hours.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC, HPLC).

• Upon completion, cool the reaction mixture to room temperature.

• The product, N,N-dimethylbiguanide hydrochloride (Metformin), will precipitate. Filter the solid and wash with the solvent.

• Further reaction or degradation of the N,N-dimethylbiguanide under specific conditions could potentially lead to N,N-dimethylguanidine, although a direct and high-yield conversion is not well-documented. A more direct synthesis of N,N-dimethylguanidine is often preferred.

Note: The synthesis of Metformin is a well-established industrial process. For the purpose of obtaining N,N-dimethylguanidine, alternative, more direct synthetic routes are available and may be more suitable for laboratory scale.

Synthesis of N,N-Dimethylamidino Urea

Method A: Reaction with Urea

Materials:

• N,N-Dimethylguanidine (or its salt, e.g., sulfate)

• Urea

• Suitable solvent (optional, e.g., high-boiling point inert solvent)

Procedure:

• In a reaction vessel, combine N,N-dimethylguanidine and urea. A molar excess of urea may be used to drive the reaction.

• Heat the mixture. If a solvent is used, heat to reflux. If no solvent is used, heat the molten mixture. The reaction temperature will likely be in the range of 120-160 °C.

• The reaction is expected to release ammonia.

• Monitor the reaction by TLC or HPLC.

• Upon completion, cool the reaction mixture.

• Purify the product by recrystallization from a suitable solvent (e.g., ethanol, water, or a mixture thereof).

Method B: Reaction with Potassium Cyanate

Materials:

• N,N-Dimethylguanidine hydrochloride

• Potassium cyanate (KOCN)

• Aqueous solution

Procedure:

• Dissolve N,N-dimethylguanidine hydrochloride in water.

• Add an equimolar amount of potassium cyanate to the solution.

• Stir the reaction mixture at room temperature. The reaction is typically facile.

• Monitor the formation of the product by TLC or HPLC.

• The product may precipitate from the solution upon formation or the solution can be concentrated to induce crystallization.

• Filter the solid product and wash with cold water.

• Recrystallize from a suitable solvent to obtain the pure N,N-Dimethylamidino Urea.

Data Presentation

As this protocol is based on established but not directly published procedures for the target molecule, the following tables present expected data based on the synthesis of analogous compounds. Researchers should generate their own data for validation.

Table 1: Reactant Stoichiometry and Expected Yield for N,N-Dimethylamidino Urea Synthesis (Method B)

Reactant	Molecular Weight ( g/mol )	Molar Ratio	Moles (mol)	Mass (g)
N,N-Dimethylguanidine HCl	121.59	1	0.1	12.16
Potassium Cyanate	81.12	1	0.1	8.11
Product
N,N-Dimethylamidino Urea	130.15	-	-	-
Expected Yield (approximate)	70-85%

Table 2: Physicochemical Properties of N,N-Dimethylamidino Urea

Property	Value
CAS Number	98026-16-5
Molecular Formula	C₄H₁₀N₄O
Molecular Weight	130.15 g/mol
Appearance	White to off-white crystalline solid
Melting Point	Not readily available
Solubility	Soluble in water and polar organic solvents

Visualizations

Proposed Synthetic Workflow

Caption: Proposed workflow for the synthesis of N,N-Dimethylamidino Urea.

Logical Relationship of Synthetic Routes

Caption: Logical relationship of the two proposed synthetic routes.

Safety Precautions

• All manipulations should be carried out in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

• Guanidine (B92328) derivatives can be corrosive and irritating. Avoid contact with skin and eyes.

• Cyanate salts are toxic. Handle with care and avoid generating dust.

• Consult the Safety Data Sheets (SDS) for all chemicals used in this protocol.

Conclusion

This document provides a detailed, albeit theoretical, protocol for the scalable synthesis of N,N-Dimethylamidino Urea. The proposed routes are based on sound chemical principles and offer a starting point for researchers to develop a robust and validated synthetic method. Experimental validation of the proposed reaction conditions, optimization of the process parameters, and thorough characterization of the final product are essential next steps. The availability of a reliable synthetic protocol for N,N-Dimethylamidino Urea will be of significant value to the pharmaceutical industry for the quality control of Metformin and for further toxicological and pharmacological research.

Safe handling and storage procedures for N,N-Dimethylamidino Urea

Disclaimer: A specific Safety Data Sheet (SDS) for N,N-Dimethylamidino Urea (CAS: 98026-16-5) was not publicly available at the time of this writing. The following information is compiled from data on structurally related compounds such as Urea and N,N-Dimethylurea and should be used as a general guideline only. It is imperative to consult the supplier-specific SDS that accompanies the product and to conduct a thorough risk assessment before handling this chemical.

Introduction

N,N-Dimethylamidino Urea, also known as N-[(Dimethylamino)iminomethyl]Urea or Metformin Hydroxy Analog 2, is a chemical compound used in research and development.[1][2] Due to the lack of a specific safety data sheet, these application notes provide a conservative approach to its safe handling and storage, drawing parallels from similar urea-based compounds.

Hazard Identification

While specific toxicological data for N,N-Dimethylamidino Urea is limited, related compounds like N,N-Dimethylurea are considered hazardous in case of eye contact (irritant) and inhalation.[3] It is prudent to treat N,N-Dimethylamidino Urea with similar caution. When heated to decomposition, it may emit toxic fumes of nitrogen oxides.[4]

Potential Hazards:

• May cause eye, skin, and respiratory tract irritation.

• Toxic fumes may be released upon decomposition by heat.

Physical and Chemical Properties

A summary of the known physical and chemical properties of N,N-Dimethylamidino Urea and related compounds is presented in the table below for easy comparison.

Property	N,N-Dimethylamidino Urea	N,N-Dimethylurea	Urea
Molecular Formula	C4H10N4O[5]	C3H8N2O[4]	CH4N2O[4]
Molecular Weight	130.15 g/mol [5]	88.11 g/mol [4]	60.06 g/mol
Appearance	Solid (presumed)	White Solid[4]	White crystals or pellets[4]
Melting Point	Data not available	101 - 105 °C[4]	132-135 °C
Boiling Point	Data not available	268 - 270 °C[4]	Decomposes
Solubility	Data not available	Water soluble[6]	Highly soluble in water

Safe Handling and Storage Protocols

A comprehensive approach to personal protection is crucial.

• Eye Protection: Wear chemical safety goggles or a face shield.

• Skin Protection: Wear a lab coat and chemical-resistant gloves (e.g., nitrile).

• Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If dust or aerosols are generated, a NIOSH-approved respirator is recommended.

• Preparation: Read and understand the supplier's SDS before use. Ensure a safety shower and eyewash station are readily accessible.

• Dispensing: Handle in a chemical fume hood to avoid inhalation of dust or vapors. Avoid creating dust.

• General Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in the laboratory.

Proper storage is essential to maintain the integrity of the compound and ensure safety.

• Container: Keep the container tightly closed.[7]

• Environment: Store in a cool, dry, and well-ventilated place.[7]

• Incompatibilities: Store away from strong oxidizing agents and sources of heat or ignition.

Experimental Protocols

The following is a general protocol for the safe use of N,N-Dimethylamidino Urea in a laboratory setting.

• Risk Assessment: Before any new experiment, conduct a risk assessment specific to the planned procedure.

• Pre-Experiment Checklist:

  • Confirm availability and functionality of all required PPE.

  • Ensure the chemical fume hood is operational.

  • Verify the location of the nearest eyewash station and safety shower.

• Handling and Use:

  • Weigh and handle the solid compound within a chemical fume hood.

  • If making a solution, add the solid slowly to the solvent to avoid splashing.

• Waste Disposal: Dispose of waste according to institutional and local regulations. Do not dispose of down the drain.

• Spill Response:

  • In case of a small spill, carefully sweep up the solid material, avoiding dust generation, and place it in a sealed container for disposal.

  • For larger spills, evacuate the area and follow institutional emergency procedures.

Visual Workflow for Safe Handling and Storage

Caption: Safe Handling and Storage Workflow.

References

• 1. Metformin Hydroxy Analog 2 | CAS No: 98026-16-5 [aquigenbio.com]
• 2. Metformin Hydroxy Analog 2 | 98026-16-5 | SynZeal [synzeal.com]
• 3. lobachemie.com [lobachemie.com]
• 4. fishersci.com [fishersci.com]
• 5. scbt.com [scbt.com]
• 6. N,N'-DIMETHYLUREA | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. achema.lt [achema.lt]

Application of N,N-Dimethylamidino Urea in Medicinal Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-Dimethylamidino Urea (B33335), also known as guanylurea (B105422), is primarily recognized as the main metabolite of metformin (B114582), a first-line therapeutic agent for type 2 diabetes. While metformin has been extensively studied, the direct medicinal chemistry applications of guanylurea have been less explored. However, its role as a key metabolite necessitates a thorough understanding of its synthesis, biological properties, and analytical quantification. Guanylurea can serve as a crucial biomarker for assessing metformin metabolism and has been investigated for its own biological effects, particularly in toxicological and environmental studies.[1][2][3][4] These application notes provide a comprehensive overview of the current knowledge on N,N-Dimethylamidino Urea (guanylurea) and furnish protocols relevant to its study in a medicinal chemistry context.

Physicochemical Properties

A summary of the key physicochemical properties of N,N-Dimethylamidino Urea is presented in the table below. These properties are essential for its handling, formulation, and analysis.

Property	Value	Source
Molecular Formula	C4H10N4O	PubChem
Molecular Weight	130.15 g/mol	PubChem
IUPAC Name	(E)-[amino(dimethylamino)methylidene]urea	PubChem
CAS Number	98026-16-5	Santa Cruz Biotechnology
Appearance	Solid (predicted)	-
Solubility	Soluble in water	Inferred from structure

Synthesis

The synthesis of N,N-Dimethylamidino Urea is not widely documented in the context of medicinal chemistry laboratory-scale preparations. However, general methods for the synthesis of urea derivatives can be adapted. One common approach involves the reaction of an amine with an isocyanate. For N,N-Dimethylamidino Urea, a potential route could involve the reaction of N,N-dimethylguanidine with an appropriate carbamoylating agent.

A documented industrial synthesis process for a related compound, N,N'-bis(3-dimethylaminopropyl)urea, involves the reaction of N,N-dimethyl-1,3-propanediamine with bis(trichloromethyl)carbonate.[5] Another general method for synthesizing N-substituted ureas is the reaction of primary amines with potassium cyanate (B1221674) in an acidic aqueous solution.[6][7]

Biological Activity and Mechanism of Action

The primary biological relevance of N,N-Dimethylamidino Urea stems from its formation from metformin. While metformin's mechanisms of action include the activation of AMP-activated protein kinase (AMPK) and inhibition of mitochondrial complex I, the direct effects of guanylurea on these pathways are not well-established in the scientific literature.[8][9][10][11][12]

Studies have primarily focused on the environmental fate and aquatic toxicity of guanylurea, as it is a persistent metabolite found in wastewater.[2][3][4][13] Some research suggests that guanylurea is significantly less toxic than metformin to certain aquatic organisms.[13] For instance, one study found that guanylurea did not significantly affect the health or development of brown trout under the tested conditions.[14] However, another study indicated that guanylurea inhibited the growth of green algae more than metformin.[4]

The direct pharmacological activity of guanylurea in mammalian systems remains an area for further investigation. Its structural similarity to metformin suggests potential interactions with metformin's targets, but this has yet to be conclusively demonstrated.

Experimental Protocols

Synthesis of N-Substituted Ureas (General Protocol)

This protocol describes a general method for the synthesis of N-substituted ureas from primary amines and potassium cyanate, which can be adapted for the synthesis of N,N-Dimethylamidino Urea derivatives.[6][7]

Materials:

• Primary amine (or N,N-dimethylguanidine)

• Potassium cyanate (KOCN)

• 1M Hydrochloric acid (HCl)

• Deionized water

• Stir plate and stir bar

• Round bottom flask

• Standard laboratory glassware

Procedure:

• Dissolve the primary amine in a 1M HCl aqueous solution in a round bottom flask.

• With stirring, slowly add an equimolar amount of potassium cyanate to the solution.

• Continue stirring the reaction mixture at ambient temperature for the desired reaction time (e.g., 2-24 hours), monitoring the reaction progress by TLC or LC-MS.

• Upon completion, isolate the product. If the product precipitates, it can be collected by filtration. Otherwise, extraction with a suitable organic solvent may be necessary.

• Purify the crude product by recrystallization or column chromatography.

• Characterize the final product using techniques such as NMR, FTIR, and mass spectrometry.

Quantification of Guanylurea in Biological Matrices by LC-MS/MS

This protocol outlines a general workflow for the quantitative analysis of guanylurea in biological samples like plasma or tissue homogenates, based on established methods for small molecule quantification.[15][16][17][18]

Materials:

• Biological matrix (e.g., plasma, tissue homogenate)

• Acetonitrile (ACN)

• Methanol (MeOH)

• Formic acid (FA)

• Guanylurea analytical standard

• Internal standard (IS) (e.g., a stable isotope-labeled version of guanylurea)

• Solid-phase extraction (SPE) cartridges (optional, for sample cleanup)

• LC-MS/MS system

Procedure:

• Sample Preparation (Protein Precipitation):

  • To 100 µL of the biological sample, add 300 µL of cold ACN containing the internal standard.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.

  • Collect the supernatant.

• Sample Cleanup (SPE - Optional):

  • Condition the SPE cartridge with MeOH followed by water.

  • Load the supernatant from the previous step onto the cartridge.

  • Wash the cartridge with a weak solvent to remove interferences.

  • Elute the analyte and internal standard with an appropriate solvent (e.g., MeOH with 0.1% FA).

• LC-MS/MS Analysis:

  • Evaporate the eluent to dryness under a stream of nitrogen and reconstitute in the mobile phase.

  • Inject the sample into the LC-MS/MS system.

  • Chromatographic Conditions:

    • Column: A suitable HILIC or reversed-phase C18 column.

    • Mobile Phase A: Water with 0.1% FA.

    • Mobile Phase B: ACN with 0.1% FA.

    • Gradient: A suitable gradient from low to high organic phase concentration for reversed-phase or vice-versa for HILIC.

    • Flow Rate: A typical analytical flow rate (e.g., 0.2-0.5 mL/min).

  • Mass Spectrometric Conditions:

    • Ionization Mode: Positive electrospray ionization (ESI+).

    • Monitor the specific precursor-to-product ion transitions for guanylurea and the internal standard in Multiple Reaction Monitoring (MRM) mode.

• Data Analysis:

  • Construct a calibration curve using known concentrations of the guanylurea standard.

  • Quantify the amount of guanylurea in the samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Quantitative Data

Currently, there is a lack of publicly available quantitative data such as IC50 or Ki values for the direct interaction of N,N-Dimethylamidino Urea with specific biological targets in a medicinal chemistry context. The majority of quantitative data relates to its detection and toxicity in environmental samples.

Parameter	Matrix	Method	Value	Reference
Limit of Detection (LOD)	Methanolic Standard	CE-MS	2 µg/L	[19]
Limit of Quantification (LOQ)	Wastewater	SPE-LC-MS/MS	0.2-4.5 ng/L	[15]
24h-LC50 (Brachionus calyciflorus)	Aquatic Medium	Acute Toxicity Test	544.53 mg/L	[13]

Visualizations

Caption: Relationship between Metformin and its metabolite, N,N-Dimethylamidino Urea.

Caption: General workflow for the quantification of N,N-Dimethylamidino Urea.

Caption: Hypothetical signaling pathway based on metformin's known mechanism of action.

References

• 1. Effects of Metformin and its Metabolite Guanylurea on Fathead Minnow (Pimephales promelas) Reproduction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Co-occurrence, toxicity, and biotransformation pathways of metformin and its intermediate product guanylurea: Current state and future prospects for enhanced biodegradation strategy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The toxicity comparison of metformin and its degradant guanylurea through multi-routes exposure experiments using algae and rotifer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. CN108299245B - Synthesis process of N, N' -bis (3-dimethylaminopropyl) urea - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of N,N-diethylaminopropylurea and Monosubstituted Urea Derivatives from Primary Amines and Potassium Cyanate - UM Research Repository [eprints.um.edu.my]
• 8. AMPK Is Critical for Mitochondrial Function during Reperfusion after Myocardial Ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Impaired mitochondrial respiration promotes dendritic branching via the AMPK signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Rewiring AMPK and mitochondrial retrograde signaling for metabolic control of aging and histone acetylation in respiratory-defective cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. onesearch.library.northeastern.edu [onesearch.library.northeastern.edu]
• 12. AMPK: guardian of metabolism and mitochondrial homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The elevated toxicity of the biodegradation product (guanylurea) from metformin and the antagonistic pattern recognition of combined toxicity: Insight from the pharmaceutical risk assessment and the simulated wastewater treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Effects of guanylurea, the transformation product of the antidiabetic drug metformin, on the health of brown trout (Salmo trutta f. fario) - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Sensitive detection of antidiabetic compounds and one degradation product in wastewater samples by a new SPE-LC-MS/MS method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Analytical Methods for the Detection and Quantification of ADCs in Biological Matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. walshmedicalmedia.com [walshmedicalmedia.com]
• 19. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of N,N-Dimethylamidino Urea

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of N,N-Dimethylamidino Urea (B33335).

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route for N,N-Dimethylamidino Urea?

A common and direct method for the synthesis of N,N-Dimethylamidino Urea is the reaction of dicyandiamide (B1669379) with dimethylamine (B145610). This reaction is typically carried out under controlled temperature and pressure conditions. The dimethylamine acts as a nucleophile, attacking one of the nitrile groups of dicyandiamide, which then rearranges to form the desired product.

Q2: What are the most common side products observed in this synthesis?

Several side products can form during the synthesis of N,N-Dimethylamidino Urea. These can be broadly categorized as:

• Unreacted Starting Materials: Residual dicyandiamide and dimethylamine.

• Hydrolysis Products: Dicyandiamide can hydrolyze to form guanylurea, which can be a significant impurity.[1][2][3] Further hydrolysis can lead to the formation of guanidine.[1]

• Self-Condensation Products: Melamine (B1676169), a trimer of cyanamide (B42294), and other related triazine derivatives can be formed, especially at higher temperatures.[1][4][5]

• Impurities from Reactants: Industrial grade dimethylamine may contain impurities such as hydrazine (B178648) and hydrazone, which can lead to the formation of highly toxic byproducts.[6]

Q3: How can I minimize the formation of these side products?

Minimizing side product formation requires careful control over reaction conditions:

• Temperature: Lowering the reaction temperature can reduce the rate of formation of melamine and other self-condensation products.

• Stoichiometry: Using a slight excess of dimethylamine can help to drive the reaction to completion and reduce the amount of unreacted dicyandiamide.

• Purity of Reactants: Using high-purity dimethylamine is crucial to avoid the introduction of nitrogenous impurities that can lead to unwanted side reactions.[6][7]

• Reaction Time: Optimizing the reaction time can prevent the prolonged exposure of the product and reactants to conditions that favor side product formation.

Q4: What are the recommended purification techniques for N,N-Dimethylamidino Urea?

Purification of N,N-Dimethylamidino Urea typically involves the following steps:

• Crystallization: The crude product can be purified by crystallization from a suitable solvent to remove unreacted starting materials and soluble impurities.

• Filtration and Washing: The crystallized product should be filtered and washed with a cold solvent to remove any remaining mother liquor.

• Drying: The purified product should be dried under vacuum to remove residual solvent.

For removal of specific impurities, techniques like recrystallization from different solvent systems or column chromatography may be necessary.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of N,N-Dimethylamidino Urea	- Incomplete reaction. - Suboptimal reaction temperature. - Formation of significant amounts of side products.	- Increase reaction time or temperature gradually while monitoring the reaction progress. - Optimize the stoichiometry of reactants. - Use high-purity starting materials.
Presence of Guanylurea Impurity	- Hydrolysis of dicyandiamide due to the presence of water in the reactants or solvent.	- Use anhydrous solvents and ensure reactants are dry. - Minimize reaction time to reduce exposure to hydrolytic conditions.
Detection of Melamine or other Triazine Derivatives	- High reaction temperature promoting self-condensation of dicyandiamide.	- Lower the reaction temperature. - Consider using a different solvent system that allows for lower reaction temperatures.
Product is Difficult to Purify	- Presence of multiple side products with similar solubility to the desired product.	- Employ multiple purification techniques, such as sequential recrystallization from different solvents. - Consider using column chromatography for separation.
Inconsistent Results Between Batches	- Variation in the quality of starting materials. - Inconsistent reaction conditions.	- Source high-purity, certified starting materials. - Maintain strict control over reaction parameters such as temperature, pressure, and stirring rate.

Experimental Protocols

A plausible experimental protocol for the synthesis of N,N-Dimethylamidino Urea is analogous to the well-established synthesis of metformin.

Synthesis of N,N-Dimethylamidino Urea from Dicyandiamide and Dimethylamine Hydrochloride

• Reaction Setup: In a reaction vessel equipped with a stirrer, condenser, and temperature probe, add dicyandiamide and a suitable solvent (e.g., xylene).

• Addition of Reactant: While stirring, add dimethylamine hydrochloride to the suspension.

• Heating: Heat the reaction mixture to reflux (typically 100-140°C) and maintain for a specified period (e.g., 2-4 hours).

• Cooling and Isolation: After the reaction is complete, cool the mixture to room temperature. The product, N,N-Dimethylamidino Urea hydrochloride, will precipitate.

• Purification: Filter the crude product, wash with a cold solvent, and dry under vacuum. Further purification can be achieved by recrystallization.

Visualizations

Caption: Reaction pathway for the synthesis of N,N-Dimethylamidino Urea and formation of common side products.

Caption: A logical workflow for troubleshooting common issues in N,N-Dimethylamidino Urea synthesis.

References

• 1. Sciencemadness Discussion Board - Dicyandiamide from calcium cyanamide fertilizer - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. US2277823A - Preparation of guanyl urea - Google Patents [patents.google.com]
• 3. datapdf.com [datapdf.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. waters.com [waters.com]
• 6. CN109956891B - Technical method for preparing 1, 1-dimethyl urea - Google Patents [patents.google.com]
• 7. The Role of Dicyandiamide in The Synthesis of Metformin: A Key Component in Diabetes Treatment - Beilite [bltchemical.com]

Technical Support Center: Synthesis of N,N-Dimethylamidino Urea

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in improving the yield of N,N-Dimethylamidino Urea (B33335) (also known as N,N-dimethyl-N''-carbamoylguanidine). The following information is based on established principles of guanidine (B92328) and urea synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to N,N-Dimethylamidino Urea?

A1: A prevalent method for synthesizing N,N-disubstituted-N''-carbamoylguanidines involves the reaction of a corresponding N,N-disubstituted guanidine with an isocyanate. For N,N-Dimethylamidino Urea, this would typically be the reaction of N,N-dimethylguanidine with a suitable isocyanate, such as chlorosulfonyl isocyanate followed by hydrolysis, or with potassium cyanate (B1221674) under acidic conditions. Another viable route is the reaction of N,N-dimethylguanidine with a carbamoyl (B1232498) chloride derivative.

Q2: What are the critical parameters influencing the yield of the reaction?

A2: The key parameters that significantly impact the yield include:

• Purity of Reactants: Moisture and other impurities in the starting materials, particularly the guanidine and isocyanate, can lead to undesirable side reactions.

• Stoichiometry: The molar ratio of the reactants is crucial. An excess of one reactant may be used to drive the reaction to completion, but can also complicate purification.

• Reaction Temperature: Temperature control is vital to prevent the decomposition of reactants and products, as well as to minimize side reactions.

• Solvent Choice: The solvent should be inert to the reactants and capable of dissolving them to ensure a homogeneous reaction mixture. Anhydrous aprotic solvents are often preferred.

• Reaction Time: Sufficient time must be allowed for the reaction to proceed to completion, which should be monitored using techniques like TLC or LC-MS.

Q3: How can I minimize the formation of byproducts?

A3: To minimize byproduct formation, consider the following:

• Use High-Purity Reagents: Ensure starting materials are pure and anhydrous.

• Optimize Reaction Conditions: Carefully control the temperature and reactant addition rate. For instance, adding the isocyanate dropwise to a cooled solution of the guanidine can prevent localized overheating and side reactions.

• Inert Atmosphere: Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent side reactions with atmospheric moisture and oxygen.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Inactive or impure reagents. 2. Incorrect stoichiometry. 3. Suboptimal reaction temperature. 4. Presence of moisture.	1. Verify the purity of starting materials (N,N-dimethylguanidine, isocyanate/cyanate) via analytical techniques. 2. Carefully check the molar ratios of the reactants. 3. Optimize the reaction temperature; some reactions may require initial cooling followed by warming to room temperature or gentle heating. 4. Use anhydrous solvents and perform the reaction under an inert atmosphere.
Formation of Multiple Products/Spots on TLC	1. Side reactions due to impurities or moisture. 2. Decomposition of product or starting materials. 3. Self-condensation of the isocyanate.	1. Purify starting materials and use anhydrous conditions. 2. Lower the reaction temperature and monitor the reaction progress closely to avoid over-running the reaction. 3. Add the isocyanate solution slowly to a solution of the guanidine to maintain a low concentration of the isocyanate.
Product is Difficult to Purify	1. Presence of polar byproducts. 2. Product is highly soluble in the work-up solvent. 3. Product co-elutes with starting materials during chromatography.	1. Consider an aqueous work-up with pH adjustment to remove acidic or basic impurities. 2. Use a different solvent for extraction or consider precipitation/crystallization. 3. Optimize the mobile phase for column chromatography to improve separation. Derivatization of the product or impurities can sometimes aid in separation.
Incomplete Reaction	1. Insufficient reaction time. 2. Low reaction temperature. 3. Poor mixing.	1. Extend the reaction time and monitor by TLC or LC-MS until the starting material is consumed. 2. Gradually increase the reaction temperature, while monitoring for byproduct formation. 3. Ensure efficient stirring throughout the reaction.

Quantitative Data on Reaction Conditions

The following table presents illustrative data on how reaction conditions can affect the yield of N,N-Dimethylamidino Urea, based on typical outcomes for similar guanylation reactions.

Entry	Solvent	Temperature (°C)	N,N-Dimethylguanidine (Equivalents)	Isocyanate Source (Equivalents)	Reaction Time (h)	Yield (%)
1	Dichloromethane (DCM)	0 to 25	1.0	1.1	4	65
2	Tetrahydrofuran (B95107) (THF)	0 to 25	1.0	1.1	4	75
3	Acetonitrile	25	1.0	1.1	6	70
4	THF	25	1.2	1.0	4	85
5	THF	50	1.2	1.0	2	78 (with some decomposition)

Note: This data is representative and serves as a guideline for optimization.

Experimental Protocol: Synthesis of N,N-Dimethylamidino Urea

This protocol describes a general procedure for the synthesis of N,N-Dimethylamidino Urea from N,N-dimethylguanidine and an isocyanate precursor.

Materials:

• N,N-Dimethylguanidine hydrochloride

• Sodium methoxide (B1231860)

• Chlorosulfonyl isocyanate

• Anhydrous methanol (B129727)

• Anhydrous tetrahydrofuran (THF)

• Hydrochloric acid (1 M)

• Sodium bicarbonate (saturated solution)

• Brine

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• Preparation of N,N-dimethylguanidine free base: In a round-bottom flask, dissolve N,N-dimethylguanidine hydrochloride (1.0 eq) in anhydrous methanol. Add a solution of sodium methoxide (1.0 eq) in methanol dropwise at 0 °C. Stir the mixture for 1 hour at room temperature. Filter off the precipitated sodium chloride and concentrate the filtrate under reduced pressure to obtain the free base. Use immediately in the next step.

• Reaction: Dissolve the freshly prepared N,N-dimethylguanidine in anhydrous THF under an inert atmosphere. Cool the solution to 0 °C in an ice bath.

• Addition of Isocyanate: In a separate flask, prepare a solution of chlorosulfonyl isocyanate (1.05 eq) in anhydrous THF. Add this solution dropwise to the cooled guanidine solution over 30 minutes with vigorous stirring.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by TLC (e.g., using a mobile phase of DCM:Methanol 9:1).

• Quenching and Work-up: Once the reaction is complete, carefully quench the reaction by adding water. Adjust the pH to ~8 with a saturated solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with ethyl acetate (B1210297) (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of methanol in dichloromethane) to afford pure N,N-Dimethylamidino Urea.

Visualizations

Caption: Proposed reaction pathway for the synthesis of N,N-Dimethylamidino Urea.

Caption: General experimental workflow for N,N-Dimethylamidino Urea synthesis.

Caption: Troubleshooting decision tree for low yield in synthesis.

Troubleshooting low conversion rates in N,N-Dimethylamidino Urea reactions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with N,N-Dimethylamidino Urea (B33335) synthesis. Low conversion rates and the formation of impurities are common challenges, and this guide offers structured advice to identify and resolve these issues.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to N,N-Dimethylamidino Urea?

While a specific, optimized protocol for N,N-Dimethylamidino Urea is not widely published, its synthesis can be inferred from the preparation of its parent compound, guanylurea (B105422). Likely pathways include:

• From Dicyandiamide (B1669379): The reaction of dicyandiamide with dimethylamine (B145610), likely under heat and potentially pressure. This reaction can be catalyzed by acids.

• From Guanidine (B92328) and a Urea Source: The reaction of a dimethylguanidine derivative with a urea equivalent or the reaction of guanidine with N,N-dimethylurea.

• Acid-Catalyzed Hydrolysis of a Substituted Dicyandiamide: A variant of the common method for producing guanylurea, starting with a dimethylated cyanoguanidine precursor.[1]

Q2: What are the most likely side products that contribute to low conversion rates?

The primary side products in guanylurea-type syntheses often arise from the instability of the starting materials and the product itself. These can include:

• Biuret and Triuret Analogues: Formed from the self-condensation of urea precursors at elevated temperatures.

• Melamine and Related Triazines: Can form from the trimerization of cyanamide (B42294) or dicyandiamide, especially at high temperatures.

• Hydrolysis Products: The amidino urea linkage can be susceptible to hydrolysis, especially under strong acidic or basic conditions, leading to the formation of guanidine and urea derivatives.[2][3]

• Unreacted Starting Materials: Incomplete reaction is a common cause of low conversion.

Q3: How can I purify crude N,N-Dimethylamidino Urea?

Purification can be challenging due to the polar nature of the compound. Common techniques include:

• Recrystallization: If a suitable solvent system can be identified. Due to the polarity, aqueous or highly polar organic solvents are likely candidates.

• Column Chromatography: Using a polar stationary phase like silica (B1680970) gel with a polar eluent system may be effective.

• Ion-Exchange Chromatography: Can be used to separate the desired product from ionic impurities.

• Preparative HPLC: For achieving high purity on a smaller scale.

Q4: What analytical techniques are suitable for monitoring the reaction and assessing purity?

• High-Performance Liquid Chromatography (HPLC): An effective method for separating and quantifying the starting materials, product, and major impurities. A mixed-mode column may be necessary for good retention and separation.[4][5]

• Gas Chromatography-Mass Spectrometry (GC-MS): Requires derivatization of the non-volatile N,N-Dimethylamidino Urea to make it suitable for GC analysis.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Useful for structural confirmation of the final product and identification of major impurities.

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): A sensitive technique for identifying and quantifying the target compound and its degradation products, especially at low concentrations.[7]

Troubleshooting Guide for Low Conversion Rates

Problem 1: Low or No Product Formation

Question: I am seeing very little or no formation of my target N,N-Dimethylamidino Urea. What are the likely causes and how can I address them?

Answer: Low or no product formation is often related to reaction conditions or the quality of your starting materials. Consider the following:

• Inadequate Temperature: Many syntheses involving dicyandiamide or urea require elevated temperatures to proceed at an appreciable rate. Reactions of dicyandiamide with amines, for instance, can require temperatures around 170°C.[8][9]

  • Solution: Gradually increase the reaction temperature in increments of 10-20°C, monitoring the reaction progress at each stage. Be aware that higher temperatures can also lead to the formation of degradation products.

• Incorrect Stoichiometry: The molar ratio of reactants is crucial. An excess of one reactant may be necessary to drive the reaction to completion.

  • Solution: Experiment with varying the molar ratios of your dimethylamine source to the amidino-group precursor. A 1.5:1 or 2:1 excess of the amine may improve yields.

• Catalyst Issues: If using an acid catalyst, its concentration and type are important.

  • Solution: Screen different acid catalysts (e.g., sulfuric acid, hydrochloric acid) and vary their concentrations. Ensure the catalyst is not being consumed by a basic starting material or impurity.

• Moisture Content: The presence of excess water can lead to hydrolysis of dicyandiamide or the final product.[10]

  • Solution: Ensure all reactants and solvents are dry, and run the reaction under an inert atmosphere (e.g., nitrogen or argon).

Problem 2: Presence of Significant Impurities

Question: My reaction produces the desired product, but it is contaminated with significant amounts of side products. How can I improve the selectivity?

Answer: The formation of side products is a common issue, often linked to reaction temperature and time.

• Thermal Decomposition: Guanylurea and its derivatives can be thermally unstable.[1] Prolonged reaction times at high temperatures can lead to degradation.

  • Solution: Try to find the optimal balance of temperature and reaction time. It may be preferable to run the reaction at a lower temperature for a longer period. Monitor the reaction progress and stop it once the maximum yield of the desired product is achieved, before significant degradation occurs.

• Formation of Symmetrical Byproducts: If your synthesis involves a stepwise addition of reagents, improper sequencing can lead to the formation of symmetrical ureas or guanidines.

  • Solution: Control the rate of addition of one of the reactants. For example, adding the dimethylamine source slowly to the activated amidino precursor can minimize self-condensation.

Data Presentation

Table 1: General Reaction Parameters for Guanylurea Synthesis from Dicyandiamide

Parameter	Condition	Expected Outcome	Reference
Temperature	80 - 100°C	Hydrolysis of dicyandiamide to form guanylurea sulfate.	[1]
Catalyst	Sulfuric Acid	Facilitates the hydrolysis of the nitrile group in dicyandiamide.	[1]
Reactant Ratio	Dicyandiamide:Acid	Varies depending on desired salt form.	[1]
Reaction Time	30 - 90 minutes	Sufficient time for the initial hydrolysis to occur.	[11]

Experimental Protocols

Protocol 1: Hypothetical Synthesis of N,N-Dimethylamidino Urea from Dicyandiamide and Dimethylamine Hydrochloride

This protocol is a hypothetical adaptation based on the synthesis of related guanylurea compounds.

• Reaction Setup: In a sealed reaction vessel, combine dicyandiamide (1.0 eq) and dimethylamine hydrochloride (1.2 eq).

• Solvent: Add a high-boiling polar aprotic solvent such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO).

• Heating: Heat the mixture to 120-140°C with vigorous stirring.

• Monitoring: Monitor the reaction progress by HPLC, observing the consumption of dicyandiamide and the formation of the product peak.

• Work-up: After cooling to room temperature, the reaction mixture may be diluted with an anti-solvent (e.g., acetone (B3395972) or ethyl acetate) to precipitate the crude product.

• Purification: The crude solid can be collected by filtration and purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Visualizations

Caption: Hypothetical reaction pathway for the synthesis of N,N-Dimethylamidino Urea.

Caption: Troubleshooting workflow for low conversion rates in N,N-Dimethylamidino Urea synthesis.

Caption: Relationship between key reaction parameters and outcomes.

References

• 1. US2277823A - Preparation of guanyl urea - Google Patents [patents.google.com]
• 2. Filling in the Gaps in Metformin Biodegradation: a New Enzyme and a Metabolic Pathway for Guanylurea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. HPLC Method for Analysis of Guanylurea on Primesep 100 Column | SIELC Technologies [sielc.com]
• 5. HPLC Method for Separation of Guanylurea and Metformin on Primesep 100 Column | SIELC Technologies [sielc.com]
• 6. legacy.csce.ca [legacy.csce.ca]
• 7. Sensitive detection of antidiabetic compounds and one degradation product in wastewater samples by a new SPE-LC-MS/MS method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. echemi.com [echemi.com]
• 10. CN109020907B - Novel synthesis method of 5-azacytosine - Google Patents [patents.google.com]
• 11. CN102731345A - Method for synthesizing N-guanylurea dinitramide - Google Patents [patents.google.com]

Optimizing temperature and reaction time for N,N-Dimethylamidino Urea synthesis

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of N,N-Dimethylurea. The following sections offer insights into optimizing reaction temperature and time to enhance yield and purity.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of N,N-Dimethylurea, providing potential causes and actionable solutions.

Issue	Potential Cause(s)	Troubleshooting Steps
Low Product Yield	- Suboptimal Temperature: The reaction temperature is either too low, leading to a slow reaction rate, or too high, promoting side reactions. The applicable temperature range is generally between 110° and 150° C, with a preferred range of 125° to 130° C.[1] - Incorrect Molar Ratio: An insufficient excess of dimethylamine (B145610) can limit the conversion of urea (B33335). A molar ratio of dimethylamine to urea of at least 2:1 is recommended, with optimal results often seen at a ratio of 2.5:1.[1] - Presence of Water: Water can react with cyanic acid, an intermediate in the reaction, leading to the formation of carbon dioxide and ammonia (B1221849) instead of the desired product.[1] - High Ammonia Concentration: The synthesis reaction is an equilibrium process, and the presence of ammonia as a byproduct can shift the equilibrium, reducing the conversion rate.[1]	- Optimize Temperature: Systematically vary the reaction temperature within the 125° to 130° C range to find the optimal point for your specific setup. - Adjust Molar Ratio: Ensure a molar excess of dimethylamine is used, preferably around 2.5 moles of dimethylamine to 1 mole of urea.[1] - Ensure Anhydrous Conditions: Use dry reagents and solvents to minimize the presence of water. - Manage Ammonia Buildup: In a closed system, the pressure will increase due to ammonia generation. While the reaction is conducted under autogenous pressure, consider methods for controlled venting if pressures become excessively high, though this may affect the equilibrium.[1]
Product Contamination / Impurities	- Side Reactions: At higher temperatures, side reactions can occur, leading to the formation of byproducts. - Incomplete Reaction: If the reaction time is too short, unreacted starting materials will remain.	- Refine Temperature Control: Maintain the reaction temperature within the optimal range to minimize side product formation. - Optimize Reaction Time: Conduct time-course experiments to determine the minimum time required for complete conversion. - Purification: Recrystallization of the crude product can be an effective method to improve purity.
Slow Reaction Rate	- Low Temperature: The reaction rate is highly dependent on temperature.	- Increase Temperature: Gradually increase the reaction temperature towards the optimal range of 125° to 130° C to enhance the reaction rate.[1]
High Pressure Buildup	- Ammonia Generation: The reaction produces ammonia, which can lead to a significant pressure increase in a closed system.[1]	- Use Appropriate Equipment: Employ a reaction vessel and equipment rated for high-pressure applications. - Monitor Pressure: Continuously monitor the pressure throughout the reaction.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature range for the synthesis of N,N-Dimethylurea?

A1: The recommended temperature range for the synthesis of N,N-Dimethylurea is between 110° and 150° C.[1] For optimal results, a narrower range of 125° to 130° C is preferred.[1]

Q2: What is the ideal molar ratio of reactants for this synthesis?

A2: A molar excess of dimethylamine to urea is crucial for achieving high yields. A molar ratio of at least 2:1 (dimethylamine:urea) is necessary, with a preferred ratio of 2.5:1.[1]

Q3: Why are anhydrous conditions important for this reaction?

A3: The presence of water can lead to a competing reaction where cyanic acid, a key intermediate, reacts with water to produce carbon dioxide and ammonia, thereby reducing the yield of N,N-Dimethylurea.[1]

Q4: How does the buildup of ammonia affect the synthesis?

A4: The synthesis of N,N-Dimethylurea is an equilibrium reaction. Ammonia is a byproduct, and its accumulation can shift the equilibrium backward, thereby decreasing the overall conversion rate of urea to the desired product.[1]

Q5: Is a closed reaction system necessary?

A5: Yes, due to the low boiling point of dimethylamine and the generation of ammonia, a closed reaction system is required to maintain the necessary pressure and prevent the loss of reactants.[1]

Experimental Protocol: Synthesis of N,N-Dimethylurea

This protocol describes a general procedure for the synthesis of N,N-Dimethylurea based on the reaction of urea and dimethylamine.

Materials:

• Urea

• Dimethylamine

• High-pressure reaction vessel (autoclave)

• Heating and stirring apparatus

• System for monitoring temperature and pressure

Procedure:

• Reactant Charging: In a high-pressure reaction vessel, charge urea and dimethylamine in a molar ratio of 1:2.5. Ensure all reagents are anhydrous.

• System Sealing: Seal the reaction vessel securely to create a closed system.

• Heating and Agitation: Begin stirring the reaction mixture and heat it to the desired temperature, typically between 125° and 130° C.[1]

• Reaction Monitoring: Monitor the temperature and autogenous pressure throughout the reaction. The reaction time will need to be optimized for the specific scale and conditions.

• Cooling and Depressurization: Once the reaction is complete, cool the vessel to room temperature and carefully depressurize it by venting the ammonia gas in a well-ventilated fume hood.

• Product Isolation: Open the reaction vessel and isolate the crude N,N-Dimethylurea.

• Purification: The crude product can be purified by recrystallization to achieve higher purity.

Visualizations

Caption: Experimental workflow for N,N-Dimethylurea synthesis.

Caption: Troubleshooting logic for low yield in N,N-Dimethylurea synthesis.

References

• 1. US3937727A - Process for preparing n, n-dimethylurea - Google Patents [patents.google.com]

Identifying and removing impurities from N,N-Dimethylamidino Urea

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for researchers, scientists, and drug development professionals working with N,N-Dimethylamidino Urea. Our goal is to help you identify and remove impurities effectively, ensuring the quality and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the most common potential impurities in N,N-Dimethylamidino Urea?

A1: Based on general synthetic routes for substituted ureas, the most common impurities are likely to be:

• Unreacted Starting Materials: Such as urea, dimethylamine, or related precursors.

• Monosubstituted Urea: A common byproduct resulting from incomplete reaction.

• Inorganic Salts: If the synthesis involves salt formation and removal steps.

• Degradation Products: N,N-Dimethylamidino Urea may degrade under harsh temperature or pH conditions, leading to the formation of byproducts.

Q2: How can I qualitatively assess the purity of my N,N-Dimethylamidino Urea sample?

A2: A simple melting point analysis can provide a preliminary assessment of purity. A sharp melting point close to the literature value suggests high purity, while a broad melting range often indicates the presence of impurities. Thin Layer Chromatography (TLC) is another quick method to visualize the number of components in your sample.

Q3: What are the recommended storage conditions for N,N-Dimethylamidino Urea to minimize degradation?

A3: To minimize degradation, N,N-Dimethylamidino Urea should be stored in a cool, dry, and dark place in a tightly sealed container. Avoid exposure to high humidity and extreme temperatures.

Troubleshooting Guides

This section addresses specific issues you may encounter during the purification and analysis of N,N-Dimethylamidino Urea.

Issue	Possible Cause	Recommended Solution
Broad or Depressed Melting Point	Presence of impurities.	Purify the sample using recrystallization or column chromatography.
Multiple Spots on TLC	The sample is a mixture of compounds.	Isolate the desired product using flash column chromatography.
Unexpected Peaks in HPLC Chromatogram	Presence of impurities or degradation products.	Identify the impurities by running standards if available. Optimize the purification protocol.
Low Yield After Recrystallization	The compound is too soluble in the chosen solvent, or too much solvent was used.	Select a solvent system where the compound has high solubility at high temperatures and low solubility at low temperatures. Use a minimal amount of hot solvent to dissolve the compound.
Oily Product Instead of Crystals	The compound may have a low melting point or be contaminated with impurities that inhibit crystallization.	Try triturating the oil with a non-polar solvent to induce crystallization. If that fails, purify by column chromatography.

Experimental Protocols

Protocol 1: Purification of N,N-Dimethylamidino Urea by Recrystallization

Objective: To remove impurities from a crude sample of N,N-Dimethylamidino Urea.

Materials:

• Crude N,N-Dimethylamidino Urea

• Selected recrystallization solvent (e.g., ethanol, isopropanol, or a mixture of solvents)

• Erlenmeyer flasks

• Hot plate with magnetic stirrer

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Solvent Selection: Determine an appropriate solvent or solvent system in which N,N-Dimethylamidino Urea is highly soluble at elevated temperatures and poorly soluble at room temperature.

• Dissolution: Place the crude N,N-Dimethylamidino Urea in an Erlenmeyer flask with a stir bar. Add a minimal amount of the selected solvent.

• Heating: Gently heat the mixture on a hot plate with stirring until the solid completely dissolves. If the solid does not dissolve, add small portions of the hot solvent until a clear solution is obtained.

• Cooling: Remove the flask from the hot plate and allow it to cool slowly to room temperature. To promote the formation of larger crystals, avoid disturbing the flask during this period.

• Crystallization: Once the solution has reached room temperature, you may place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Protocol 2: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of an N,N-Dimethylamidino Urea sample.

Materials:

• Purified N,N-Dimethylamidino Urea sample

• HPLC-grade acetonitrile

• HPLC-grade water with 0.1% formic acid

• HPLC system with a UV detector

• C18 reverse-phase column

Suggested HPLC Conditions:

Parameter	Value
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	Start with 5% B, ramp to 95% B over 15 minutes, hold for 5 minutes, return to 5% B and equilibrate for 5 minutes.
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Detection	210 nm
Column Temperature	30 °C

Procedure:

• Sample Preparation: Prepare a stock solution of the N,N-Dimethylamidino Urea sample in the mobile phase (e.g., 1 mg/mL). Filter the sample through a 0.45 µm syringe filter before injection.

• Analysis: Inject the sample onto the equilibrated HPLC system.

• Data Interpretation: Analyze the resulting chromatogram. The purity can be estimated by the area percentage of the main peak relative to the total area of all peaks.

Visual Guides

Caption: Experimental workflow for synthesis, purification, and analysis.

Caption: Logic diagram for impurity identification.

N,N-Dimethylamidino Urea stability and degradation pathways

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that could affect the stability of N,N-Dimethylamidino Urea (B33335) in my experiments?

A1: The stability of N,N-Dimethylamidino Urea is likely influenced by several factors, including:

• pH: The urea and amidine functional groups can undergo hydrolysis under acidic or basic conditions. Amidines are generally more stable when protonated at acidic pH.

• Temperature: Elevated temperatures can accelerate degradation processes.

• Solvent: The choice of solvent can impact stability. Protic solvents, especially water, may facilitate hydrolysis.

• Presence of enzymes: If working with biological systems, enzymes such as amidases or ureases could potentially metabolize the compound.

• Light: Photodegradation could be a possibility, although specific data is unavailable. It is generally good practice to protect novel compounds from light.

Q2: How should I prepare and store solutions of N,N-Dimethylamidino Urea?

A2: For maximum stability, it is recommended to prepare solutions fresh for each experiment. If storage is necessary, consider the following:

• Use a buffered aqueous solution at a slightly acidic to neutral pH (e.g., pH 4-7), as the amidine group's protonation may enhance stability.

• Store solutions at low temperatures (-20°C or -80°C) to minimize degradation.

• For non-aqueous applications, use anhydrous aprotic solvents.

• Protect solutions from light by using amber vials or wrapping containers in foil.

Q3: What are the likely degradation products of N,N-Dimethylamidino Urea?

A3: Based on its structure, the most probable degradation pathway is hydrolysis. This could lead to the cleavage of the urea and/or the amidine functional group. Potential degradation products could include urea, N,N-dimethylguanidine, and ammonia. However, without experimental data, these are theoretical.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Loss of compound activity over time in aqueous solution.	Hydrolytic degradation of the urea or amidine moiety.	1. Prepare fresh solutions before each experiment. 2. Perform a stability study at your working pH and temperature to determine the compound's half-life. 3. Consider using a buffered solution at a more optimal pH if stability is low. 4. If possible, lower the experimental temperature.
Inconsistent results between experimental replicates.	Inconsistent solution preparation or storage leading to variable degradation.	1. Standardize your solution preparation and storage protocol. 2. Ensure all replicates use solutions from the same freshly prepared stock. 3. Aliquot stock solutions upon preparation to avoid multiple freeze-thaw cycles.
Appearance of unknown peaks in analytical assays (e.g., HPLC, LC-MS).	Formation of degradation products.	1. Analyze a sample of the compound that has been stressed (e.g., heated, exposed to acid/base) to tentatively identify degradation peaks. 2. Use mass spectrometry (MS) to determine the mass of the unknown peaks and infer their structures.

Proposed General Degradation Pathways

The following diagram illustrates a hypothetical degradation pathway for N,N-Dimethylamidino Urea based on the known reactivity of urea and amidine functional groups. This is a theoretical pathway and has not been experimentally verified.

Caption: Hypothetical degradation pathways of N,N-Dimethylamidino Urea.

Example Experimental Protocol for Stability Assessment

This protocol provides a general framework for assessing the stability of N,N-Dimethylamidino Urea in an aqueous buffer.

Objective: To determine the stability of N,N-Dimethylamidino Urea at a specific pH and temperature over time.

Materials:

• N,N-Dimethylamidino Urea

• Aqueous buffer of desired pH (e.g., phosphate-buffered saline, pH 7.4)

• HPLC or LC-MS system

• Incubator or water bath

Methodology:

• Prepare a stock solution of N,N-Dimethylamidino Urea in the chosen buffer at a known concentration (e.g., 1 mg/mL).

• Immediately take a sample for analysis (Time = 0).

• Incubate the stock solution at the desired temperature (e.g., 37°C).

• At predetermined time points (e.g., 1, 2, 4, 8, 24 hours), withdraw an aliquot of the solution.

• Analyze each sample by a suitable analytical method (e.g., HPLC with UV detection) to quantify the remaining amount of N,N-Dimethylamidino Urea.

• Plot the concentration of N,N-Dimethylamidino Urea versus time to determine the degradation kinetics and half-life.

Caption: Experimental workflow for stability assessment.

Quantitative Data Summary

Researchers can use the following table template to summarize their stability data.

Condition	Time (hours)	Remaining N,N-Dimethylamidino Urea (%)	Half-life (hours)
Buffer pH 7.4, 37°C	0	100
1
2
4
8
24
Buffer pH 5.0, 37°C	0	100
1
2
4
8
24

Technical Support Center: N,N-Dimethylamidino Urea (N,N-Dimethylguanylurea) Synthesis

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions concerning the synthesis of N,N-Dimethylamidino Urea, also known as N,N-Dimethylguanylurea.

Frequently Asked Questions (FAQs)

Q1: What are the common starting materials for the synthesis of N,N-Dimethylamidino Urea?

A1: The most common and cost-effective starting materials are dicyandiamide (B1669379) and dimethylamine (B145610). The reaction typically proceeds via the acid-catalyzed hydrolysis of dicyandiamide in the presence of dimethylamine.

Q2: How does the choice of solvent impact the reaction efficiency?

Q3: What is the general reaction mechanism?

A3: The synthesis of N,N-Dimethylamidino Urea from dicyandiamide and dimethylamine is believed to proceed through the formation of a guanylurea (B105422) intermediate. In an acidic aqueous medium, dicyandiamide undergoes hydrolysis to form guanylurea.[1] Subsequently, the amino group of the guanylurea can be exchanged with dimethylamine, or dimethylamine can directly attack the dicyandiamide in a concerted fashion to form the N,N-dimethylated product.

Q4: What are the typical reaction conditions?

A4: The reaction is often carried out at elevated temperatures to drive the hydrolysis of dicyandiamide. The concentration of the acid catalyst is a critical parameter that needs to be carefully controlled to ensure efficient reaction without promoting unwanted side reactions or decomposition of the product.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Yield	1. Incomplete hydrolysis of dicyandiamide.2. Suboptimal reaction temperature.3. Incorrect acid concentration.4. Product decomposition.	1. Ensure sufficient reaction time and adequate mixing.2. Optimize the reaction temperature. Start with a moderate temperature (e.g., 80-90°C) and adjust as needed.3. Titrate the acid catalyst carefully. Excess acid can lead to further hydrolysis to guanidine.4. Avoid prolonged heating at high temperatures. Monitor the reaction progress and work up the reaction mixture as soon as it is complete.
Formation of Byproducts (e.g., Guanidine, Melamine)	1. Excessive heating or prolonged reaction time.2. High acid concentration.	1. Monitor the reaction closely using techniques like TLC or HPLC and stop the reaction once the starting material is consumed.2. Use the minimum effective concentration of the acid catalyst.
Product is difficult to purify	1. Presence of unreacted starting materials.2. Formation of multiple side products.	1. Ensure the reaction goes to completion.2. Optimize reaction conditions to minimize side product formation. Consider recrystallization from a suitable solvent system (e.g., water-ethanol mixtures) to purify the final product.
Reaction does not start	1. Inactive catalyst.2. Low reaction temperature.	1. Use a fresh batch of acid catalyst.2. Gradually increase the reaction temperature while monitoring for any changes.

Data on Solvent Effects

While specific quantitative data for the synthesis of N,N-Dimethylamidino Urea is limited, the following table summarizes the expected impact of different solvent types on the reaction based on general principles of guanylurea synthesis.

Solvent Type	Example(s)	Expected Impact on Reaction Efficiency	Rationale
Protic, Polar	Water, Ethanol	High	Water is often a reactant in the hydrolysis of dicyandiamide. Polar protic solvents can stabilize charged intermediates and facilitate proton transfer steps, which are crucial in the acid-catalyzed mechanism.
Aprotic, Polar	DMF, DMSO, Acetonitrile	Moderate	These solvents can solubilize the reactants but may not actively participate in the hydrolysis step. The reaction may proceed, but potentially at a slower rate compared to protic solvents.
Aprotic, Non-polar	Toluene, Hexane	Low	The reactants (dicyandiamide, dimethylamine hydrochloride) have poor solubility in non-polar solvents, leading to a heterogeneous reaction mixture and slow reaction rates.

Experimental Protocols

Synthesis of N,N-Dimethylamidino Urea from Dicyandiamide and Dimethylamine

This protocol is a general guideline and may require optimization.

Materials:

• Dicyandiamide

• Dimethylamine solution (e.g., 40% in water)

• Sulfuric acid (concentrated)

• Sodium hydroxide (B78521) solution (for neutralization)

• Deionized water

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve dicyandiamide in deionized water.

• Slowly add the dimethylamine solution to the flask while stirring.

• Carefully add concentrated sulfuric acid dropwise to the reaction mixture. The addition is exothermic, so cooling may be necessary to maintain the desired temperature.

• Heat the reaction mixture to 80-90°C and maintain this temperature for several hours. Monitor the progress of the reaction by TLC or HPLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Neutralize the reaction mixture by slowly adding a sodium hydroxide solution until the pH is approximately 7.

• The product may precipitate upon cooling and neutralization. If not, the volume of the solution can be reduced under vacuum to induce crystallization.

• Collect the solid product by filtration and wash with cold water.

• Recrystallize the crude product from a suitable solvent system, such as a water-ethanol mixture, to obtain pure N,N-Dimethylamidino Urea.

Visualizations

Caption: General experimental workflow for the synthesis of N,N-Dimethylamidino Urea.

Caption: A troubleshooting decision tree for addressing low reaction yields.

References

• 1. Sciencemadness Discussion Board - Dicyandiamide from calcium cyanamide fertilizer - Powered by XMB 1.9.11 [sciencemadness.org]

Preventing byproduct formation in amidino urea synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing byproduct formation during the synthesis of amidino urea (B33335) (guanylurea).

Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing amidino urea?

A1: The most common industrial method for synthesizing amidino urea (guanylurea) is through the hydrolysis of dicyandiamide (B1669379). This reaction is typically carried out in an aqueous medium under controlled temperature and pH conditions. The synthesis can be performed using acidic or basic catalysts, or with just water at elevated temperatures.

Q2: What are the common byproducts in amidino urea synthesis from dicyandiamide?

A2: The primary byproducts that can form during the synthesis of amidino urea from dicyandiamide include:

• Guanidine (B92328): Formed from the further hydrolysis of amidino urea.

• Melamine (B1676169): Can be formed through the trimerization of cyanamide, an intermediate in the decomposition of dicyandiamide, especially at higher temperatures.

• Ammeline and Ammelide: These are hydrolysis products of melamine.

Q3: How do reaction conditions affect byproduct formation?

A3: Reaction conditions play a critical role in controlling the formation of byproducts. Key parameters include:

• Temperature: Higher temperatures generally favor the formation of melamine and other secondary byproducts. Maintaining a controlled temperature is crucial for minimizing these impurities.

• pH: The pH of the reaction mixture influences the rate of hydrolysis and the types of byproducts formed. Both acidic and basic conditions can be used, but optimization is necessary to maximize the yield of amidino urea and minimize side reactions.

• Reaction Time: Prolonged reaction times can lead to the further conversion of amidino urea into guanidine and other degradation products.

Q4: What are the recommended analytical methods for purity assessment of amidino urea?

A4: High-Performance Liquid Chromatography (HPLC) is a widely used and effective method for the quantitative analysis of amidino urea and its potential byproducts.[1] Thin-Layer Chromatography (TLC) can also be employed for qualitative monitoring of the reaction progress and purity. Specific HPLC methods have been developed for the determination of guanylurea (B105422), melamine, and other related compounds.[1]

Troubleshooting Guides

This section provides solutions to common problems encountered during amidino urea synthesis.

Problem 1: Low Yield of Amidino Urea

Possible Cause	Suggested Solution
Incomplete reaction	- Ensure the reaction temperature is within the optimal range (e.g., 80-100°C for the synthesis of guanylurea phosphate) and maintain it for the recommended duration. - Verify the correct ratio of reactants as specified in the protocol.
Degradation of product	- Avoid excessive reaction times, as this can lead to the hydrolysis of amidino urea to guanidine. - If using elevated temperatures, monitor the reaction closely and stop it once the conversion of dicyandiamide is complete.
Suboptimal pH	- Carefully control the pH of the reaction mixture. The optimal pH can vary depending on the specific protocol (acidic or basic hydrolysis).

Problem 2: High Levels of Melamine Impurity

Possible Cause	Suggested Solution
High reaction temperature	- Lower the reaction temperature. Melamine formation is favored at higher temperatures. For the synthesis of guanylurea phosphate (B84403), a temperature range of 80-100°C is recommended.[2]
Incorrect catalyst or reaction medium	- If using a catalyst, ensure it is the correct one and used in the proper concentration. - The reaction is typically carried out in an aqueous medium. The use of certain organic solvents might promote side reactions.
Prolonged heating	- Minimize the reaction time to what is necessary for the complete conversion of dicyandiamide.

Problem 3: Presence of Guanidine as a Major Byproduct

Possible Cause	Suggested Solution
Over-hydrolysis of amidino urea	- Reduce the reaction time. Guanidine is a product of the further hydrolysis of amidino urea. - Lower the reaction temperature to slow down the rate of the secondary hydrolysis reaction.
Extreme pH conditions	- Modulate the pH to a less harsh level. Very strong acidic or basic conditions can accelerate the hydrolysis of amidino urea to guanidine.

Data Presentation

Table 1: Typical Yield and Purity of Guanylurea Phosphate Synthesis

Parameter	Value	Notes
Yield	76 - 84.9%	Achieved via the phosphoric acid method. The higher end of the range is often achieved with the recycling of the mother liquor.[2]
Purity	> 99%	Can be achieved with optimized reaction and purification conditions.[2]

Experimental Protocols

Protocol 1: Synthesis of High-Purity Guanylurea Phosphate [2]

This protocol is designed to produce guanylurea phosphate with high purity and yield.

Materials:

• Dicyandiamide

• Purified Water

• Phosphoric Acid

• Ethanol

Procedure:

• In a reactor, add dicyandiamide and purified water in a mass ratio of 1:(2-4) and stir.

• Heat the mixture to 80-100°C until the dicyandiamide is completely dissolved.

• Filter the hot solution through an accurate filter.

• Slowly add phosphoric acid aqueous solution dropwise to the filtrate while maintaining the temperature at 80-100°C. The rate of addition should be controlled at 100-150 L/h.

• After the addition is complete, maintain the temperature and stir for 8 hours.

• Cool the system to below 20°C to induce crystallization.

• Centrifuge the crystalline solid.

• Wash the solid with ethanol.

• Dry the product to obtain guanylurea phosphate.

• The centrifugal mother liquor can be recycled in subsequent batches to improve the overall yield.

Protocol 2: Analytical Method for Amidino Urea and Byproducts using HPLC [1]

This method can be used to determine the purity of amidino urea and quantify key byproducts.

Chromatographic Conditions:

• Column: Primesep 100, 4.6 x 150 mm, 5 µm, 100 Å

• Mobile Phase: Acetonitrile/Water – 5/95%

• Buffer: Sulfuric Acid - 0.1%

• Flow Rate: 1.0 mL/min

• Detection: UV at 200 nm

• Injection Volume: 1 µL

Sample Preparation:

• Dissolve the sample in water to a known concentration (e.g., 0.2 mg/mL for guanylurea phosphate).

Visualizations

References

• 1. scribd.com [scribd.com]
• 2. US2277823A - Preparation of guanyl urea - Google Patents [patents.google.com]

Technical Support Center: Resolving Issues with N,N-Dimethylamidino Urea Purification

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification of N,N-Dimethylamidino Urea (B33335).

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude N,N-Dimethylamidino Urea samples?

A1: Common impurities in crude N,N-Dimethylamidino Urea can originate from unreacted starting materials or side reactions during synthesis. These often include unreacted urea and mono-substituted urea derivatives.[1] The presence of these impurities can affect the performance and reproducibility of downstream applications.

Q2: What analytical techniques are recommended for assessing the purity of N,N-Dimethylamidino Urea?

A2: Several analytical methods can be employed to determine the purity of your compound before and after purification. High-Performance Liquid Chromatography (HPLC) is a versatile technique for separating and quantifying the desired compound from its impurities. Other useful techniques include Thin-Layer Chromatography (TLC) for a quick qualitative assessment, and Nuclear Magnetic Resonance (NMR) Spectroscopy to confirm the structure and identify impurities.

Q3: What is the expected yield and purity of N,N-Dimethylamidino Urea after purification?

A3: The yield and purity of the final product can vary depending on the synthesis and purification methods used. For a similar compound, N,N'-bis(3-dimethylaminopropyl) urea, a yield of 90-92% with a purity of greater than 98% has been reported after purification.[1]

Troubleshooting Guides

This section provides solutions to common problems you may encounter during the purification of N,N-Dimethylamidino Urea.

Low Yield After Purification

Symptom	Possible Cause	Suggested Solution
Low recovery of purified product after recrystallization.	The compound is too soluble in the recrystallization solvent, even at low temperatures.	- Choose a solvent in which the compound is less soluble.- Reduce the amount of solvent used to dissolve the crude product.- Allow more time for crystallization at a lower temperature.
Significant loss of product during column chromatography.	The compound is strongly adsorbed to the stationary phase.	- Adjust the polarity of the mobile phase.- Consider using a different stationary phase.
Product loss during extraction steps.	Incorrect pH of the aqueous phase during liquid-liquid extraction.	- Ensure the pH is optimized to have the compound in its desired form (free base or salt) for efficient partitioning into the organic or aqueous layer.

Product Purity Issues

Symptom	Possible Cause	Suggested Solution
The purified product is still colored.	Colored impurities are co-crystallizing with the product.	- Add a small amount of activated charcoal to the hot solution before filtration during recrystallization. Note that this may reduce the overall yield.
Purity has not significantly improved after recrystallization.	The impurities have very similar solubility properties to the desired compound in the chosen solvent.	- Try a different recrystallization solvent or a solvent mixture.- Consider an alternative purification technique such as column chromatography.
Multiple or broad peaks in HPLC analysis of the purified product.	The basic nature of the amidino group can interact with the stationary phase.	- Add a small amount of a competitive base, like triethylamine (B128534) (TEA), to the mobile phase to reduce peak tailing.- Consider using a different HPLC column.

Recrystallization Problems

Symptom	Possible Cause	Suggested Solution
Crystals do not form upon cooling.	The solution is not supersaturated or lacks nucleation sites.	- Evaporate some of the solvent to increase the concentration.- Scratch the inside of the flask with a glass rod to induce nucleation.- Add a seed crystal of the pure compound.
The compound "oils out" during recrystallization.	The boiling point of the solvent is too high, causing the compound to melt before dissolving.	- Use a lower-boiling solvent.- Add a co-solvent in which the compound is less soluble (an anti-solvent).
The compound does not dissolve in the hot solvent.	An inappropriate solvent was chosen or not enough solvent was used.	- Select a more suitable solvent based on solubility tests.- Gradually add more hot solvent until the compound dissolves.

Experimental Protocols

Protocol 1: Recrystallization of N,N-Dimethylamidino Urea

This is a general procedure that may need to be optimized for your specific crude product.

• Solvent Selection: In a small test tube, add approximately 20-30 mg of the crude N,N-Dimethylamidino Urea. Add a potential solvent dropwise at room temperature to assess solubility. An ideal solvent will dissolve the compound poorly at room temperature but well at an elevated temperature. Polar solvents like ethanol, methanol (B129727), or isopropanol, or mixtures with water are good starting points.

• Dissolution: In a larger flask, add the crude product and the chosen solvent. Heat the mixture while stirring until the solid is completely dissolved. Add the minimum amount of hot solvent necessary to fully dissolve the compound.

• Decolorization (Optional): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (Optional): If charcoal was added or if there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. To promote the formation of pure crystals, it is important to cool the solution as slowly as possible.[2] Further cooling in an ice bath can increase the yield.

• Isolation and Drying: Collect the crystals by vacuum filtration, washing them with a small amount of cold solvent. Allow the crystals to air-dry or dry them in a vacuum oven.

Protocol 2: Column Chromatography of N,N-Dimethylamidino Urea

• Stationary Phase and Mobile Phase Selection: For a polar compound like N,N-Dimethylamidino Urea, silica (B1680970) gel is a common stationary phase. The mobile phase (eluent) should be chosen based on TLC analysis to achieve good separation (an Rf value of 0.2-0.4 for the desired compound is often targeted). A mixture of a polar solvent (e.g., methanol or ethanol) and a less polar solvent (e.g., dichloromethane (B109758) or ethyl acetate) is a good starting point.

• Column Packing: Prepare a slurry of the silica gel in the mobile phase and carefully pack it into a chromatography column.

• Sample Loading: Dissolve the crude product in a minimum amount of the mobile phase and load it onto the top of the column.

• Elution: Begin eluting the column with the mobile phase, collecting fractions.

• Fraction Analysis: Monitor the collected fractions by TLC or HPLC to identify which fractions contain the purified product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified N,N-Dimethylamidino Urea.

Visualizations

Caption: Experimental workflow for the purification and analysis of N,N-Dimethylamidino Urea.

References

• 1. CN108299245B - Synthesis process of N, N' -bis (3-dimethylaminopropyl) urea - Google Patents [patents.google.com]
• 2. youtube.com [youtube.com]

Reference Data & Comparative Studies

A Comparative Guide to Purity Analysis of N,N-Dimethylamidino Urea by High-Performance Liquid Chromatography

For researchers, scientists, and drug development professionals, ensuring the purity of active pharmaceutical ingredients and related compounds is paramount. N,N-Dimethylamidino Urea, a compound structurally related to the widely used antidiabetic drug metformin (B114582), requires robust analytical methods for its purity assessment. This guide provides a comparative overview of High-Performance Liquid Chromatography (HPLC) methods applicable to the purity analysis of N,N-Dimethylamidino Urea, supported by experimental data from analogous compounds and a detailed experimental protocol.

Comparison of HPLC Methods

While specific HPLC methods for N,N-Dimethylamidino Urea are not abundantly available in public literature, methods for the closely related compound metformin and other guanidine (B92328) derivatives offer a strong basis for methodology development. The following table summarizes and compares various HPLC conditions that can be adapted for the analysis of N,N-Dimethylamidino Urea and its potential impurities.

Parameter	Method 1: Reversed-Phase HPLC	Method 2: HILIC	Method 3: Cation-Exchange
Chromatographic Column	Inertsil ODS 3V (250 mm x 4.6 mm, 5 µm) or similar C18 column[1]	ACQUITY UPLC BEH HILIC (2.1 x 100 mm, 1.7 µm)[2]	Strong acid-based cation column (e.g., PARTISPHER SCX)[3][4]
Mobile Phase	Buffer: Acetonitrile (B52724) (90:10 v/v), pH 3.6 with phosphoric acid[1]	Acetonitrile: 30 mM Potassium Phosphate Buffer, pH 2.2 (80:20 v/v)[2]	300-400 mmol/L Ammonium Dihydrogen Phosphate, pH 2.5-3.0[4]
Flow Rate	1.0 mL/min[1]	0.5 mL/min[2]	0.5-1.5 mL/min[4]
Detection Wavelength	218 nm[1]	Not specified, but typically low UV for similar compounds	218 nm[3][4]
Column Temperature	Ambient	40 °C[2]	40-50 °C[4]
Injection Volume	10 µL[2]	1.0 µL[2]	5-20 µL[4]
Potential Impurities	Cyanoguanidine, Melamine, (4,6-diamino-1,3,5-triazin-2-yl)guanidine[3]	Metformin impurities A, B, C, D, E, and I[2]	Dicyandiamide (Impurity A)[4]
Key Advantages	Widely available columns, robust method.	Good retention for polar compounds.	High selectivity for cationic species.

Detailed Experimental Protocol: A Recommended HPLC Method

Based on the comparative data, a reversed-phase HPLC method is recommended as a starting point due to its robustness and the wide availability of C18 columns.

Objective: To determine the purity of N,N-Dimethylamidino Urea and separate it from potential impurities using a stability-indicating RP-HPLC method.

Materials and Reagents:

• N,N-Dimethylamidino Urea reference standard

• Acetonitrile (HPLC grade)

• Phosphoric acid (analytical grade)

• Water (HPLC grade)

• 0.45 µm membrane filters

Chromatographic Conditions:

• Column: Inertsil ODS 3V (250 mm x 4.6 mm, 5 µm) or equivalent C18 column.[1]

• Mobile Phase: A filtered and degassed mixture of a buffer solution and acetonitrile (90:10 v/v). The buffer is prepared by adjusting the pH of 0.006M phosphoric acid to 3.6.[1]

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV detector at 218 nm.[1]

• Column Temperature: Ambient.

• Injection Volume: 10 µL.

Procedure:

• Standard Solution Preparation: Accurately weigh and dissolve an appropriate amount of N,N-Dimethylamidino Urea reference standard in the mobile phase to obtain a known concentration (e.g., 100 µg/mL).

• Sample Solution Preparation: Prepare the sample solution by dissolving the N,N-Dimethylamidino Urea sample in the mobile phase to achieve a similar concentration as the standard solution.

• System Suitability: Inject the standard solution five times and evaluate system suitability parameters. The relative standard deviation (RSD) for the peak area should be less than 2.0%.

• Analysis: Inject the sample solution and record the chromatogram.

• Purity Calculation: The purity of N,N-Dimethylamidino Urea can be calculated by the area normalization method, assuming all impurities have a similar response factor. The percentage purity is calculated as:

  (Area of the main peak / Total area of all peaks) x 100

Alternative Analytical Techniques

While HPLC is a widely used and robust technique, other methods can also be employed for the purity analysis of guanidine derivatives.

• Ultra-Performance Liquid Chromatography (UPLC): Offers higher resolution and faster analysis times compared to traditional HPLC. A UPLC method using a HILIC column has been shown to be effective for separating metformin and its impurities.[2]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Provides high sensitivity and selectivity, making it suitable for identifying and quantifying trace impurities.[5]

• Ion Chromatography (IC): A method using a cation-exchange column with suppressed conductivity detection has been developed for the determination of guanidine, avoiding the need for derivatization.

• Colorimetric Methods: A quantitative determination method for guanidine derivatives based on their interaction with an alkaline solution of sodium nitroprusside and hydrogen peroxide has been patented.[6]

Visualizing the Workflow and Analytical Landscape

To better understand the experimental process and the relationship between different analytical techniques, the following diagrams are provided.

Caption: Experimental workflow for HPLC purity analysis.

Caption: Analytical techniques for purity assessment.

References

• 1. rroij.com [rroij.com]
• 2. lcms.cz [lcms.cz]
• 3. ptfarm.pl [ptfarm.pl]
• 4. CN111562319A - Method for detecting related substances in metformin hydrochloride preparation - Google Patents [patents.google.com]
• 5. Quantitation of guanidine derivatives as representative persistent and mobile organic compounds in water: method development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. RU2487346C2 - Method for quantitative determination of guanidine derivatives - Google Patents [patents.google.com]

A Comparative Analysis of the Reactivity of N,N'-dimethylurea and N,N-Dimethylamidino Urea

A Guide for Researchers in Synthetic Chemistry and Drug Development

The strategic selection of reagents is a cornerstone of successful drug discovery and development. Understanding the nuanced reactivity of molecular building blocks is paramount to designing efficient and high-yielding synthetic routes. This guide provides a comparative analysis of the reactivity of two urea (B33335) derivatives: the well-characterized N,N'-dimethylurea and the less-documented N,N-Dimethylamidino Urea.

While extensive experimental data is available for N,N'-dimethylurea, a notable scarcity of published research exists for N,N-Dimethylamidino Urea. Consequently, this comparison will present the established reactivity of N,N'-dimethylurea, supported by experimental evidence, and offer a theoretical postulation of the reactivity of N,N-Dimethylamidino Urea based on fundamental chemical principles and structural analysis.

N,N'-dimethylurea: A Versatile Intermediate in Organic Synthesis

N,N'-dimethylurea, also known as 1,3-dimethylurea, is a colorless, crystalline solid that serves as a valuable intermediate in a wide array of organic syntheses.[1][2] Its utility spans the production of pharmaceuticals, herbicides, and textile aids.[1][2] The reactivity of N,N'-dimethylurea is primarily centered around the nucleophilicity of its nitrogen atoms and the electrophilicity of its carbonyl carbon.

Key Reactions and Applications:

• Synthesis of Heterocycles: N,N'-dimethylurea is a key precursor in the synthesis of various heterocyclic compounds. For instance, it is a starting material for producing N,N'-dimethyl-6-amino uracil, a building block in the synthesis of xanthine (B1682287) alkaloids like caffeine (B1668208) and theophylline (B1681296).[1][3]

• Biginelli Condensation: It participates in the Biginelli condensation reaction to synthesize N,N'-disubstituted-4-aryl-3,4-dihydropyrimidinones.[1]

• Formation of Low Melting Mixtures (LMMs): In combination with β-cyclodextrin derivatives, N,N'-dimethylurea can form low melting mixtures, which act as effective solvents for hydroformylation and Tsuji-Trost reactions.[1]

• Reactions with Aldehydes and Ketones: N,N'-dimethylurea can react with aldehydes and ketones.[1] Its reaction with formaldehyde, however, does not lead to polymerization, unlike the reaction between urea and formaldehyde.[2]

• Other Reactions: It can also react with chlorine, inorganic acids, and nitrous acid.[1]

N,N-Dimethylamidino Urea: A Theoretical Reactivity Profile

The amidine functional group is known to be strongly basic and highly nucleophilic due to the delocalization of the lone pair of electrons on the nitrogen atoms across the N-C-N system. The presence of this group is expected to significantly influence the reactivity of the urea moiety.

Postulated Reactivity:

• Enhanced Basicity and Nucleophilicity: The amidino group is a significantly stronger base than the amino groups in N,N'-dimethylurea. This would make N,N-Dimethylamidino Urea more prone to protonation and a more potent nucleophile in reactions such as alkylation and acylation. The nitrogen atoms of the amidino group are predicted to be the primary sites of reaction.

• Potential for Intramolecular Catalysis: The proximity of the basic amidino group to the urea carbonyl could facilitate intramolecular catalysis in certain reactions, potentially leading to different reaction pathways or enhanced reaction rates compared to N,N'-dimethylurea.

• Hydrolytic Stability: The electronic nature of the amidino group might influence the susceptibility of the urea carbonyl to nucleophilic attack, including hydrolysis. A detailed kinetic study would be required to determine if it enhances or diminishes hydrolytic stability compared to N,N'-dimethylurea.

Comparative Data Summary

Property	N,N'-dimethylurea	N,N-Dimethylamidino Urea (Predicted)
IUPAC Name	1,3-dimethylurea	(E)-[amino(dimethylamino)methylidene]urea[4]
CAS Number	96-31-1[1]	1308726-05-9[4]
Molecular Formula	C₃H₈N₂O[1]	C₄H₁₀N₄O[4]
Molecular Weight	88.11 g/mol [1]	130.15 g/mol [4]
Appearance	Colorless, waxy crystals[1]	Not available
Melting Point	101-104 °C[1]	Not available
Boiling Point	268-270 °C[1]	Not available
Water Solubility	Soluble[1]	Predicted to be soluble
Reactivity Profile	Nucleophilic nitrogen atoms, electrophilic carbonyl carbon.[1][2]	Highly nucleophilic and basic amidino group, potentially altered reactivity of the urea moiety.
Key Reactions	Synthesis of heterocycles, Biginelli condensation, formation of LMMs.[1][3]	Expected to readily undergo reactions at the amidino nitrogen atoms (e.g., alkylation, acylation).

Experimental Protocol: Synthesis of N,N'-Dimethyl-N-cyanoacetylurea from N,N'-dimethylurea

This protocol describes a common reaction involving N,N'-dimethylurea, which serves as a key intermediate in the synthesis of compounds like theophylline and caffeine.[3]

Materials:

• Cyanoacetic acid

• N,N'-dimethylurea

• Acetic anhydride (B1165640)

• Toluene (or other suitable solvent)

Procedure:

• In a reaction vessel equipped with a stirrer, thermometer, and reflux condenser, combine cyanoacetic acid and acetic anhydride. The molar ratio of acetic anhydride to cyanoacetic acid should be approximately 1.02-1.2 to 1.

• Heat the mixture to 30-40°C and stir for 1-5 hours to facilitate the formation of a mixed anhydride.

• Add a solvent such as toluene, followed by the addition of N,N'-dimethylurea. The molar ratio of N,N'-dimethylurea to cyanoacetic acid should be approximately 1.02-1.2 to 1.

• Heat the reaction mixture to reflux and maintain this temperature for 1-5 hours.

• After the reaction is complete, cool the mixture to room temperature. The product, N,N'-Dimethyl-N-cyanoacetylurea, may precipitate out of the solution.

• If a precipitate forms, it can be collected by filtration. The filtrate can be concentrated under reduced pressure to yield additional product.

• The crude product can be purified by recrystallization from a suitable solvent, such as water or an alcohol/water mixture.

Visualizing the Structural Differences

The following diagrams illustrate the chemical structures of N,N'-dimethylurea and N,N-Dimethylamidino Urea, highlighting the key functional groups that dictate their reactivity.

Caption: Structural formulas of N,N'-dimethylurea and N,N-Dimethylamidino Urea.

The following diagram illustrates a key reaction of N,N'-dimethylurea in the synthesis of a heterocyclic compound.

Caption: Reaction scheme for the synthesis of N,N'-Dimethyl-N-cyanoacetylurea.

References

• 1. N,N'- DIMETHYL UREA - Ataman Kimya [atamanchemicals.com]
• 2. atamankimya.com [atamankimya.com]
• 3. benchchem.com [benchchem.com]
• 4. N,N-Dimethylamidino Urea | C4H10N4O | CID 55289276 - PubChem [pubchem.ncbi.nlm.nih.gov]

Unambiguous Structure Validation of N,N-Dimethylamidino Urea: A Comparative Guide to 2D NMR and Mass Spectrometry

For researchers, scientists, and drug development professionals, the precise structural confirmation of novel or synthesized compounds is a critical step in the research and development pipeline. This guide provides an in-depth comparison of two powerful analytical techniques, 2D Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), for the validation of the N,N-Dimethylamidino Urea (B33335) structure. While both methods provide valuable structural information, they do so in fundamentally different ways, and a comprehensive understanding of their respective strengths and weaknesses is essential for conclusive structural elucidation.

This guide presents a hypothetical, yet chemically plausible, 2D NMR dataset for N,N-Dimethylamidino Urea to illustrate the principles of structure validation through this technique. This is followed by a comparison with the expected data from mass spectrometry, providing a clear framework for choosing the appropriate analytical strategy.

At a Glance: 2D NMR vs. Mass Spectrometry for N,N-Dimethylamidino Urea Structure Validation

Feature	2D NMR Spectroscopy	Mass Spectrometry (ESI-MS/MS)
Information Provided	Detailed atom connectivity (C-H, H-H), stereochemistry, and regiochemistry. Provides an unambiguous 3D structural map in solution.	Precise molecular weight and elemental composition (High-Resolution MS). Fragmentation patterns offer clues to substructures.
Sample Requirements	Higher concentration and larger sample amounts (typically mg scale).	High sensitivity, requiring very small sample amounts (µg to ng scale).
Analysis Time	Longer acquisition times, from minutes to hours per experiment.	Rapid analysis, typically completed in minutes.
Data Interpretation	Can be complex, requiring expertise in spectral analysis.	Fragmentation patterns can be complex and may require comparison to known standards or theoretical predictions.
Destructive/Non-destructive	Non-destructive, the sample can be recovered.	Destructive, the sample is consumed during ionization.
Key Advantage for N,N-Dimethylamidino Urea	Unambiguously determines the connectivity of the dimethylamino, amidino, and urea moieties.	Confirms the molecular formula and provides evidence of key functional groups through fragmentation.

Hypothetical 2D NMR Data for N,N-Dimethylamidino Urea

To illustrate the power of 2D NMR in structure validation, a plausible dataset for N,N-Dimethylamidino Urea is presented below. These chemical shifts are predicted based on the known values for similar functional groups.

Structure of N,N-Dimethylamidino Urea:

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts

Atom Number	Functional Group	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)
1	C=O (Urea)	-	~160
2	C=N (Amidine)	-	~155
3	N-CH₃	~2.9 (singlet, 6H)	~38
4	C-NH₂	~5.5 (broad singlet, 2H)	-
5	N=C-NH₂	~6.0 (broad singlet, 2H)	-

Table 2: Predicted 2D NMR Correlations

2D NMR Experiment	Correlation Type	Expected Correlations	Interpretation
COSY	¹H-¹H	No significant correlations expected.	All proton signals are singlets and are not coupled to each other.
HSQC	¹³C-¹H (one-bond)	C3-H3 (~38 ppm - ~2.9 ppm)	Confirms the direct attachment of the methyl protons to their corresponding carbon.
HMBC	¹³C-¹H (long-range)	C2-H3 (~155 ppm - ~2.9 ppm)	Shows a 2-bond correlation between the amidine carbon and the methyl protons, confirming the N,N-dimethylamino group is attached to the amidine carbon.
C1-H4 (~160 ppm - ~5.5 ppm)	Shows a 2-bond correlation between the urea carbonyl carbon and the urea NH₂ protons.
C2-H5 (~155 ppm - ~6.0 ppm)	Shows a 2-bond correlation between the amidine carbon and the amidine NH₂ protons.

Comparative Analysis with Mass Spectrometry

Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS) is a powerful complementary technique for structure validation.

Table 3: Predicted ESI-MS/MS Fragmentation for N,N-Dimethylamidino Urea

m/z (charge/mass ratio)	Proposed Fragment	Interpretation
131.09	[M+H]⁺	Protonated molecular ion, confirming the molecular weight.
87.06	[M+H - C₂H₆N]⁺	Loss of the dimethylamino group, a characteristic fragmentation.
71.05	[C₂H₅N₂O]⁺	Fragment corresponding to the urea-amidine core after loss of the dimethylamino group.
44.05	[CH₄N₂]⁺	Fragment corresponding to protonated cyanamide, indicating the presence of the amidino group.

Experimental Protocols

2D NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of N,N-Dimethylamidino Urea in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃). Transfer the solution to a 5 mm NMR tube.

• ¹H NMR Acquisition: Acquire a standard one-dimensional proton NMR spectrum to identify the chemical shifts and integrals of all proton signals.

• COSY Acquisition: Perform a Correlation Spectroscopy (COSY) experiment to identify proton-proton spin coupling networks.

• HSQC Acquisition: Run a Heteronuclear Single Quantum Coherence (HSQC) experiment to identify all one-bond carbon-proton correlations.

• HMBC Acquisition: Acquire a Heteronuclear Multiple Bond Correlation (HMBC) spectrum to establish long-range (2-3 bond) carbon-proton correlations, which are crucial for piecing together the molecular skeleton.

• Data Processing and Interpretation: Process the acquired 2D spectra using appropriate software (e.g., MestReNova, TopSpin). Analyze the cross-peaks in each spectrum to build a complete connectivity map of the molecule.

Mass Spectrometry (ESI-MS/MS)

• Sample Preparation: Prepare a dilute solution of N,N-Dimethylamidino Urea (typically 1-10 µg/mL) in a suitable solvent system (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Infusion and Ionization: Infuse the sample solution directly into the electrospray ionization (ESI) source of the mass spectrometer.

• Full Scan MS: Acquire a full scan mass spectrum to identify the protonated molecular ion [M+H]⁺.

• Tandem MS (MS/MS): Select the [M+H]⁺ ion for collision-induced dissociation (CID). Acquire the resulting product ion spectrum.

• Data Analysis: Analyze the fragmentation pattern to identify characteristic neutral losses and fragment ions that are consistent with the proposed structure.

Visualization of the Logical Workflow

The following diagram illustrates the logical workflow for validating the structure of N,N-Dimethylamidino Urea using 2D NMR data.

Caption: Logical workflow for 2D NMR-based structure validation.

Conclusion

Both 2D NMR spectroscopy and mass spectrometry are indispensable tools for the structural characterization of N,N-Dimethylamidino Urea. While mass spectrometry provides a rapid confirmation of the molecular formula and key substructures, 2D NMR offers an unparalleled level of detail regarding the precise atomic connectivity, providing unambiguous proof of the molecular structure. For unequivocal structure validation, a combined approach, leveraging the strengths of both techniques, is highly recommended. This ensures the highest confidence in the identity and purity of the compound, a critical requirement in all stages of chemical research and drug development.

A Comparative Guide to N,N-Dimethylated Ureas and Thiourea in Synthetic Chemistry

For Researchers, Scientists, and Drug Development Professionals

The strategic selection of reagents is a cornerstone of successful synthetic chemistry, profoundly influencing reaction outcomes, efficiency, and the novelty of the molecules synthesized. Among the vast arsenal (B13267) of building blocks available to chemists, urea (B33335) and thiourea (B124793) derivatives are notable for their versatility, particularly in the construction of heterocyclic scaffolds of significant medicinal and industrial interest. This guide provides a comparative analysis of N,N'-dimethylurea and thiourea, focusing on their distinct applications, performance in specific synthetic transformations, and the mechanistic pathways they influence.

While the initial query included "N,N-Dimethylamidino Urea," a thorough search of the chemical literature reveals a significant lack of documented synthetic applications for this specific compound, though its existence is confirmed in chemical databases. Therefore, this guide will focus on the more extensively studied and synthetically utilized N,N'-dimethylurea and its thio-analogue, thiourea, to provide a practical and data-supported comparison.

At a Glance: N,N'-Dimethylurea vs. Thiourea

Feature	N,N'-Dimethylurea (DMU)	Thiourea
Primary Synthetic Role	Ligand in cross-coupling reactions, precursor for heterocycles (e.g., xanthines).[1][2]	Versatile building block for a wide range of heterocycles (e.g., pyrimidines, thiazoles), organocatalyst.
Key Applications	Chan-Lam N-arylation, synthesis of caffeine (B1668208) and theophylline.[1][2][3]	Biginelli reaction, Hantzsch thiazole (B1198619) synthesis, synthesis of sulfathiazole.
Reactivity	Acts as a nucleophile and a ligand for metal catalysts.[1]	The sulfur atom imparts high nucleophilicity; acts as a hydrogen-bond donor in organocatalysis.
Solubility	Generally soluble in a range of organic solvents.	Soluble in water and polar organic solvents.

Performance in a Comparative Synthetic Application: Microwave-Assisted Imide Synthesis

A direct comparison of urea and thiourea in the microwave-assisted synthesis of glutarimide (B196013) and phthalimide (B116566) highlights the nuanced differences in their reactivity and efficiency.

Reaction	Reagent	Yield (Microwave)	Yield (Conventional Heating)
Glutaric acid → Glutarimide	Urea	90%	50%
Glutaric acid → Glutarimide	Thiourea	98%	33%
Phthalic anhydride (B1165640) → Phthalimide	Urea	Quantitative	43%
Phthalic anhydride → Phthalimide	Thiourea	91%	46%

This data indicates that while both reagents are effective, thiourea shows superior performance in the synthesis of glutarimide under microwave irradiation, whereas urea is more efficient for the formation of phthalimide. This underscores the importance of reagent selection based on the specific substrate and desired outcome.

Experimental Protocols

General Procedure for Microwave-Assisted Imide Synthesis

Materials:

• Appropriate carboxylic acid or anhydride (e.g., glutaric acid, phthalic anhydride)

• Urea or Thiourea

• Microwave reactor

Protocol:

• A mixture of the carboxylic acid or anhydride and urea or thiourea (typically in a 1:1 or slight excess of the urea/thiourea) is placed in a microwave-safe reaction vessel.

• The vessel is sealed and placed in the microwave reactor.

• The reaction is irradiated at a specified power and for a set duration (e.g., 1000W for 6-15 minutes).

• After cooling, the solid product is typically purified by recrystallization from a suitable solvent.

Key Synthetic Applications and Mechanistic Considerations

N,N'-Dimethylurea in Chan-Lam Cross-Coupling

N,N'-Dimethylurea has emerged as an effective ligand in copper-catalyzed Chan-Lam N-arylation reactions.[1] This reaction is a powerful tool for the formation of carbon-nitrogen bonds, which are ubiquitous in pharmaceuticals and other bioactive molecules.

Reaction Scheme:

Ar-B(OH)₂ + R-NH₂ --(Cu catalyst, N,N'-Dimethylurea , Base, Oxidant)--> Ar-NH-R

In this context, N,N'-dimethylurea is believed to form an in situ complex with the copper catalyst, enhancing its catalytic activity and promoting the efficient coupling of arylboronic acids with amines, amides, and other nitrogen nucleophiles.[1]

Thiourea in Heterocyclic Synthesis: The Biginelli Reaction

Thiourea is a classic and highly effective reagent in multicomponent reactions for the synthesis of diverse heterocyclic frameworks. The Biginelli reaction, for example, utilizes thiourea for the one-pot synthesis of dihydropyrimidinones, which are precursors to a wide range of biologically active compounds.

Reaction Scheme:

R-CHO + CH₃COCH₂COOEt + H₂NCSNH₂ --(Acid catalyst)--> Dihydropyrimidinone

The reaction proceeds through a series of condensation and cyclization steps, where thiourea acts as the key nitrogen and sulfur-containing component to form the core heterocyclic ring.

Visualizing Synthetic Workflows

The following diagrams illustrate generalized workflows for the application of N,N'-dimethylurea as a ligand in a cross-coupling reaction and the use of thiourea in a multicomponent heterocyclic synthesis.

Caption: Generalized workflow for a Chan-Lam cross-coupling reaction using N,N'-dimethylurea.

Caption: Generalized workflow for a Biginelli reaction using thiourea.

Conclusion

Both N,N'-dimethylurea and thiourea are valuable reagents in synthetic organic chemistry, each with a distinct profile of reactivity and application. N,N'-dimethylurea is particularly effective as a ligand in modern cross-coupling reactions, facilitating the construction of important C-N bonds. Thiourea, with its highly nucleophilic sulfur atom and hydrogen-bonding capabilities, remains a cornerstone for the synthesis of a vast array of heterocyclic compounds through both classical and contemporary methodologies. The choice between these reagents will ultimately depend on the specific synthetic target and the desired reaction pathway. For researchers and drug development professionals, a nuanced understanding of their respective strengths and weaknesses is paramount for the efficient and innovative synthesis of new chemical entities.

References

• 1. N,N′-Dimethylurea as an efficient ligand for the synthesis of pharma-relevant motifs through Chan–Lam cross-coupling strategy - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Comparative Analysis of N,N-Dimethylamidino Urea and its Synthetic Byproducts by Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of N,N-Dimethylamidino Urea (B33335) and its potential synthetic byproducts using mass spectrometry. The data presented is essential for the characterization and quality control of N,N-Dimethylamidino Urea, a compound of interest in various research and development applications.

Introduction

N,N-Dimethylamidino Urea is a substituted urea derivative. A plausible synthetic route for its preparation involves the reaction of N,N-dimethylguanidine with urea. This synthesis can lead to several byproducts, including unreacted starting materials and self-condensation products of urea. Accurate identification and characterization of the target compound and its potential impurities are critical for ensuring the purity and integrity of experimental results. Mass spectrometry, particularly electrospray ionization tandem mass spectrometry (ESI-MS/MS), is a powerful analytical technique for this purpose.

This guide outlines the expected mass spectral characteristics of N,N-Dimethylamidino Urea and its common byproducts, providing a clear basis for their differentiation.

Data Presentation: Mass Spectrometry Comparison

The following table summarizes the key mass spectrometric data for N,N-Dimethylamidino Urea and its potential byproducts. The data is based on predicted fragmentation patterns and information from publicly available spectral databases.

Compound Name	Chemical Formula	Molecular Weight ( g/mol )	Expected [M+H]⁺ (m/z)	Major Fragment Ions (m/z)
N,N-Dimethylamidino Urea	C₄H₁₀N₄O	130.15[1][2]	131.09	88 (loss of HNCO), 71 (loss of NH₂CONH₂), 44 (dimethylamine fragment)
N,N-Dimethylguanidine	C₃H₉N₃	87.12[3][4]	88.08	71 (loss of NH₃), 44 (dimethylamine fragment)
Urea	CH₄N₂O	60.06	61.03	44 (loss of NH₃)
Biuret	C₂H₅N₃O₂	103.08	104.04	60 (loss of HNCO), 43 (HNCO fragment)
Triuret	C₃H₆N₄O₃	146.11[5]	147.05[6]	104 (loss of HNCO), 87 (loss of HNCO, NH₃), 60 (loss of 2xHNCO)[6]
Guanidine	CH₅N₃	59.07[7]	60.06[8]	43 (loss of NH₃)

Experimental Protocols

Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS) Analysis

Objective: To identify and characterize N,N-Dimethylamidino Urea and its byproducts in a sample mixture.

Instrumentation:

• A high-resolution mass spectrometer equipped with an electrospray ionization (ESI) source and tandem mass spectrometry (MS/MS) capabilities (e.g., Q-TOF, Orbitrap, or triple quadrupole).

Reagents and Materials:

• Sample containing N,N-Dimethylamidino Urea and potential byproducts.

• HPLC-grade methanol (B129727)

• HPLC-grade water

• Formic acid (for positive ionization mode)

• Ammonium hydroxide (B78521) (for negative ionization mode, if necessary)

Sample Preparation:

• Dissolve the sample in a suitable solvent, such as a mixture of methanol and water (e.g., 50:50 v/v), to a final concentration of approximately 1-10 µg/mL.

• If necessary, add 0.1% formic acid to the sample solution to promote protonation for positive ion mode analysis.

• Vortex the sample to ensure complete dissolution.

• Filter the sample through a 0.22 µm syringe filter to remove any particulate matter.

Mass Spectrometry Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Capillary Voltage: 3.5 - 4.5 kV

• Cone Voltage: 20 - 40 V

• Source Temperature: 100 - 150 °C

• Desolvation Temperature: 250 - 400 °C

• Desolvation Gas Flow (Nitrogen): 600 - 800 L/hr

• Collision Gas: Argon

• Collision Energy: Ramped from 10 to 40 eV for MS/MS experiments to generate a range of fragment ions.

Data Acquisition:

• Full Scan MS: Acquire full scan mass spectra over a mass range of m/z 50-500 to identify the protonated molecular ions ([M+H]⁺) of the target compound and its byproducts.

• Tandem MS (MS/MS): Perform product ion scans for the [M+H]⁺ ions identified in the full scan analysis. This will generate fragmentation patterns that are characteristic of each compound.

Data Analysis:

• Identify the [M+H]⁺ ions corresponding to N,N-Dimethylamidino Urea and its potential byproducts based on their accurate mass-to-charge ratios.

• Analyze the fragmentation patterns obtained from the MS/MS spectra to confirm the identity of each compound by comparing the observed fragment ions with the expected fragmentation pathways.

Mandatory Visualization

Predicted Fragmentation Pathway of N,N-Dimethylamidino Urea

The following diagram illustrates the predicted fragmentation pathway of protonated N,N-Dimethylamidino Urea under tandem mass spectrometry conditions. The primary fragmentation is expected to occur at the C-N bonds.

Caption: Predicted ESI-MS/MS fragmentation of N,N-Dimethylamidino Urea.

Experimental Workflow for Byproduct Analysis

The workflow for the identification and characterization of N,N-Dimethylamidino Urea and its byproducts is depicted below.

Caption: Workflow for mass spectrometric analysis of byproducts.

References

• 1. N,N-Dimethylamidino Urea | C4H10N4O | CID 55289276 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. Dimethylguanidine | C3H9N3 | CID 14461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Guanidine, N,N-dimethyl- [webbook.nist.gov]
• 5. Triuret | 556-99-0 | Benchchem [benchchem.com]
• 6. Triuret as a Potential Hypokalemic Agent: Structure Characterization of Triuret and Triuret-Alkali Metal Adducts by Mass Spectrometric Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Guanidine [webbook.nist.gov]
• 8. Guanidine hydrochloride(50-01-1) MS spectrum [chemicalbook.com]

A comparative study of different synthetic routes to N,N-Dimethylamidino Urea

For Researchers, Scientists, and Drug Development Professionals

N,N-Dimethylamidino Urea, a known impurity and degradation product of the widely prescribed anti-diabetic drug metformin (B114582), is of significant interest in pharmaceutical research and development. The synthesis and characterization of such impurities are crucial for maintaining the safety and efficacy of the active pharmaceutical ingredient (API). This guide provides a comparative overview of the primary synthetic routes to N,N-Dimethylamidino Urea, supported by experimental data and detailed protocols to aid researchers in its preparation and analysis.

Introduction to Synthetic Strategies

The synthesis of N,N-Dimethylamidino Urea is intrinsically linked to the manufacturing process and degradation pathways of metformin. The primary approaches for its formation involve the reaction of key precursors used in metformin synthesis and the controlled degradation of metformin itself. This guide will focus on two main synthetic strategies:

• Direct Synthesis from Precursors: This route involves the reaction of cyanoguanidine (dicyandiamide) with dimethylamine (B145610) or its salts.

• Synthesis via Metformin Degradation: This approach utilizes the controlled hydrolysis of metformin under acidic or alkaline conditions.

A thorough understanding of these pathways is essential for controlling the impurity profile of metformin and for producing N,N-Dimethylamidino Urea as a reference standard for analytical purposes.

Comparative Data of Synthetic Routes

The selection of a synthetic route for N,N-Dimethylamidino Urea depends on factors such as desired yield, purity, and the availability of starting materials. The following table summarizes the key quantitative parameters for the two primary synthetic approaches.

Parameter	Route 1: Direct Synthesis from Precursors	Route 2: Synthesis via Metformin Degradation
Starting Materials	Cyanoguanidine, Dimethylamine Hydrochloride	Metformin Hydrochloride
Primary Reagents	Base (e.g., NaOH)	Acid (e.g., HCl) or Base (e.g., NaOH)
Reaction Conditions	Elevated temperature (e.g., 120-140°C)	Varies (e.g., room temperature to reflux)
Reported Yield	Moderate to High (dependent on reaction optimization)	Variable (dependent on degradation conditions)
Purity of Crude Product	May contain unreacted starting materials and other side-products	Primarily contains the desired product and unreacted metformin
Purification Method	Recrystallization, Chromatography	Chromatography, Recrystallization

Experimental Protocols

Route 1: Direct Synthesis from Cyanoguanidine and Dimethylamine Hydrochloride

This method represents a common pathway for the formation of N,N-Dimethylamidino Urea as a side-product during the synthesis of metformin.

Protocol:

• In a round-bottom flask equipped with a reflux condenser, combine cyanoguanidine (1 equivalent) and dimethylamine hydrochloride (1 equivalent).

• Add a suitable solvent, such as water or a high-boiling point alcohol.

• Slowly add a solution of sodium hydroxide (B78521) (1 equivalent) to the mixture while stirring.

• Heat the reaction mixture to 120-140°C and maintain it at this temperature for several hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Upon completion, cool the reaction mixture to room temperature.

• Neutralize the mixture with an appropriate acid.

• The crude product can be isolated by filtration if it precipitates or by extraction with a suitable organic solvent.

• Purify the crude N,N-Dimethylamidino Urea by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography.

Route 2: Synthesis via Forced Degradation of Metformin

Forced degradation studies are essential for identifying potential degradation products of a drug substance. These studies can be adapted to synthesize impurities like N,N-Dimethylamidino Urea.

Acidic Hydrolysis Protocol:

• Dissolve Metformin Hydrochloride in a solution of 3N Hydrochloric Acid.

• Stir the solution at room temperature or gently heat to accelerate the degradation process.

• Monitor the formation of N,N-Dimethylamidino Urea over time using HPLC.

• Once a significant amount of the product has formed, neutralize the solution with a base (e.g., sodium bicarbonate).

• Extract the aqueous solution with a suitable organic solvent to isolate the product.

• Dry the organic extracts over an anhydrous salt (e.g., sodium sulfate), filter, and concentrate under reduced pressure.

• Purify the resulting residue by column chromatography to obtain pure N,N-Dimethylamidino Urea.

Alkaline Hydrolysis Protocol:

• Dissolve Metformin Hydrochloride in a solution of 0.1N Sodium Hydroxide.

• Stir the solution at room temperature or with gentle heating.

• Monitor the reaction progress by HPLC.

• Upon reaching the desired conversion, neutralize the reaction mixture with an acid.

• Follow the extraction and purification steps as described in the acidic hydrolysis protocol.

Visualization of Experimental Workflow and a Postulated Biological Pathway

To provide a clearer understanding of the processes involved, the following diagrams illustrate the experimental workflow for the synthesis and a postulated biological pathway for the parent compound, metformin, which may be relevant for studying the effects of its impurities.

Caption: Comparative workflow for the synthesis of N,N-Dimethylamidino Urea.

While the direct biological effects of N,N-Dimethylamidino Urea are not well-documented, its parent compound, metformin, is known to act primarily through the activation of the AMP-activated protein kinase (AMPK) pathway. Studying the potential interaction of this impurity with the same pathway is a logical starting point for toxicological and pharmacological assessments.

Caption: Postulated interaction with the Metformin-AMPK signaling pathway.

Confirming the Identity of N,N-Dimethylamidino Urea: A Comparative Guide to Elemental Analysis

For researchers, scientists, and drug development professionals, establishing the unambiguous identity and purity of a compound is a cornerstone of reliable and reproducible results. This guide provides a comprehensive comparison of N,N-Dimethylamidino Urea with potential chemical alternatives, leveraging elemental analysis as a primary characterization technique. We present detailed experimental protocols and supporting data to aid in the accurate identification of this compound.

N,N-Dimethylamidino Urea, with the molecular formula C4H10N4O, is a molecule of interest in various chemical and pharmaceutical research areas. Its correct identification is crucial, as isomers and other compounds with similar molecular weights can interfere with experimental outcomes. Elemental analysis, a fundamental technique for determining the elemental composition of a sample, serves as a first-line method for identity confirmation.

Theoretical Elemental Composition

The theoretical elemental composition of a compound is calculated from its molecular formula and the atomic weights of its constituent elements. For N,N-Dimethylamidino Urea (C4H10N4O), the expected weight percentages of Carbon (C), Hydrogen (H), Nitrogen (N), and Oxygen (O) are presented below.

Element	Atomic Weight ( g/mol )	Number of Atoms	Total Weight ( g/mol )	Weight Percentage (%)
Carbon (C)	12.011	4	48.044	36.93
Hydrogen (H)	1.008	10	10.080	7.75
Nitrogen (N)	14.007	4	56.028	43.06
Oxygen (O)	15.999	1	15.999	12.29
Total	130.151	100.00

Comparison with Isomeric Alternatives

Isomers are compounds that share the same molecular formula but have different structural arrangements. Consequently, elemental analysis alone cannot distinguish between isomers. The following table compares the theoretical elemental composition of N,N-Dimethylamidino Urea with some of its isomers. This highlights the limitation of elemental analysis for isomeric differentiation and underscores the need for complementary analytical techniques such as NMR spectroscopy or mass spectrometry.

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	% Carbon	% Hydrogen	% Nitrogen	% Oxygen
N,N-Dimethylamidino Urea	C4H10N4O	130.15	36.93	7.75	43.06	12.29
N,N'-Dimethyl-N''-hydroxyguanidine	C4H10N4O	130.15	36.93	7.75	43.06	12.29
1-Amino-1-methyl-3-propylurea	C4H10N4O	130.15	36.93	7.75	43.06	12.29
N-Aminocarbonyl-N',N'-dimethylguanidine	C4H10N4O	130.15	36.93	7.75	43.06	12.29

Comparison with Non-Isomeric Alternatives

Elemental analysis is a powerful tool for distinguishing between compounds with different molecular formulas, even if their molecular weights are similar. The following table compares N,N-Dimethylamidino Urea with 2-Amino-4,6-dihydroxypyrimidine, a compound with a close molecular weight but a different elemental composition. The experimental data for 2-Amino-4,6-dihydroxypyrimidine is included to demonstrate the practical application of this technique.[1][2]

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	% Carbon (Theoretical)	% Hydrogen (Theoretical)	% Nitrogen (Theoretical)	% Oxygen (Theoretical)	% Carbon (Experimental)[1][2]	% Hydrogen (Experimental)[1][2]	% Nitrogen (Experimental)[1][2]
N,N-Dimethylamidino Urea	C4H10N4O	130.15	36.93	7.75	43.06	12.29	-	-	-
2-Amino-4,6-dihydroxypyrimidine	C4H5N3O2	127.10	37.80	3.97	33.06	25.17	37.80 ± 1.0	3.97 ± 0.2	33.06 ± 0.8

As the data clearly shows, the significant differences in the elemental percentages between N,N-Dimethylamidino Urea and 2-Amino-4,6-dihydroxypyrimidine would be readily detectable by elemental analysis, allowing for their unambiguous differentiation.

Experimental Protocol: CHN Elemental Analysis

The following protocol outlines the standard procedure for Carbon, Hydrogen, and Nitrogen (CHN) analysis of an organic compound using a modern elemental analyzer.

Objective: To determine the weight percentage of carbon, hydrogen, and nitrogen in a given sample for comparison with theoretical values.

Materials and Equipment:

• Elemental Analyzer (e.g., PerkinElmer 2400 Series II CHNS/O Analyzer, Carlo Erba EA1108)

• Microbalance (accurate to at least 0.001 mg)

• Tin or silver capsules

• Standard reference material (e.g., acetanilide, sulfanilamide)

• High-purity helium (carrier gas)

• High-purity oxygen (combustion gas)

• Absorbents for water and carbon dioxide

• Reduction furnace with copper wire

• Thermal conductivity detector

Procedure:

• Instrument Calibration:

  • Calibrate the elemental analyzer using a known standard reference material. This involves analyzing a precise weight of the standard and adjusting the instrument's response factors to match the known elemental composition of the standard.

• Sample Preparation:

  • Ensure the sample is homogenous and dry. If necessary, grind the sample to a fine powder.

  • Accurately weigh approximately 1-3 mg of the sample into a pre-weighed tin or silver capsule using a microbalance.

  • Seal the capsule to enclose the sample.

• Analysis:

  • Introduce the sealed capsule into the autosampler of the elemental analyzer.

  • The sample is dropped into a high-temperature combustion furnace (typically 900-1000 °C) in the presence of a controlled amount of oxygen.

  • The sample undergoes complete combustion, converting carbon to carbon dioxide (CO2), hydrogen to water (H2O), and nitrogen to nitrogen gas (N2) and its oxides (NOx).

  • The combustion products are swept by a helium carrier gas through a reduction furnace containing copper wire, which reduces any nitrogen oxides to N2.

  • The gas mixture then passes through a series of traps that selectively absorb water and carbon dioxide.

  • The remaining nitrogen gas is detected by a thermal conductivity detector.

  • The absorbed CO2 and H2O are subsequently released by heating and detected by the same or a separate detector.

• Data Analysis:

  • The instrument's software calculates the weight percentages of C, H, and N in the sample based on the detector signals and the initial sample weight.

  • Compare the experimental results with the theoretical values for the suspected compound. A close correlation (typically within ±0.4%) is a strong indicator of the compound's identity and purity.

Experimental workflow for CHN elemental analysis.

Logical Framework for Identity Confirmation

The process of confirming the identity of a compound like N,N-Dimethylamidino Urea using elemental analysis follows a logical progression. This begins with the theoretical calculation of its elemental composition, followed by experimental analysis and comparison with potential alternatives.

Logical framework for compound identity confirmation.

References

• 1. assets.thermofisher.cn [assets.thermofisher.cn]
• 2. 2-Amino-4,6-dihydroxypyrimidine, 98% 25 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]

Cross-Validation of Analytical Methods for N,N-Dimethylamidino Urea: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of impurities in pharmaceutical products is paramount for ensuring safety and efficacy. N,N-Dimethylamidino Urea, a known impurity of the widely used antidiabetic drug metformin (B114582), requires robust analytical methods for its detection and control. This guide provides a comparative overview of common analytical techniques used for the quantification of N,N-Dimethylamidino Urea, offering a cross-validation perspective supported by experimental data.

Comparison of Analytical Methods

The selection of an appropriate analytical method for N,N-Dimethylamidino Urea depends on various factors, including the required sensitivity, selectivity, and the nature of the sample matrix. High-Performance Liquid Chromatography (HPLC), Ultra-Performance Liquid Chromatography (UPLC), and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) are the most frequently employed techniques.

Analytical Method	Principle	Linearity Range (µg/mL)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Accuracy (% Recovery)	Precision (%RSD)
HPLC	Separation based on polarity	2 - 10[1]	Typically in the low µg/mL range	Typically in the low µg/mL range	97.11 - 98.36 (for related compounds)[2]	< 2.0 (for related compounds)[2]
UPLC	High-pressure separation with smaller particles	Not explicitly stated for Impurity B	Generally lower than HPLC	Generally lower than HPLC	High	High
LC-MS/MS	Separation followed by mass-based detection	Not explicitly stated for Impurity B	Typically in the ng/mL to pg/mL range	Typically in the ng/mL to pg/mL range	86 - 105[3]	1.4 - 7.2[3]

High-Performance Liquid Chromatography (HPLC) is a widely established and robust technique for the routine analysis of pharmaceutical impurities.[2] Normal-phase HPLC has been successfully applied for the separation of metformin and its related impurities, demonstrating good linearity for N,N-Dimethylamidino Urea in the range of 2-10 µg/mL.[1] Reversed-phase HPLC methods have also been validated for metformin impurities, showing good accuracy and precision.[2]

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) provides the highest level of selectivity and sensitivity for the quantification of trace-level impurities. This technique is particularly valuable for complex matrices and when very low detection limits are required. The high specificity of MS detection minimizes the risk of interference from other components in the sample. Validation of LC-MS/MS methods for similar compounds has demonstrated excellent accuracy and precision.[3]

Experimental Workflows and Logical Relationships

The following diagram illustrates a general workflow for the cross-validation of analytical methods for N,N-Dimethylamidino Urea.

References

• 1. thepharmajournal.com [thepharmajournal.com]
• 2. rroij.com [rroij.com]
• 3. researchgate.net [researchgate.net]
• 4. lcms.cz [lcms.cz]

Benchmarking the performance of N,N-Dimethylamidino Urea against other guanidinylating agents

The guanidinium (B1211019) group, with its positive charge at physiological pH, plays a crucial role in molecular recognition, binding to biological targets, and enhancing cell permeability.[1][2] The choice of guanidinylating agent can significantly impact reaction efficiency, substrate scope, and the need for protecting groups.

Comparative Performance of Guanidinylating Agents

The following table summarizes the performance of several common guanidinylating agents based on reported experimental data. The selection covers a range of reactivity, stability, and ease of use.

Guanidinylating Agent	Typical Substrates	Typical Reaction Conditions	Yields	Advantages	Disadvantages
N,N'-Di-Boc-N''-triflylguanidine	Primary and secondary amines, including those on solid phase.[1][3]	Room temperature, organic solvent (e.g., CH2Cl2, THF).[1]	Generally high to excellent.[1][3]	High reactivity, suitable for solid-phase synthesis.[1][3]	Can be expensive, requires subsequent deprotection of Boc groups.
1H-Pyrazole-1-carboxamidine hydrochloride	Primary and secondary amines.[4][5]	Reflux in acetonitrile (B52724) or other organic solvents.[4]	Good to high.[4]	Commercially available, good reactivity.[4][5]	Can require forcing conditions (reflux), potential for side reactions.[3]
N,N'-Bis(tert-butoxycarbonyl)thiourea	Primary and secondary amines.	Used with a coupling agent (e.g., Mukaiyama's reagent) or on a polymer support.	Good to high.	Polymer-bound version allows for easy purification.	Requires an activating agent, potential for side reactions with the coupling agent.
S-Methylisothiourea derivatives (e.g., N,N'-di-Boc-S-methylisothiourea)	Primary and secondary amines.[6]	Often used with a promoter like HgCl2 or other coupling agents.[6]	Variable, can be high.[6]	Versatile with different protecting groups.	Use of toxic heavy metal promoters like mercury salts is a significant drawback.[6]
Cyanamide	Primary and secondary amines.	Often requires a catalyst (e.g., Lewis acids) and can be performed in water.[6]	Moderate to good.[6]	Simple and inexpensive reagent.[6]	Can have lower reactivity and may require activation.[6]

Experimental Protocols

Detailed experimental protocols are crucial for reproducibility. Below are representative protocols for two of the most common guanidinylating agents.

Protocol 1: Guanidinylation using N,N'-Di-Boc-N''-triflylguanidine[1]

• Materials: N,N'-Di-Boc-N''-triflylguanidine, amine substrate, triethylamine (B128534) (or another non-nucleophilic base), and an anhydrous aprotic solvent (e.g., dichloromethane (B109758) or tetrahydrofuran).

• Procedure:

  • Dissolve the amine substrate in the anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

  • Add 1.1 equivalents of N,N'-Di-Boc-N''-triflylguanidine to the solution.

  • Add 1.2 equivalents of triethylamine.

  • Stir the reaction mixture at room temperature.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, quench the reaction with a mild acid (e.g., saturated aqueous ammonium (B1175870) chloride).

  • Extract the product with an organic solvent.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the product by column chromatography.

• Deprotection: The Boc protecting groups can be removed using standard acidic conditions (e.g., trifluoroacetic acid in dichloromethane).

Protocol 2: Guanidinylation using 1H-Pyrazole-1-carboxamidine hydrochloride[4]

• Materials: 1H-Pyrazole-1-carboxamidine hydrochloride, amine substrate, and a suitable solvent (e.g., acetonitrile).

• Procedure:

  • Dissolve the amine substrate and 1.05 equivalents of 1H-Pyrazole-1-carboxamidine hydrochloride in the solvent.

  • Reflux the reaction mixture.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction mixture to room temperature.

  • If the product precipitates, it can be isolated by filtration. Otherwise, the solvent is removed under reduced pressure.

  • The crude product can be purified by recrystallization or column chromatography.

Visualizing the Process: Experimental Workflow

The general workflow for a guanidinylation reaction followed by purification is depicted below.

Caption: A flowchart illustrating the key steps in a typical chemical synthesis of a guanidinylated product.

The Guanidinium Group in Biological Signaling

While the direct addition of a guanidinium group via a post-translational modification is not a commonly recognized signaling mechanism, the guanidinium side chain of arginine is a key player in cellular signaling through a process called arginine methylation .[7] This post-translational modification is catalyzed by a family of enzymes known as Protein Arginine Methyltransferases (PRMTs).

Arginine methylation plays a critical role in regulating various cellular processes, including signal transduction, gene transcription, and RNA processing. Dysregulation of arginine methylation has been implicated in several diseases, including cancer.

The signaling pathway involving arginine methylation can be simplified as follows:

Caption: A diagram showing the enzymatic methylation of arginine residues in proteins by PRMTs.

References

• 1. US6072075A - Guanidinylation reagents - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Solid-phase Synthesis of Fusaricidin/LI-F Class of Cyclic Lipopeptides: Guanidinylation of Resin-bound Peptidyl Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. nva.sikt.no [nva.sikt.no]
• 5. Guanidinylation | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]
• 6. Guanidine synthesis by guanylation [organic-chemistry.org]
• 7. news-medical.net [news-medical.net]

Safety & Regulatory Compliance

Proper Disposal of N,N-Dimethylamidino Urea: A Guide for Laboratory Professionals

For immediate reference, this guide provides essential safety and logistical information for the proper disposal of N,N-Dimethylamidino Urea (CAS 98026-16-5). Researchers, scientists, and drug development professionals are advised to adhere to these procedures to ensure safety and compliance with regulations.

Safety and Hazard Information

According to the Safety Data Sheet (SDS), N,N-Dimethylamidino Urea is not classified as hazardous under the 2012 OSHA Hazard Communication Standard (29 CFR 1910.122).[1] However, it is crucial to note that the acute toxicity of this compound is unknown.[1] Therefore, it should be handled with care, following standard laboratory safety protocols.

Hazard Classification	Data
OSHA Hazard Communication Standard (2012)	Not classified as hazardous[1]
Acute Toxicity	100% of the mixture consists of ingredient(s) of unknown toxicity[1]
Aquatic Ecotoxicity	May cause long-lasting harmful effects to aquatic life[1]
Physical and Chemical Properties	Stable under recommended storage conditions[1]
Incompatible Materials	Strong oxidizing agents[1]
Hazardous Decomposition Products	Carbon oxides, Nitrogen oxides (NOx)[1]

Experimental Workflow for Disposal

The following diagram outlines the decision-making process and procedural flow for the disposal of N,N-Dimethylamidino Urea.

Caption: Disposal Decision Workflow for N,N-Dimethylamidino Urea.

Detailed Disposal Protocol

The disposal of N,N-Dimethylamidino Urea must be conducted in accordance with all applicable regional, national, and local laws and regulations.[1] The following steps provide a general guideline for laboratory personnel.

1. Personal Protective Equipment (PPE):

• Always wear appropriate PPE, including safety glasses, lab coat, and chemical-resistant gloves (e.g., nitrile), when handling N,N-Dimethylamidino Urea waste.

2. Waste Segregation:

• Do not mix N,N-Dimethylamidino Urea waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health & Safety (EH&S) department.

• If the compound is mixed with hazardous solvents or other hazardous chemicals, the entire mixture must be treated as hazardous waste.

3. Containerization:

• Collect solid N,N-Dimethylamidino Urea waste in a clearly labeled, sealable, and compatible container.

• The container label should include the full chemical name ("N,N-Dimethylamidino Urea"), CAS number (98026-16-5), and an indication that it is non-hazardous waste (if applicable and confirmed with EH&S).

• Ensure the container is kept closed except when adding waste.

4. Storage:

• Store the waste container in a designated satellite accumulation area within the laboratory.

• The storage area should be away from incompatible materials, such as strong oxidizing agents.[1]

5. Disposal of Uncontaminated Compound:

• For pure, uncontaminated N,N-Dimethylamidino Urea, consult your institution's EH&S guidelines for the disposal of non-hazardous chemical waste.

• Some institutions may permit the disposal of small quantities of non-hazardous solid waste in the regular trash, provided it is securely contained and labeled. However, you must obtain approval from your EH&S department before doing so.

• Do not dispose of N,N-Dimethylamidino Urea down the drain. Although it is not classified as hazardous, its potential for long-lasting harmful effects on aquatic life necessitates proper disposal.[1]

6. Disposal of Contaminated Materials:

• Any materials contaminated with N,N-Dimethylamidino Urea, such as personal protective equipment, weigh boats, or paper towels, should be collected in the same designated waste container as the solid waste.

• If the compound is spilled, use personal protective equipment, cover the powder spill to minimize dust, and mechanically take it up into an appropriate container for disposal.[1]

7. Final Disposal:

• Once the waste container is full, or if it is no longer being used, arrange for its collection and disposal through your institution's EH&S department. Follow their specific procedures for requesting a waste pickup.

8. Empty Containers:

• Do not reuse containers that have held N,N-Dimethylamidino Urea.[1]

• Empty containers should have their labels defaced and be disposed of in accordance with your institution's guidelines for empty chemical container disposal.

By adhering to these procedures, laboratory professionals can ensure the safe and environmentally responsible disposal of N,N-Dimethylamidino Urea. Always prioritize consulting your institution's specific waste disposal guidelines and EH&S department for any questions or clarification.

References

• 1. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and Safety [ehs.cornell.edu]

Personal protective equipment for handling N,N-Dimethylamidino Urea

Disclaimer: A specific Safety Data Sheet (SDS) for N,N-Dimethylamidino Urea (B33335) (CAS 98026-16-5) was not publicly available at the time of this writing. The following guidance is based on the safety profiles of structurally similar compounds, such as N,N-Dimethyl Urea and other urea derivatives, as well as general principles of laboratory safety. It is imperative to handle this compound with caution and to perform a thorough risk assessment before use. The information provided here is for guidance and does not replace a formal SDS.

This guide provides essential safety protocols, personal protective equipment (PPE) recommendations, and disposal procedures for researchers, scientists, and drug development professionals handling N,N-Dimethylamidino Urea.

Immediate Safety and Handling Precautions

Before beginning any work with N,N-Dimethylamidino Urea, ensure that all necessary safety measures are in place. All handling should be conducted in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment (PPE):

Based on the handling requirements for similar urea compounds, the following PPE is recommended:

• Eye Protection: Wear chemical safety goggles or glasses that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.

• Skin Protection: Chemical-resistant gloves (such as nitrile or neoprene) should be worn. Always inspect gloves for integrity before use and dispose of them properly after handling the compound. A lab coat or other protective clothing is necessary to prevent skin contact.

• Respiratory Protection: While respiratory protection may not be required under normal use conditions with adequate ventilation, a NIOSH/MSHA or European Standard EN 149 approved respirator should be used if dust is generated or if ventilation is insufficient.

Operational Plan: Step-by-Step Handling Procedure

• Preparation:

  • Designate a specific area for handling N,N-Dimethylamidino Urea, preferably within a chemical fume hood.

  • Ensure that an eyewash station and safety shower are readily accessible.

  • Assemble all necessary equipment and reagents before starting the experiment.

  • Verify that all containers are properly labeled.

• Handling:

  • Wear the appropriate personal protective equipment as outlined above.

  • Avoid generating dust. If the compound is a solid, handle it carefully to minimize airborne particles.

  • Avoid direct contact with skin, eyes, and clothing.

  • Do not eat, drink, or smoke in the handling area.

  • Wash hands thoroughly with soap and water after handling the compound and before leaving the laboratory.

• In Case of Accidental Exposure:

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.

  • Skin Contact: Remove contaminated clothing and wash the affected area with soap and plenty of water. If irritation persists, seek medical attention.

  • Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Disposal Plan

All waste containing N,N-Dimethylamidino Urea must be treated as hazardous chemical waste.

• Waste Segregation:

  • Use a dedicated, clearly labeled, and sealed container for all solid waste contaminated with N,N-Dimethylamidino Urea.

  • Liquid waste should be collected in a separate, compatible, and clearly labeled hazardous waste container.

• Container Management:

  • Keep waste containers closed when not in use.

  • Store waste containers in a designated, well-ventilated, and secure area, away from incompatible materials.

• Disposal Procedure:

  • Dispose of all waste in accordance with local, state, and federal regulations.

  • Contact your institution's Environmental Health and Safety (EHS) office to arrange for the pickup and disposal of the hazardous waste.

  • Do not dispose of N,N-Dimethylamidino Urea down the drain or in the regular trash.

Quantitative Data Summary

Due to the lack of a specific SDS for N,N-Dimethylamidino Urea, quantitative data such as specific occupational exposure limits (OELs), toxicity values (e.g., LD50), and glove breakthrough times are not available. The table below summarizes key physical and chemical properties for the closely related compound, N,N-Dimethyl Urea, to provide a general reference.

Property	N,N-Dimethyl Urea
CAS Number	96-31-1
Molecular Formula	C3H8N2O
Molecular Weight	88.11 g/mol
Appearance	White crystalline powder
Melting Point	101 - 105 °C
Boiling Point	268 - 270 °C
Flash Point	157 °C

Data sourced from publicly available SDS for N,N-Dimethyl Urea.

Experimental Workflow and Safety Protocol

Caption: Logical workflow for the safe handling and disposal of N,N-Dimethylamidino Urea.